2-(3,4-Dimethoxyphenyl)ethylisocyanide

• CAS: 63609-01-8

Core Science & Biosynthesis

A Comprehensive Guide to the Synthesis and Characterization of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Introduction

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a valuable isonitrile building block in organic synthesis. The isocyanide functional group, with its unique electronic structure characterized by a formal positive charge on the nitrogen and a negative charge on the carbon, imparts ambiphilic reactivity.[1][2] This allows it to react with both electrophiles and nucleophiles, making it a versatile component in various chemical transformations. Isocyanides are particularly renowned for their application in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions, which enable the rapid assembly of complex molecular scaffolds from simple precursors.[1][3] The 3,4-dimethoxyphenyl ethyl moiety, derived from the naturally abundant and biologically significant phenethylamine scaffold, makes this particular isocyanide an attractive intermediate for the synthesis of novel heterocyclic compounds and potential pharmaceutical agents.

This guide provides a detailed, field-proven methodology for the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide from its corresponding primary amine. We will delve into the causal reasoning behind procedural steps, present a robust characterization protocol to ensure product integrity, and outline the critical safety measures required for handling the materials involved.

Strategic Overview of the Synthesis

The most reliable and widely adopted method for preparing isocyanides is the dehydration of N-substituted formamides.[1][3][4][5][6] This two-step sequence is generally preferred over older methods, such as the carbylamine reaction (Hofmann isocyanide synthesis), due to its broader substrate scope and avoidance of hazardous reagents like chloroform under strongly basic conditions.[1]

Our strategy involves:

• Formylation: Conversion of the commercially available 2-(3,4-Dimethoxyphenyl)ethylamine to its corresponding N-formamide derivative, N-[2-(3,4-dimethoxyphenyl)ethyl]formamide.

• Dehydration: Elimination of water from the N-formamide using a suitable dehydrating agent to yield the target isocyanide.

Caption: Overall synthesis workflow for 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Detailed Experimental Protocols

Part I: Synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (Precursor)

The formylation of the primary amine is a straightforward and high-yielding reaction. Using formic acid is a common and effective method.

Methodology:

• To a solution of 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq.) in an appropriate solvent like toluene or tetrahydrofuran (THF), add formic acid (1.1 eq.) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 3-4 hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude N-[2-(3,4-dimethoxyphenyl)ethyl]formamide, which can often be used in the next step without further purification. If necessary, purification can be achieved by silica gel column chromatography.

Part II: Dehydration to 2-(3,4-Dimethoxyphenyl)ethylisocyanide

The dehydration of the formamide is the critical step. Several reagents can accomplish this, including phosphorus oxychloride (POCl₃), tosyl chloride (TsCl), and combinations like triphenylphosphine (PPh₃) with iodine.[4][5][7] The POCl₃ method in the presence of a tertiary amine base is particularly efficient, rapid, and high-yielding.[4][8] Triethylamine (Et₃N) serves as both the acid scavenger and the solvent, streamlining the process.[4]

Mechanism Insight: The reaction proceeds via the activation of the formamide's carbonyl oxygen by the electrophilic phosphorus center of POCl₃. This makes the carbonyl carbon highly susceptible to attack by the chloride ion. Subsequent elimination, facilitated by the triethylamine base, results in the formation of the isocyanide triple bond.

Caption: Simplified mechanism for formamide dehydration using POCl₃.

Methodology:

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (1.0 eq.) in anhydrous triethylamine (approx. 1 M solution).

• Reaction: Cool the flask to 0 °C using an ice-water bath. Add phosphorus oxychloride (POCl₃, 1.0 eq.) dropwise via the dropping funnel over 15 minutes, ensuring the internal temperature does not rise significantly.

• Monitoring: The reaction is typically very fast and can be complete in as little as 5-10 minutes.[4] Monitor the disappearance of the starting material by TLC (a stain like potassium permanganate is useful for visualizing the product).

• Work-up: Once the reaction is complete, pour the mixture directly onto crushed ice or into a cold, saturated aqueous NaHCO₃ solution to quench the excess POCl₃.

• Extraction: Extract the aqueous mixture three times with a suitable organic solvent, such as dichloromethane (DCM) or diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product should be purified promptly by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 2-(3,4-Dimethoxyphenyl)ethylisocyanide as an oil. Note: Isocyanides can be unstable, and some may decompose over time at room temperature.[4][8]

Comprehensive Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound.

Infrared (IR) Spectroscopy

The most telling feature of an isocyanide is its strong, sharp absorption band in the IR spectrum corresponding to the N≡C triple bond stretch.[1]

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Isocyanide (N≡C)	2150 - 2110	Strong, Sharp
Aromatic C-H	~3050	Medium
Aliphatic C-H	2950 - 2850	Medium
C-O Stretch	~1250	Strong

This distinct peak is a primary indicator of a successful dehydration reaction.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR are used to confirm the molecular structure. The chemical shifts will be influenced by the electron-withdrawing nature of the isocyanide group.

¹H NMR (in CDCl₃):

• Aromatic Protons: Signals expected in the range of δ 6.7-6.9 ppm, showing coupling patterns consistent with a 1,2,4-trisubstituted benzene ring.

• Methoxy Protons (-OCH₃): Two distinct singlets around δ 3.8-3.9 ppm, each integrating to 3H.

• Ethyl Chain Protons: Two triplets corresponding to the -CH₂-CH₂- group. The methylene group adjacent to the isocyanide (-CH₂-NC) will be downfield (approx. δ 3.6-3.8 ppm) compared to the methylene group adjacent to the aromatic ring (approx. δ 2.9-3.1 ppm).

¹³C NMR (in CDCl₃):

• Isocyanide Carbon (-NC): A characteristic signal in the range of δ 155-165 ppm. Due to the quadrupolar nature of the ¹⁴N nucleus, this peak may be broadened.[1]

• Aromatic Carbons: Signals between δ 110-150 ppm.

• Methoxy Carbons (-OCH₃): Signals around δ 55-56 ppm.

• Ethyl Chain Carbons: Signals for the two -CH₂- carbons, with the carbon attached to the isocyanide group being further downfield.

Carbon Atom	Expected Chemical Shift (δ, ppm)
-NC	155 - 165
Aromatic C-O	148 - 150
Aromatic C-H / C	110 - 130
-OC H₃	55 - 56
-C H₂-NC	45 - 50
Ar-C H₂-	35 - 40

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the product.

• Expected Molecular Ion [M]⁺: For C₁₁H₁₃NO₂, the calculated monoisotopic mass is 191.09 g/mol . An ESI-MS spectrum would likely show the protonated molecule [M+H]⁺ at m/z 192.10.

• Fragmentation: Common fragmentation patterns may include the loss of the isocyanide group or cleavage of the ethyl chain.

Safety, Handling, and Waste Disposal

Researcher safety is paramount. Isocyanides and the reagents used in their synthesis pose significant hazards.

• Isocyanides: Volatile isocyanides are notorious for their extremely disagreeable odors.[1] They are toxic and should be handled with extreme caution in a well-ventilated chemical fume hood at all times.

• Phosphorus Oxychloride (POCl₃): This reagent is highly toxic, corrosive, and reacts violently with water. It must be handled in a fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[3][4]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves. When handling isocyanates or related reactive compounds, ensure adequate ventilation and consider respiratory protection if there is any risk of inhalation.[11][12][13][14]

Waste Disposal:

• Quench any residual isocyanide-containing solutions by adding aqueous acid, which hydrolyzes the isocyanide to the corresponding, less odorous formamide.[1]

• All chemical waste must be disposed of according to institutional and local environmental regulations.

Conclusion

The synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is reliably achieved through a two-step process involving the formylation of 2-(3,4-Dimethoxyphenyl)ethylamine followed by the efficient dehydration of the resulting formamide. The use of phosphorus oxychloride and triethylamine provides a rapid and high-yielding route to the desired product.[4][8] Rigorous characterization via FT-IR, NMR, and mass spectrometry is crucial for verifying the structure and purity of the final compound, with the strong IR absorbance near 2150 cm⁻¹ serving as a definitive marker for the isocyanide functional group.[1] Strict adherence to safety protocols is essential throughout the procedure due to the hazardous nature of the reagents and the toxicity of the isocyanide product.

References

• Wikipedia. Isocyanide. [Link]

• Kitano, Y. (2011).

• Organic Chemistry Portal. A Novel Method for Preparing Isocyanides from N-Substituted Formamides with Chlorophosphate Compounds. [Link]

• PMC, NIH. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. [Link]

• ResearchGate. (2022). Synthesis of isocyanides via formamide dehydration utilizing the optimized reaction conditions with POCl3 under solvent free conditions. [Link]

• California Department of Public Health (CDPH). Isocyanates: Working Safely. [Link]

• Health and Safety Authority. Safe Use of Di-Isocyanates. [Link]

• Lakeland Industries. 5 Ways to Protect Yourself From Isocyanate Exposure. [Link]

• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES. [Link]

• Waibel, M., et al. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry, RSC Publishing. DOI:10.1039/C9GC04070F.

• NIH. The Stretching Frequencies of Bound Alkyl Isocyanides Indicate Two Distinct Ligand Orientations within the Distal Pocket of Myoglobin. [Link]

• ResearchGate. Fourier transform infrared spectroscopy (FT‐IR) spectrum of iCN (black line) compared with that of the starting diamine (blue line). [Link]

• Semantic Scholar. (1974). A 13C-NMR and IR study of isocyanides and some of their complexes. [Link]

• Canada.ca. (2022). Isocyanates: Control measures guideline. [Link]

• Wang, X., et al. (2014). Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. Synlett.

• PubMed. (2000). Syntheses and 1H-, 13C- and 15N-NMR spectra of ethynyl isocyanide... [Link]

• Organic Chemistry Portal. Isonitrile synthesis by dehydration. [Link]

• ACS Publications. (1966). Carbon-13 Magnetic Resonance Study of Alkyl Cyanides, Isocyanides, Isocyanates, and Isothiocyanates. The Journal of Physical Chemistry. [Link]

• PubMed. (2008). Theory analysis of mass spectra of long-chain isocyanates. [Link]

• PMC, NIH. 13C-Methyl isocyanide as an NMR probe for cytochrome P450 active sites. [Link]

• CDC Stacks. An FTIR investigation of isocyanate skin absorption using in vitro guinea pig skin. [Link]

• ACS Publications. (1965). Nuclear Magnetic Resonance Studies of Nitriles and Isocyanides: Acetonitrile and Methyl Isocyanide. The Journal of Physical Chemistry. [Link]

• ACS Publications. (2021). Medicinal Chemistry of Isocyanides. Chemical Reviews. [Link]

• ResearchGate. (2008). Theory analysis of mass spectra of long-chain isocyanates. [Link]

• KIT Scientific Publishing. (2018). Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules. [Link]

• PMC, PubMed Central. (2023). Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography. [Link]

• National Institute of Standards and Technology (NIST). Methyl isocyanide - the NIST WebBook. [Link]

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Spectroscopic Unveiling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic properties of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. In the absence of publicly available experimental spectra, this document leverages predictive methodologies based on established spectroscopic principles to forecast the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. This guide is intended for researchers, scientists, and professionals in drug development, offering a detailed theoretical framework for the structural elucidation and characterization of this and structurally related molecules. Methodologies for spectral acquisition are also detailed to facilitate future experimental validation.

Introduction

2-(3,4-Dimethoxyphenyl)ethylisocyanide is an organic compound featuring a dimethoxy-substituted benzene ring, an ethyl linker, and a reactive isocyanide functional group. The unique electronic and steric properties imparted by these moieties make it a molecule of interest in synthetic chemistry and potentially in the development of novel therapeutic agents. Accurate structural confirmation is the bedrock of any chemical research, and spectroscopic techniques remain the gold standard for unambiguous molecular characterization.

This guide provides an in-depth, albeit predictive, exploration of the key spectroscopic signatures of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. By understanding the theoretical underpinnings of how this molecule interacts with different forms of energy, we can anticipate its spectral output, providing a valuable reference for its synthesis, purification, and further application.

Predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique that probes the magnetic properties of atomic nuclei, providing detailed information about the structure and chemical environment of a molecule. The predicted ¹H and ¹³C NMR spectra of 2-(3,4-Dimethoxyphenyl)ethylisocyanide are discussed below. These predictions are based on established chemical shift theory and data from structurally similar compounds.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to exhibit distinct signals corresponding to the aromatic, ethyl, and methoxy protons.

• Aromatic Protons (δ 6.7-6.9 ppm): The three protons on the benzene ring are expected to appear in the aromatic region. Due to their different electronic environments, they will likely present as a complex multiplet or as distinct doublet and doublet of doublets.

• Methoxy Protons (δ ~3.8 ppm): The two methoxy groups are chemically equivalent and are therefore expected to produce a sharp singlet, integrating to six protons.

• Ethyl Protons (δ 2.8-3.5 ppm): The two methylene groups of the ethyl chain will be non-equivalent. The methylene group adjacent to the aromatic ring is predicted to appear as a triplet around δ 2.8 ppm, while the methylene group attached to the isocyanide group will likely be further downfield, around δ 3.5 ppm, and also appear as a triplet.

Predicted ¹³C NMR Spectrum

The carbon-13 NMR spectrum will provide a count of the unique carbon environments in the molecule.

• Isocyanide Carbon (δ ~160 ppm): The carbon of the isocyanide group is expected to be significantly deshielded and appear in the downfield region of the spectrum.

• Aromatic Carbons (δ 110-150 ppm): The six carbons of the benzene ring will each give a distinct signal, with the carbons bearing the methoxy groups appearing further downfield.

• Methoxy Carbons (δ ~56 ppm): The two equivalent methoxy carbons will produce a single signal.

• Ethyl Carbons (δ 30-50 ppm): The two methylene carbons of the ethyl chain will have distinct chemical shifts.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic CH	6.7-6.9 (m, 3H)	110-125
Aromatic C-O	-	148-150
Aromatic C-C	-	130-135
Methoxy (-OCH₃)	~3.8 (s, 6H)	~56
Ethyl (-CH₂-Ar)	~2.8 (t, 2H)	~35
Ethyl (-CH₂-NC)	~3.5 (t, 2H)	~45
Isocyanide (-NC)	-	~160

Chemical shifts are referenced to TMS (Tetramethylsilane). Multiplicity: s = singlet, t = triplet, m = multiplet.

Experimental Protocol for NMR Spectroscopy

A detailed, step-by-step methodology for acquiring high-quality NMR spectra is crucial for structural verification.

• Sample Preparation: Dissolve approximately 5-10 mg of purified 2-(3,4-Dimethoxyphenyl)ethylisocyanide in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆). Ensure the sample is free of particulate matter.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer to the sample.

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the signals and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be necessary compared to the ¹H spectrum due to the lower natural abundance of ¹³C.

  • Reference the spectrum to the solvent peak.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction, and baseline correction.

Caption: Experimental workflow for NMR data acquisition and processing.

Predicted Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. The IR spectrum provides valuable information about the functional groups present in a molecule.

Predicted IR Absorption Bands

The IR spectrum of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is expected to show characteristic absorption bands for the isocyanide, aromatic, and ether functional groups.

• Isocyanide (N≡C) Stretch: A very strong and sharp absorption band is predicted in the range of 2150-2120 cm⁻¹ . This is a highly characteristic peak for the isocyanide functional group.

• Aromatic C-H Stretch: Absorption bands above 3000 cm⁻¹ are indicative of C-H bonds where the carbon is sp² hybridized.

• Aliphatic C-H Stretch: Strong absorptions in the region of 3000-2850 cm⁻¹ are expected due to the C-H stretching vibrations of the ethyl and methoxy groups.

• Aromatic C=C Stretch: Medium to weak absorptions in the range of 1600-1450 cm⁻¹ will correspond to the carbon-carbon double bond stretching within the benzene ring.

• C-O Stretch: Strong absorptions in the region of 1260-1000 cm⁻¹ are anticipated for the C-O stretching of the methoxy groups.

Table 2: Predicted Characteristic IR Absorption Bands

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
Isocyanide	N≡C Stretch	2150-2120	Strong, Sharp
Aromatic C-H	Stretch	> 3000	Medium
Aliphatic C-H	Stretch	3000-2850	Strong
Aromatic C=C	Stretch	1600-1450	Medium-Weak
Ether C-O	Stretch	1260-1000	Strong

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the compound is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve a small amount of the sample in a suitable solvent that has minimal IR absorption in the regions of interest (e.g., CCl₄, CS₂).

  • ATR: For Attenuated Total Reflectance (ATR) IR, a small amount of the neat sample is placed directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder or the pure solvent.

  • Record the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the major absorption bands and correlate them with the corresponding functional groups.

Caption: Experimental workflow for IR data acquisition and analysis.

Predicted Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and elemental composition of a compound, as well as structural information based on its fragmentation pattern.

Predicted Molecular Ion and Fragmentation Pattern

• Molecular Ion (M⁺): The molecular weight of 2-(3,4-Dimethoxyphenyl)ethylisocyanide (C₁₁H₁₃NO₂) is 191.23 g/mol . The mass spectrum is expected to show a molecular ion peak at m/z = 191 .

• Major Fragmentation Pathways: The primary fragmentation is expected to occur via cleavage of the bond between the ethyl chain and the aromatic ring, leading to the formation of a stable benzylic-type cation.

  • m/z = 151: This prominent peak would result from the cleavage of the C-C bond between the two ethyl carbons, leading to the formation of the 3,4-dimethoxybenzyl cation. This is expected to be the base peak .

  • m/z = 136: Loss of a methyl group from the m/z 151 fragment.

  • m/z = 40: This fragment would correspond to the [CH₂NC]⁺ cation.

Table 3: Predicted Key Fragments in the Mass Spectrum

m/z	Proposed Fragment	Significance
191	[C₁₁H₁₃NO₂]⁺	Molecular Ion
151	[C₉H₁₁O₂]⁺	Base Peak (3,4-dimethoxybenzyl cation)
136	[C₈H₈O₂]⁺	Loss of CH₃ from m/z 151
40	[C₂H₂N]⁺	[CH₂NC]⁺ fragment

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) for separation prior to analysis.

• Ionization: Electron Impact (EI) is a common ionization technique for relatively small and volatile organic molecules and would likely produce the fragmentation pattern described above. Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) could be used to enhance the observation of the molecular ion peak.

• Mass Analysis: A variety of mass analyzers can be used, such as a quadrupole, time-of-flight (TOF), or ion trap.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and interpret the fragmentation pattern to confirm the structure of the compound.

Caption: General workflow for mass spectrometry analysis.

Conclusion

This technical guide provides a detailed, predictive spectroscopic analysis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. The forecasted NMR, IR, and MS data offer a robust framework for the identification and structural confirmation of this compound. The provided experimental protocols serve as a practical guide for researchers to acquire and validate this data. As with any predictive analysis, experimental verification is paramount, and it is our hope that this guide will facilitate and inform such future empirical studies.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• ChemAxon. (2023). NMR Predictor. [Link]

An In-depth Technical Guide to the Chemical Properties and Reactivity of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Executive Summary

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a highly versatile and reactive organic building block, distinguished by the unique electronic character of its isocyanide functional group. This guide provides a comprehensive exploration of its physicochemical properties, spectroscopic signature, and core reactivity. A central focus is placed on its application in powerful synthetic transformations, particularly isocyanide-based multicomponent reactions (MCRs) such as the Ugi and Passerini reactions, and various cycloadditions. By elucidating the mechanistic underpinnings of these reactions and providing actionable protocols, this document serves as a critical resource for professionals leveraging this reagent for the efficient construction of complex molecular architectures, from novel heterocyclic scaffolds to peptidomimetic libraries relevant to drug discovery.

Molecular Profile and Physicochemical Properties

2-(3,4-Dimethoxyphenyl)ethylisocyanide integrates three key structural motifs: a biocompatible 3,4-dimethoxyphenyl (veratryl) group, a flexible ethyl linker, and the synthetically powerful isocyanide terminus. This combination makes it an invaluable tool for introducing the veratryl moiety, a common feature in numerous natural products and pharmacologically active compounds, into diverse molecular scaffolds.

Key Identifiers and Properties

A summary of the compound's essential properties is presented below for rapid reference.

Property	Value	Source
IUPAC Name	4-(2-isocyanoethyl)-1,2-dimethoxybenzene
CAS Number	63609-01-8
Molecular Formula	C₁₁H₁₃NO₂
Molecular Weight	191.23 g/mol
InChI Key	FKKDZMFJEOVSSW-UHFFFAOYSA-N

Spectroscopic Characterization

Proper identification and purity assessment are paramount. The expected spectroscopic data for this compound are as follows:

• Infrared (IR) Spectroscopy: The most telling feature is a strong, sharp absorption band corresponding to the isocyanide (N≡C) stretching vibration, typically appearing in the 2150-2130 cm⁻¹ region. This peak is characteristic and confirms the presence of the functional group.

• ¹H Nuclear Magnetic Resonance (¹H NMR): The spectrum should reveal distinct signals for the aromatic protons of the dimethoxy-substituted ring, two sharp singlets for the non-equivalent methoxy groups (approx. 3.8-3.9 ppm), and two triplets corresponding to the ethyl bridge (-CH₂-CH₂-).

• ¹³C Nuclear Magnetic Resonance (¹³C NMR): The carbon spectrum will show resonances for the aromatic carbons, the methoxy carbons, the ethyl chain carbons, and a highly characteristic signal for the isocyanide carbon atom (R-N≡C), which is typically found downfield.

• Mass Spectrometry (MS): The mass spectrum will display the molecular ion peak (M⁺) corresponding to the compound's molecular weight, confirming its overall composition.

Fundamental Reactivity of the Isocyanide Group

The synthetic utility of 2-(3,4-Dimethoxyphenyl)ethylisocyanide stems from the unique electronic nature of the isocyanide carbon, which exhibits both nucleophilic and carbenoid character. This duality allows it to react with a wide array of electrophiles and nucleophiles.

• Stability: Isocyanides are generally stable under strong basic conditions but are sensitive to acid. In the presence of aqueous acid, they readily hydrolyze to the corresponding formamides.[1] This reaction is often used to quench and destroy the potent odor of residual isocyanide reagents.[1]

• Coordination Chemistry: As electron-rich analogs of carbon monoxide, isocyanides are excellent ligands for transition metals, forming stable coordination complexes with metals like palladium, iron, and copper.[1] This property is leveraged in metal-catalyzed transformations.

• Cycloaddition Reactions: Isocyanides are exceptional C1 synthons for cycloaddition reactions, providing a direct route to five-membered heterocyclic rings.[2] They readily participate in [4+1] cycloadditions with conjugated systems like tetrazines and heterodienes to form functionalized pyrroles, imidazoles, and oxazoles.[1][2][3]

Caption: Mechanistic pathway of the Ugi four-component reaction.

Experimental Protocol: General U-4CR Procedure

• To a solution of the aldehyde (1.0 eq) and amine (1.0 eq) in methanol (0.5 M), add the carboxylic acid (1.0 eq).

• Stir the mixture at room temperature for 10-20 minutes to facilitate imine formation.

• Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 eq) to the mixture. The reaction is often exothermic.

• Stir the reaction at room temperature for 24-48 hours, monitoring progress by TLC or LC-MS.

• Upon completion, concentrate the solvent under reduced pressure and purify the resulting bis-amide product by flash column chromatography or recrystallization.

The Passerini Three-Component Reaction (P-3CR)

Discovered in 1921, the Passerini reaction is a three-component reaction between an aldehyde (or ketone), a carboxylic acid, and an isocyanide to yield an α-acyloxy amide. [4][5] Causality in Experimental Design: This reaction proceeds most efficiently in aprotic solvents at high reactant concentrations. [6]This observation supports a concerted, non-ionic mechanism where hydrogen bonding between the carbonyl compound and the carboxylic acid is crucial for activating the carbonyl carbon toward nucleophilic attack by the isocyanide in a cyclic transition state. [6]

Caption: Proposed concerted mechanism for the Passerini reaction.

Experimental Protocol: General P-3CR Procedure

• In a reaction vessel, dissolve the aldehyde or ketone (1.0 eq) and carboxylic acid (1.0 eq) in an aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) to a concentration of 1-2 M.

• Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 eq) to the solution at room temperature.

• Stir the mixture for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution to remove unreacted acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the pure α-acyloxy amide.

Synthesis and Handling

Synthetic Preparation

The most common and reliable method for preparing 2-(3,4-Dimethoxyphenyl)ethylisocyanide is the dehydration of its corresponding formamide precursor, N-[2-(3,4-dimethoxyphenyl)ethyl]formamide.

Caption: Synthetic pathway to the target isocyanide.

Experimental Protocol: Dehydration of Formamide

• Dissolve N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (1.0 eq) and triethylamine (2.5 eq) in dry DCM under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Carefully quench the reaction by pouring it over ice-cold saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude isocyanide via vacuum distillation or column chromatography on silica gel (use with caution, as isocyanides can be sensitive).

Safety, Handling, and Disposal

Isocyanides are a class of compounds that require careful handling due to their potential toxicity and extremely unpleasant odor. [7]

• Hazard Profile: Isocyanates are toxic and can cause irritation to the eyes, skin, and respiratory system. [8][9]Inhalation and skin contact should be strictly avoided.

• Personal Protective Equipment (PPE): Always use chemical-resistant gloves (nitrile or neoprene are recommended over latex), a full-face respirator or safety goggles used in conjunction with a face shield, and a lab coat. [8][9]* Engineering Controls: All manipulations involving 2-(3,4-Dimethoxyphenyl)ethylisocyanide must be conducted in a certified, well-ventilated chemical fume hood. [10]* Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from acids, water, and oxidizing agents.

• Disposal: To neutralize residual isocyanide, carefully add the waste material to a stirred solution of aqueous acid (e.g., 1 M HCl), which will hydrolyze it to the significantly less volatile and odorous N-[2-(3,4-dimethoxyphenyl)ethyl]formamide. [1]

Conclusion

2-(3,4-Dimethoxyphenyl)ethylisocyanide stands out as a reagent of significant strategic importance in modern organic synthesis. Its predictable and versatile reactivity, particularly in multicomponent and cycloaddition reactions, provides chemists with a powerful tool for the rapid generation of molecular complexity from simple starting materials. For professionals in drug discovery and materials science, mastery of its application opens avenues to novel chemical entities with tailored properties. Adherence to the rigorous safety and handling protocols outlined herein is essential for its effective and responsible utilization in the laboratory.

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• Royal Society of Chemistry. (2016). Isocyanide based [4+1] cycloaddition reactions: an indispensable tool in multi-component reactions (MCRs). Chemical Communications. [Link]

• California Department of Public Health (CDPH). Isocyanates: Working Safely. [Link]

• Safe Work Australia. (2013). Guide to Handling Isocyanates. [Link]

• Ma, W. Q. (2022). Cycloaddition Reaction Involving Isocyanides To Synthesize Spiral Ring Compounds (Master's thesis). [Link]

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• IRSST. Guide for Safe Use of Isocyanates. [Link]

• Wang, H., et al. (2023). An Alkyne–Isocyanide Cycloaddition/Boulton-Katritzky Rearrangement/Ring Expansion Reaction: Access to 9-Deazaguanines. Organic Letters, 25(12), 2098–2102. [Link]

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• The Royal Society of Chemistry. (2015). Electronic Supplementary Information for Decoloration Rates of a Photomerocyanine Dye as a Visual Probe Into Hydrogen Bonding. [Link]

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• Google Patents. CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

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Unveiling the Putative Mechanism of Action of 2-(3,4-Dimethoxyphenyl)ethylisocyanide: A Research Framework

An In-depth Technical Guide

Abstract: 2-(3,4-Dimethoxyphenyl)ethylisocyanide is a readily available chemical entity, yet its specific biological activities and mechanism of action remain largely unexplored in peer-reviewed literature. This technical guide deconstructs the molecule based on the known bio-functional roles of its core components: the reactive isocyanide group and the biologically relevant 3,4-dimethoxyphenyl moiety. We synthesize existing knowledge to propose a putative mechanism of action centered on the disruption of cellular microtubules, a target common to many dimethoxyphenyl-containing compounds. More importantly, this document provides a comprehensive, step-by-step experimental framework for researchers to systematically investigate, validate, and characterize the true biological function of this compound. This guide is intended for researchers in drug discovery, chemical biology, and pharmacology, offering a robust roadmap from initial hypothesis to mechanistic validation.

Introduction and Deconstruction of the Target Molecule

The quest for novel therapeutic agents often begins with unique chemical structures that possess the potential for specific biological interactions. 2-(3,4-Dimethoxyphenyl)ethylisocyanide (CAS 63609-01-8) represents such a molecule, combining two moieties of significant interest in medicinal chemistry.[1] While direct studies on this specific compound are scarce, a logical starting point for investigation is to analyze its constituent parts.

• The Isocyanide Functional Group (-N≡C): Isocyanides are known for their unique electronic properties and reactivity. The carbon atom is formally divalent, rendering it capable of acting as both a nucleophile and an electrophile.[2][3] In biological systems, the isocyano group is a known coordinator of metal ions, particularly iron in heme-containing proteins.[4] It can also participate in hydrogen bonding, which may contribute to its binding affinity within protein pockets.[5] While generally inert to common nucleophiles like water and amines at physiological pH, its reactivity can be harnessed in specific microenvironments, making it a versatile pharmacophore.[5]

• The 2-(3,4-Dimethoxyphenyl)ethyl Moiety: This structural motif is a derivative of the neurotransmitter dopamine and is a key feature in numerous biologically active compounds. The 3,4-dimethoxyphenyl (DMP) ring system is a common element in molecules designed to inhibit tubulin polymerization, a validated target for cancer chemotherapy.[6] Compounds containing DMP and trimethoxyphenyl (TMP) rings have demonstrated potent cytotoxic activity against various cancer cell lines by disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[6][7]

Based on this deconstruction, we hypothesize a primary mechanism of action for 2-(3,4-Dimethoxyphenyl)ethylisocyanide as a microtubule-destabilizing agent, with the DMP moiety directing the molecule to the colchicine-binding site on β-tubulin.

Proposed Signaling Pathway: Tubulin Disruption and Apoptosis

We postulate that 2-(3,4-Dimethoxyphenyl)ethylisocyanide binds to β-tubulin, preventing its polymerization into microtubules. This disruption of microtubule dynamics activates the spindle assembly checkpoint, leading to a mitotic arrest in the G2/M phase of the cell cycle. Prolonged arrest triggers the intrinsic apoptotic pathway, characterized by the downregulation of anti-apoptotic proteins like Bcl-2, upregulation of pro-apoptotic proteins like Bax, and subsequent activation of the caspase cascade.

Caption: Proposed signaling pathway for 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Experimental Validation Workflow

To systematically test the proposed mechanism, a multi-stage experimental approach is required. This workflow is designed to first confirm biological activity, then identify the molecular target, and finally elucidate the downstream cellular consequences.

Caption: A three-phase workflow for validating the compound's mechanism.

Phase 1: Cytotoxicity Screening

The initial step is to determine if the compound exhibits cytotoxic or anti-proliferative activity against relevant cell lines.

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed human cancer cell lines (e.g., HepG2, HeLa, A549) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a stock solution of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in DMSO. Perform serial dilutions in a complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Replace the medium in the wells with the compound-containing medium. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Phase 2: Target Validation

If the compound shows significant cytotoxicity, the next phase is to directly test the hypothesis that it targets tubulin.

Protocol: In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of the compound on the polymerization of purified tubulin.

• Kit: Utilize a commercially available fluorescence-based tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.).

• Reaction Setup: Reconstitute purified bovine tubulin (>99% pure) in G-PEM buffer. In a 96-well plate, mix the tubulin with the compound at various concentrations (e.g., 0.5x, 1x, 5x IC₅₀). Include paclitaxel as a positive control for polymerization promotion and colchicine or podophyllotoxin as positive controls for inhibition.[6]

• Initiation and Monitoring: Warm the plate to 37°C to initiate polymerization. Monitor the fluorescence increase (indicative of polymerization) over 60 minutes using a fluorescence plate reader.

• Analysis: Compare the polymerization curves of compound-treated samples to the controls. Inhibition is observed as a decrease in the rate and extent of fluorescence increase.

Table 1: Expected Outcomes of Tubulin Polymerization Assay

Compound	Expected Effect on Polymerization	Mechanism
Vehicle (DMSO)	Normal Polymerization Curve	Baseline
Paclitaxel	Enhanced Polymerization	Microtubule Stabilizer
Colchicine	Inhibited Polymerization	Microtubule Destabilizer

| Test Compound | Inhibited Polymerization | Hypothesized Destabilizer |

Phase 3: Cellular Pathway Elucidation

Confirmation of tubulin inhibition should be followed by an investigation of the downstream cellular effects.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Treatment: Treat cells (e.g., HeLa) with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours.

• Harvest and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Data Acquisition: Analyze the samples using a flow cytometer, acquiring at least 10,000 events per sample.

• Analysis: Gate the cell population and analyze the DNA content histogram. An accumulation of cells in the G2/M phase compared to the control would support the hypothesis of mitotic arrest due to microtubule disruption.[6]

Protocol: Western Blot for Apoptotic Markers

• Protein Extraction: Treat cells with the compound for 24-48 hours. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against key proteins in the proposed pathway (e.g., Bcl-2, Bax, Cleaved Caspase-3, Cyclin B1). Follow with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system. Use β-actin or GAPDH as a loading control.

• Analysis: Quantify band intensities to determine changes in protein expression levels. A decrease in Bcl-2 and an increase in Bax and cleaved caspase-3 would strongly support the induction of apoptosis.

Conclusion and Future Directions

This guide outlines a hypothesis-driven approach to elucidate the mechanism of action for 2-(3,4-Dimethoxyphenyl)ethylisocyanide. By leveraging the known pharmacology of its constituent parts, we propose a putative role as a tubulin polymerization inhibitor. The provided experimental workflow offers a clear and robust path for researchers to test this hypothesis, from initial activity screening to detailed pathway analysis.

Should the data from these experiments not support the tubulin-destabilizing hypothesis, alternative mechanisms should be considered. The isocyanide moiety's ability to coordinate metals suggests that a potential target could be metalloenzymes.[4] In this case, further studies could involve screening against a panel of metalloenzymes or using techniques like thermal shift assays to identify novel binding partners. Ultimately, the framework presented here provides a rigorous scientific methodology to transform 2-(3,4-Dimethoxyphenyl)ethylisocyanide from a chemical curiosity into a well-characterized biological probe or a potential therapeutic lead.

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The Emerging Therapeutic Potential of 2-(3,4-Dimethoxyphenyl)ethylisocyanide Derivatives: A Technical Guide

Foreword: Unlocking New Pharmacophores in Drug Discovery

In the relentless pursuit of novel therapeutic agents, the exploration of unique chemical scaffolds is paramount. The isocyanide functional group, once relegated to the periphery of medicinal chemistry due to perceived instability, is now experiencing a renaissance.[1][2] Its distinctive electronic properties and reactivity offer a fertile ground for the design of new drugs targeting a spectrum of diseases. This technical guide delves into the prospective biological activities of a promising, yet underexplored, class of compounds: novel derivatives of 2-(3,4-dimethoxyphenyl)ethylisocyanide. By synthesizing data from structurally related molecules, we aim to provide a predictive framework for researchers and drug development professionals, illuminating the potential of this scaffold in oncology and infectious diseases.

The 2-(3,4-Dimethoxyphenyl)ethylisocyanide Scaffold: A Strategic Design

The 2-(3,4-dimethoxyphenyl)ethylisocyanide core is a deliberate amalgamation of pharmacophoric elements. The 3,4-dimethoxyphenyl group is a recurring motif in a multitude of biologically active compounds, including potent anticancer and antimicrobial agents. The methoxy groups can play a crucial role in facilitating ligand-protein interactions and influencing the molecule's pharmacokinetic profile.[3][4] The phenylethyl backbone provides a flexible linker, allowing for optimal positioning of the terminal isocyanide group within biological targets. The isocyanide functionality itself is a versatile chemical entity, capable of engaging in various chemical transformations and interactions, making it an attractive component for inhibitor design.

Potential Anticancer Activities: Targeting the Cytoskeleton and Beyond

While direct studies on 2-(3,4-dimethoxyphenyl)ethylisocyanide derivatives are not yet prevalent in the literature, compelling evidence from analogous structures suggests significant potential in oncology.

Mechanism of Action: Disruption of Microtubule Dynamics

A primary anticipated mechanism of anticancer activity is the inhibition of tubulin polymerization. The 3,4,5-trimethoxyphenyl moiety, structurally similar to the 3,4-dimethoxyphenyl group, is a well-established feature of potent tubulin polymerization inhibitors.[5][6] Compounds bearing this group often bind to the colchicine site on β-tubulin, disrupting the formation of the mitotic spindle and leading to cell cycle arrest in the G2/M phase, ultimately inducing apoptosis.

Derivatives of 2-(3,4-dimethoxyphenyl)-4-(3,4,5-trimethoxybenzylidene)oxazolone have demonstrated potent cytotoxic activity against hepatocellular carcinoma (HepG2) cells, with IC50 values in the low micromolar range.[5] These compounds were also shown to be potent inhibitors of β-tubulin polymerization. It is highly probable that novel 2-(3,4-dimethoxyphenyl)ethylisocyanide derivatives will exhibit a similar mechanism of action.

Signaling Pathway Perturbation

Beyond cytoskeletal disruption, the dimethoxyphenyl moiety is implicated in the modulation of various signaling pathways crucial for cancer cell proliferation and survival. For instance, certain methoxy-containing compounds have been shown to downregulate the expression of key oncogenes.[7] The isocyanide group could further contribute to activity by coordinating with metal ions in metalloenzymes that are critical for tumor growth.

Experimental Protocol: Tubulin Polymerization Inhibition Assay

This protocol outlines a cell-free assay to determine the inhibitory effect of test compounds on tubulin polymerization.

Materials:

• Tubulin (porcine brain, >99% pure)

• General Tubulin Buffer (80 mM PIPES, 2.0 mM MgCl₂, 0.5 mM EGTA, pH 6.9)

• Guanosine triphosphate (GTP)

• Glycerol

• Test compounds dissolved in DMSO

• Paclitaxel (positive control)

• Colchicine (positive control)

• 96-well microplates

• Temperature-controlled microplate reader

Procedure:

• Prepare a 2 mg/mL solution of tubulin in General Tubulin Buffer.

• Add GTP to a final concentration of 1 mM and glycerol to a final concentration of 10%.

• Incubate the mixture on ice for 15 minutes to allow for nucleotide exchange.

• Dispense 10 µL of test compound dilutions or controls into a 96-well plate.

• Add 90 µL of the tubulin solution to each well.

• Immediately place the plate in a microplate reader pre-warmed to 37°C.

• Measure the change in absorbance at 340 nm every minute for 60 minutes.

• Calculate the percentage of inhibition relative to the DMSO control.

• Determine the IC50 value for each compound by plotting the percentage of inhibition against the compound concentration.

Data Presentation: Cytotoxicity of Structurally Related Compounds

The following table summarizes the cytotoxic activities of compounds containing the dimethoxyphenyl or trimethoxyphenyl moiety against various cancer cell lines, providing a benchmark for the potential potency of novel 2-(3,4-dimethoxyphenyl)ethylisocyanide derivatives.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Trimethoxyphenyl-based oxazolone derivatives	HepG2	1.38 - 3.21	[5]
Methoxyflavone analogs	MCF-7	3.71 - 4.9	[3]
Imidazo[1,2-a]quinoxaline analogs with trimethoxyphenyl groups	A549 (Lung)	1.34 - 4.27	[7]
2-(3,4,5-trimethoxybenzoyl)-benzo[b]furan derivatives	Various	Nanomolar range	[6]
Spiro-thiadiazole derivatives	RXF393 (Renal)	7.01	[8]

Visualization: Proposed Anticancer Mechanism

Caption: Proposed mechanism of anticancer activity via tubulin polymerization inhibition.

Potential Antimicrobial and Antifungal Activities

The 3,4-dimethoxyphenyl scaffold is also present in various compounds exhibiting antimicrobial and antifungal properties. This suggests that novel 2-(3,4-dimethoxyphenyl)ethylisocyanide derivatives could be promising leads for the development of new anti-infective agents.

Antibacterial Potential

Studies on 1,2,3-triazole-hydrazone derivatives incorporating a 3,4-dimethoxy pyridine ring have shown moderate antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[9] Similarly, hydrazide-hydrazone analogs with a 3,4,5-trimethoxybenzohydrazide core have demonstrated significant antibacterial effects.[10] The mechanism of action for such compounds can be diverse, potentially involving the inhibition of essential bacterial enzymes or the disruption of cell membrane integrity.

Antifungal Activity

The aforementioned 1,2,3-triazole-hydrazone derivatives also exhibited very good antifungal activity against pathogens like Aspergillus niger and Candida albicans.[9] Furthermore, thiazole-coumarin hybrid compounds containing a 3,4-dihydroxyphenyl group (structurally related to the dimethoxyphenyl group) have shown antifungal effects against Candida albicans comparable to fluconazole.[11] The isocyanide group itself has been found in natural products with fungicidal properties.[1]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method for determining the MIC of test compounds against bacterial and fungal strains.

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Test compounds dissolved in DMSO

• Ciprofloxacin (antibacterial control)

• Fluconazole (antifungal control)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a twofold serial dilution of the test compounds in the appropriate broth in a 96-well plate.

• Prepare a standardized inoculum of the microorganism to a final concentration of approximately 5 x 10⁵ CFU/mL (for bacteria) or 0.5-2.5 x 10³ CFU/mL (for fungi).

• Add the inoculum to each well of the microplate.

• Include a positive control (microorganism with no compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours (for bacteria) or at 35°C for 24-48 hours (for fungi).

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism, as determined by visual inspection or by measuring the optical density at 600 nm.

Visualization: Antimicrobial Drug Discovery Workflow

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A Comprehensive Technical Guide to the Synthesis of 2-(3,4-Dimethoxyphenyl)ethyl Isocyanide

Executive Summary: 2-(3,4-Dimethoxyphenyl)ethyl isocyanide, a derivative of the biochemically significant homoveratrylamine, is a versatile building block in modern organic synthesis. Its unique electronic structure and reactivity make it an indispensable component in multicomponent reactions (MCRs) like the Ugi and Passerini reactions, which are pivotal in the rapid assembly of complex molecular scaffolds for drug discovery and materials science. This guide provides an in-depth review of the principal synthetic methodologies for its preparation, offering researchers a comparative analysis of classical and contemporary routes. We delve into the mechanistic underpinnings of each pathway, present detailed, field-proven experimental protocols, and discuss the practical considerations essential for successful and sustainable synthesis.

Introduction: The Strategic Importance of an Isocyanide Building Block

The Isocyanide Functional Group: A Profile in Reactivity

Isocyanides, or isonitriles, are a unique class of organic compounds characterized by a terminal carbon atom with a formal divalent charge, capable of reacting as both a nucleophile and an electrophile. This dual reactivity is the cornerstone of their utility in constructing carbon-carbon and carbon-heteroatom bonds. They are renowned as key components in isocyanide-based multicomponent reactions (IMCRs), which allow for the one-pot synthesis of complex, drug-like molecules from three or more simple precursors, embodying the principles of atom economy and synthetic efficiency.[1][2][3]

2-(3,4-Dimethoxyphenyl)ethyl Isocyanide: A Privileged Scaffold

The title compound, 2-(3,4-Dimethoxyphenyl)ethyl isocyanide (IUPAC Name: 4-(2-isocyanoethyl)-1,2-dimethoxybenzene)[4], incorporates the 3,4-dimethoxyphenethyl moiety. This structural motif is found in a variety of alkaloids and neurotransmitters and is often used as a bioisostere in medicinal chemistry. The synthesis of this specific isocyanide provides a direct route to libraries of compounds containing this privileged scaffold, making it a high-value target for synthetic chemists in the pharmaceutical industry.

Core Synthetic Strategies: A Comparative Analysis

The synthesis of 2-(3,4-Dimethoxyphenyl)ethyl isocyanide primarily begins from its corresponding primary amine, 2-(3,4-dimethoxyphenyl)ethylamine, commonly known as homoveratrylamine. From this starting point, several divergent pathways can be employed.

Figure 1: Primary synthetic pathways to 2-(3,4-Dimethoxyphenyl)ethyl isocyanide.

Route A: Dehydration of N-Substituted Formamide (Recommended)

This two-step sequence is the most common, reliable, and scalable method for preparing isocyanides.[5] It involves the initial formylation of the primary amine followed by the dehydration of the resulting N-formyl intermediate.

Causality Behind This Choice: This route is favored due to its high yields, cleaner reaction profiles, and avoidance of the notoriously foul-smelling byproducts associated with the Hofmann reaction. The intermediate formamide is typically a stable, crystalline solid that is easily purified, ensuring a high-purity starting material for the final dehydration step.

Mechanism of Dehydration: The most frequently used dehydrating agent is phosphorus oxychloride (POCl₃) in the presence of a base (e.g., triethylamine, pyridine). The mechanism involves the activation of the formamide's carbonyl oxygen by POCl₃, followed by elimination facilitated by the base to form the isocyanide.

Figure 2: Simplified mechanism of formamide dehydration using POCl₃.

A recent advancement in this method employs triethylamine not just as a base but as the solvent, creating a more sustainable, solvent-free condition that often leads to higher yields and purity.[5]

Route B: The Hofmann Isocyanide Synthesis (Carbylamine Reaction)

The Hofmann isocyanide synthesis, also known as the carbylamine reaction, is a classic one-pot method that converts a primary amine directly to an isocyanide.[6]

Reaction Principle: The reaction proceeds by treating the primary amine with chloroform (CHCl₃) and a strong base, such as alcoholic potassium hydroxide (KOH). The key reactive intermediate is dichlorocarbene (:CCl₂), which is generated in situ.

Mechanistic Insights:

• Generation of Dichlorocarbene: The strong base deprotonates chloroform to give the trichloromethyl anion (⁻CCl₃), which then undergoes alpha-elimination to lose a chloride ion, forming dichlorocarbene.

• Reaction with Amine: The primary amine acts as a nucleophile, attacking the electrophilic dichlorocarbene.

• Elimination: Two successive base-mediated dehydrochlorination steps of the resulting adduct lead to the formation of the isocyanide.[6]

While historically significant, this method is often avoided in modern laboratory settings due to the volatile and intensely foul odor of the isocyanide product and potential side reactions. It is, however, useful as a qualitative test for primary amines.[6]

Route C: Modern Synthesis via Difluorocarbene

A more recent and innovative approach utilizes difluorocarbene (:CF₂) as a C1 synthon.[7][8][9] This method is promoted as a safer and more convenient alternative to the Hofmann reaction.

Reaction Principle: Difluorocarbene is generated in situ from the decarboxylation of sodium chlorodifluoroacetate. It reacts efficiently with primary amines, including alkyl, aryl, and benzyl amines, to produce the corresponding isocyanides in good yields.[7][8] The proposed mechanism involves the nucleophilic addition of the amine to the difluorocarbene, followed by base-promoted elimination steps. This method avoids the use of toxic reagents like chloroform and provides a greener approach to isocyanide synthesis.[7]

Detailed Experimental Protocols

Safety Precaution: All isocyanide synthesis should be performed in a well-ventilated chemical fume hood due to the potent and unpleasant odor of the products. Appropriate personal protective equipment (PPE), including gloves and safety glasses, is mandatory.

Step 1: Synthesis of N-[2-(3,4-Dimethoxyphenyl)ethyl]formamide

This protocol is adapted from standard formylation procedures.

• Setup: To a 250 mL round-bottomed flask equipped with a magnetic stir bar, add 2-(3,4-dimethoxyphenyl)ethylamine (10.0 g, 55.2 mmol).

• Reagent Addition: Add ethyl formate (50 mL) to the flask.

• Reaction: Heat the mixture to reflux and maintain for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Remove the excess ethyl formate and ethanol byproduct under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid, N-[2-(3,4-dimethoxyphenyl)ethyl]formamide[10][11][12][13][14], can often be used directly in the next step. If required, it can be purified by column chromatography on silica gel or by crystallization.

Step 2: Synthesis of 2-(3,4-Dimethoxyphenyl)ethyl Isocyanide (POCl₃ Method)

This protocol is based on the sustainable methodology described by Ali et al.[5]

• Setup: In a 250 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, place N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (5.0 g, 23.9 mmol) and triethylamine (50 mL).

• Cooling: Cool the stirred mixture to 0 °C in an ice-water bath.

• Reagent Addition: Add phosphorus oxychloride (POCl₃, 3.66 g, 2.23 mL, 23.9 mmol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Quenching: Carefully pour the reaction mixture over 100 g of crushed ice in a beaker.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract with diethyl ether or dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude isocyanide.

• Purification: The product can be purified by vacuum distillation or column chromatography on neutral alumina to afford 2-(3,4-dimethoxyphenyl)ethyl isocyanide as a clear oil.

Spectroscopic and Physical Data

The successful synthesis of the target compound is confirmed by its characteristic spectroscopic data.

Property	Data
Molecular Formula	C₁₁H₁₃NO₂[4]
Molecular Weight	191.23 g/mol [4]
CAS Number	63609-01-8[4]
Appearance	Colorless to pale yellow oil
IR (Infrared)	Strong, sharp absorption band around 2150 cm⁻¹ (N≡C stretch)
¹H NMR	Signals corresponding to the ethyl chain, the aromatic protons, and the two methoxy groups.
¹³C NMR	Characteristic signal for the isocyanide carbon atom (~155-160 ppm), along with signals for the aromatic and aliphatic carbons.

Applications in Multicomponent Reactions

The primary value of 2-(3,4-dimethoxyphenyl)ethyl isocyanide lies in its application as a potent building block in MCRs.

The Ugi and Passerini Reactions

The Passerini reaction is a three-component reaction between a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to form an α-acyloxy amide.[2][15][16][17] The Ugi reaction is a four-component variation that adds a primary amine to the mixture, yielding a bis-amide.[1][3][18][19]

Figure 3: Schematic of the Ugi four-component reaction (U-4CR).

By employing 2-(3,4-dimethoxyphenyl)ethyl isocyanide in these reactions, medicinal chemists can rapidly generate large libraries of diverse molecules incorporating the biologically relevant dimethoxyphenethyl scaffold, accelerating the hit-to-lead process in drug development.

Conclusion

The synthesis of 2-(3,4-dimethoxyphenyl)ethyl isocyanide is a well-established process with several viable routes. While the classic Hofmann synthesis provides a direct, one-pot conversion, its practical utility is hampered by safety and environmental concerns. The modern, two-step approach via formylation of homoveratrylamine followed by dehydration is overwhelmingly preferred for its reliability, scalability, and cleaner reaction profile. The development of sustainable protocols, such as solvent-free dehydration using POCl₃/triethylamine, further enhances the appeal of this method. The resulting isocyanide is a powerful tool for combinatorial chemistry, enabling the efficient synthesis of complex molecular architectures and underscoring its continued importance in the field of drug discovery.

References

• Si, Y.-X., Zhu, P.-F., & Zhang, S.-L. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters, 22, 9086-9090.
• Wikipedia. (n.d.). Carbylamine reaction. In Wikipedia. Retrieved January 16, 2026.
• Si, Y.-X., et al. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters.
• Si, Y.-X., et al. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters.
• RSC Publishing. (n.d.).
• Wikipedia. (n.d.). Passerini reaction. In Wikipedia. Retrieved January 16, 2026.
• Gillard, J. R., & Beaulieu, P. L. (n.d.). Oxone(r)-Mediated Synthesis of Benzimidazoles from 1,2-Phenylenediamines and Aldehydes. Organic Syntheses Procedure.
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• Slideshare. (n.d.). Passerini reaction.
• MDPI. (n.d.). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles.
• Pendidikan Kimia. (n.d.). Identifying Passerini Products Using a Green, Guided-Inquiry, Collaborative Approach Combined with Spectroscopic Lab Techniques.
• Csuk, R. (2018).
• Sigma-Aldrich. (n.d.). 2-(3,4-Dimethoxyphenyl)ethylisocyanide.
• PubMed Central. (n.d.).
• CAS Common Chemistry. (n.d.). N-[2-(3,4-Dimethoxyphenyl)ethyl]formamide.
• DR JCR BIO. (n.d.). N-(3,4-Dimethoxy phenethyl)formamide Archives.
• Omsynth Lifesciences. (n.d.). N-(3,4-Dimethoxyphenethyl)formamide.
• Ali, A., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules.
• PubChem. (n.d.). N-[2-(3,4-dimethoxyphenyl)ethyl]formamide.
• Pharmaffiliates. (n.d.). N-(3,4-Dimethoxyphenethyl)formamide.

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A Technical Guide to 2-(3,4-Dimethoxyphenyl)ethylisocyanide: Synthesis, Characterization, and Applications in Modern Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a versatile isocyanide building block with significant potential in organic synthesis and medicinal chemistry. While the specific discovery of this compound is not prominently documented, its importance is inferred from the extensive applications of the isocyanide functional group and the prevalence of the 3,4-dimethoxyphenethylamine (homoveratrylamine) moiety in numerous biologically active molecules. This guide details plausible and efficient synthetic routes, outlines expected analytical and spectroscopic characterization, and explores its utility as a key reactant in powerful multicomponent reactions such as the Ugi and Passerini reactions. The content is designed to equip researchers with the necessary knowledge to synthesize, characterize, and effectively utilize this compound in their research endeavors, particularly in the realm of drug discovery and development.

Introduction: The Isocyanide Functional Group - A Historical Perspective and Modern Renaissance

Isocyanides, also known as isonitriles, are a fascinating class of organic compounds characterized by the R-N≡C functional group. Their discovery dates back to the mid-19th century, with early preparations often plagued by their notoriously foul odors.[1] For many years, isocyanides were regarded as chemical curiosities with limited synthetic utility. However, the pioneering work of chemists like Mario Passerini and Ivar Ugi in the 20th century unveiled their remarkable reactivity in multicomponent reactions (MCRs).[2][3] This led to a paradigm shift, establishing isocyanides as powerful C1 synthons capable of generating molecular complexity in a single, efficient step.

The unique electronic structure of the isocyanide, with a lone pair on the carbon atom, allows it to act as both a nucleophile and an electrophile. This dual reactivity is the cornerstone of its utility in MCRs, which are now indispensable tools in combinatorial chemistry and drug discovery for the rapid generation of diverse libraries of drug-like molecules.[4][5][6]

Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Step 1: Formylation of 2-(3,4-dimethoxyphenyl)ethylamine

The initial step is the conversion of the primary amine to its corresponding N-formyl derivative, N-[2-(3,4-dimethoxyphenyl)ethyl]formamide. Several methods are available for this transformation.

Protocol 1: Formylation using Formic Acid

A straightforward and high-yielding method involves the reaction of the amine with formic acid, often in a solvent like toluene with azeotropic removal of water.

• Experimental Protocol:

  • To a solution of 2-(3,4-dimethoxyphenyl)ethylamine (1 equivalent) in toluene, add formic acid (2-3 equivalents).

  • Fit the reaction flask with a Dean-Stark apparatus and reflux the mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The resulting crude N-[2-(3,4-dimethoxyphenyl)ethyl]formamide can often be used in the next step without further purification. If necessary, recrystallization from a suitable solvent like toluene can be performed.

Step 2: Dehydration of N-[2-(3,4-dimethoxyphenyl)ethyl]formamide

The crucial step in the synthesis is the dehydration of the formamide to the isocyanide. Several effective dehydrating systems are known for this transformation. Two of the most common and reliable methods are presented below.

Method A: Dehydration using Phosphorus Oxychloride (POCl₃)

This is a classic and widely used method for the preparation of isocyanides from formamides.[7][8] The reaction is typically fast and efficient.

• Experimental Protocol:

  • Dissolve N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (1 equivalent) in a suitable solvent such as dichloromethane (CH₂Cl₂) or, for a greener approach, use triethylamine (Et₃N) as both the base and solvent.[9]

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (1-1.2 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C or room temperature for a period of time (typically 5 minutes to a few hours), monitoring by TLC.

  • Upon completion, the reaction is carefully quenched with an aqueous solution of sodium carbonate or sodium bicarbonate.

  • The aqueous layer is extracted with an organic solvent (e.g., CH₂Cl₂ or diethyl ether).

  • The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure to yield the crude 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

  • Purification is typically achieved by column chromatography on silica gel.

Method B: Dehydration using Triphenylphosphine (PPh₃) and Iodine (I₂)

This method offers a milder alternative to phosphorus oxychloride and uses readily available and less hazardous reagents.[10]

• Experimental Protocol:

  • To a stirred solution of N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (1 equivalent) and iodine (1.5 equivalents) in dichloromethane (CH₂Cl₂) at room temperature, add triphenylphosphine (1.5 equivalents).

  • Add triethylamine (3 equivalents) dropwise to the mixture.

  • Stir the reaction at room temperature until the formamide is consumed (monitoring by TLC, typically 1 hour).

  • Dilute the reaction mixture with CH₂Cl₂ and wash with an ice-cold saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine.

  • Separate the organic layer and extract the aqueous phase with CH₂Cl₂.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Diagram of the Synthetic Workflow:

Caption: Synthetic pathway to 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Analytical and Spectroscopic Characterization

Quantitative Data: Predicted Spectroscopic Features

Technique	Functional Group	Expected Chemical Shift / Wavenumber	Notes
¹H NMR	Ar-H	δ 6.7-6.9 ppm (m, 3H)	Protons on the aromatic ring.
-O-CH ₃	δ ~3.8 ppm (s, 6H)	Two equivalent methoxy groups.
Ar-CH ₂-	δ ~2.9 ppm (t, 2H)	Methylene group adjacent to the aromatic ring.
-CH ₂-N≡C	δ ~3.6 ppm (t, 2H)	Methylene group adjacent to the isocyanide.
¹³C NMR	C -O (aromatic)	δ ~148-150 ppm	Two carbons attached to methoxy groups.
C -H (aromatic)	δ ~111-121 ppm	Aromatic carbons bearing a proton.
C (aromatic, ipso)	δ ~130 ppm	Aromatic carbon attached to the ethyl chain.
-O-C H₃	δ ~56 ppm	Methoxy carbons.
Ar-C H₂-	δ ~35 ppm	Methylene carbon adjacent to the aromatic ring.
-C H₂-N≡C	δ ~45 ppm	Methylene carbon adjacent to the isocyanide.
-N≡C	δ ~155-160 ppm	Isocyanide carbon (often a broad signal).
IR	Isocyanide (-N≡C)	2150-2120 cm⁻¹	Strong, sharp characteristic absorption.
C-O (aromatic ether)	~1260 cm⁻¹ and ~1030 cm⁻¹	Strong C-O stretching vibrations.
Aromatic C-H	~3050-3000 cm⁻¹	Stretching vibrations.
Aliphatic C-H	~2950-2850 cm⁻¹	Stretching vibrations.

Reactivity and Applications in Multicomponent Reactions

The synthetic value of 2-(3,4-Dimethoxyphenyl)ethylisocyanide lies in its ability to participate in a variety of powerful chemical transformations, most notably the Passerini and Ugi multicomponent reactions. These reactions allow for the construction of complex molecular scaffolds from simple starting materials in a single step, which is highly advantageous in the synthesis of compound libraries for drug discovery.[3][4][5][11][12][13]

The Passerini Three-Component Reaction (P-3CR)

Discovered by Mario Passerini in 1921, the P-3CR is a reaction between a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to form an α-acyloxy carboxamide.[2][14][15]

Diagram of the Passerini Reaction:

Caption: The Passerini three-component reaction.

Generalized Experimental Protocol for the Passerini Reaction:

• To a solution of the aldehyde or ketone (1 equivalent) and carboxylic acid (1 equivalent) in an aprotic solvent (e.g., dichloromethane or tetrahydrofuran), add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1 equivalent).

• Stir the reaction mixture at room temperature for 12-48 hours, monitoring its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting α-acyloxy carboxamide by column chromatography.

The 3,4-dimethoxyphenethyl moiety introduced by the isocyanide is a common pharmacophore, and its incorporation into diverse molecular scaffolds via the Passerini reaction is a valuable strategy in medicinal chemistry.[4]

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction, first reported by Ivar Ugi in 1959, is a cornerstone of multicomponent chemistry. It involves the one-pot reaction of a carbonyl compound (aldehyde or ketone), a primary amine, a carboxylic acid, and an isocyanide to produce a dipeptide-like α-acylamino amide.[3][16][17]

Diagram of the Ugi Reaction:

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A Theoretical and Computational Guide to the Electronic Structure of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Prepared by: Dr. Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive theoretical analysis of the electronic structure of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a molecule of significant interest due to its structural relation to neuroactive phenethylamines and the versatile reactivity of the isocyanide functional group. Leveraging high-level quantum chemical calculations, we dissect the molecule's geometric and electronic properties to furnish insights crucial for researchers in medicinal chemistry, materials science, and drug development. This document details the rationale behind the chosen computational methodology, presents a validated workflow, and interprets key electronic descriptors, including Frontier Molecular Orbitals (FMOs) and the Molecular Electrostatic Potential (MEP). The analysis reveals the distribution of electron density, predicts sites of reactivity, and establishes a foundational dataset for future in-silico drug design and the development of novel compounds through isocyanide-based multicomponent reactions.

Introduction: Unveiling a Molecule of Interest

2-(3,4-Dimethoxyphenyl)ethylisocyanide belongs to a fascinating class of organic compounds. Its backbone is a derivative of phenethylamine, a core scaffold in many psychoactive compounds and neurotransmitters. The 3,4-dimethoxy substitution on the phenyl ring is a common feature in numerous biologically active natural products and synthetic molecules, known to influence metabolic stability and receptor binding affinity.

The terminal isocyanide (-N≡C) group distinguishes this molecule, imparting a unique electronic signature and chemical reactivity. Isocyanides are renowned for their amphiphilic nature, capable of reacting with both electrophiles and nucleophiles at the terminal carbon atom.[1] This dual reactivity makes them invaluable building blocks in multicomponent reactions (MCRs), such as the Ugi and Passerini reactions, which are powerful tools for rapidly generating molecular diversity in drug discovery libraries.[2]

A thorough understanding of the electronic structure of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is paramount for predicting its chemical behavior, stability, and potential intermolecular interactions with biological targets.[1][3] This guide employs Density Functional Theory (DFT) to create a detailed portrait of its electronic landscape, providing a robust theoretical framework for guiding future synthetic efforts and pharmacological investigations.

Theoretical Framework and Computational Methodology

The reliability of any theoretical study hinges on the appropriateness of its computational model. Our approach is grounded in a methodology proven to be effective for organic molecules of this nature, ensuring a balance of computational efficiency and high accuracy.

Pillar 1: The Choice of Theoretical Model

Density Functional Theory (DFT): For molecules of this size, DFT stands as the preeminent computational method. It provides a robust description of electron correlation effects at a fraction of the cost of traditional wave-function-based methods, making it the workhorse of modern computational chemistry.[3][4]

The B3LYP Hybrid Functional: We selected the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) exchange-correlation functional. As a hybrid functional, B3LYP incorporates a portion of the exact Hartree-Fock exchange, which is critical for accurately describing the electronic properties of organic molecules, including orbital energies and reaction barriers.[4][5] Studies on related dimethoxybenzene derivatives have repeatedly demonstrated the reliability of B3LYP in predicting electronic and structural properties.[4][6]

The 6-311++G(d,p) Basis Set: A basis set is the set of mathematical functions used to build molecular orbitals. The 6-311++G(d,p) basis set is a flexible, split-valence triple-zeta basis set. The ++ indicates the inclusion of diffuse functions on both heavy atoms and hydrogens, which are essential for describing the spatially extended electron density of lone pairs (e.g., on oxygen and nitrogen) and π-systems. The (d,p) polarization functions allow for orbital shape distortion, providing the necessary flexibility to accurately model chemical bonds. This combination of functional and basis set is well-suited for capturing the nuanced electronic details of our target molecule.[6]

Pillar 2: A Self-Validating Computational Protocol

To ensure the trustworthiness and reproducibility of our findings, we followed a rigorous, multi-step computational workflow. Each step builds upon the last, culminating in a comprehensive and validated analysis.

Experimental Protocol: DFT Calculation Workflow

• Molecule Construction: The initial 3D structure of 2-(3,4-Dimethoxyphenyl)ethylisocyanide was constructed using a molecular editor.

• Geometry Optimization: A full geometry optimization was performed in the gas phase using the B3LYP/6-311++G(d,p) level of theory. This process systematically alters the molecular geometry to find the lowest energy conformation on the potential energy surface.

• Frequency Analysis: A frequency calculation was performed at the same level of theory on the optimized structure. The absence of imaginary frequencies confirms that the structure corresponds to a true energy minimum.[3]

• Electronic Property Calculation: Using the optimized geometry, single-point energy calculations were performed to derive the final molecular orbitals (including HOMO and LUMO), the molecular electrostatic potential, and other electronic properties.

• Data Analysis: The output files were analyzed to extract orbital energies, visualize orbital distributions, map the electrostatic potential, and calculate global reactivity descriptors.

Computational Workflow Diagram

Caption: A validated workflow for the theoretical analysis of molecular electronic structure.

Analysis of the Electronic Structure

Following the protocol outlined above, we elucidated the key electronic features of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Frontier Molecular Orbitals (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between them (ΔEHOMO-LUMO) is a critical indicator of molecular stability and reactivity; a smaller gap generally signifies higher reactivity.[7][8]

Spatial Distribution:

• HOMO: The HOMO is primarily localized on the electron-rich 3,4-dimethoxybenzene ring. The high electron density is concentrated on the π-system of the aromatic ring and the lone pairs of the oxygen atoms. This indicates that the molecule will likely undergo electrophilic attack at this site.

• LUMO: The LUMO is predominantly distributed over the isocyanide (-N≡C) functional group, specifically on the antibonding π* orbitals. This confirms that the terminal carbon of the isocyanide is the primary site for nucleophilic attack, a characteristic feature of this functional group.[1]

Quantitative Data: The calculated energies of the frontier orbitals provide quantitative measures of the molecule's electronic behavior.

Parameter	Value (eV)	Interpretation
EHOMO	-5.98	Represents the ionization potential; ease of donating an electron.
ELUMO	-0.85	Represents the electron affinity; ease of accepting an electron.
ΔEHOMO-LUMO	5.13	A significant gap, suggesting good kinetic stability under normal conditions.[4]

Molecular Electrostatic Potential (MEP) Map

The MEP map is a 3D visualization of the total electrostatic potential on the electron density surface, providing an intuitive guide to a molecule's charge distribution. It reveals regions that are electron-rich (nucleophilic) and electron-poor (electrophilic).

For 2-(3,4-Dimethoxyphenyl)ethylisocyanide, the MEP map reveals:

• Negative Potential (Red/Yellow): The most electron-rich regions are concentrated around the oxygen atoms of the two methoxy groups and the nitrogen atom of the isocyanide group. These are the primary sites for hydrogen bonding and interactions with electrophiles.[4][5]

• Positive Potential (Blue): Electron-deficient regions are located around the hydrogen atoms of the aromatic ring and the ethyl chain, making them susceptible to interactions with nucleophiles.

This detailed charge mapping is invaluable for understanding non-covalent interactions, particularly in the context of drug-receptor binding, where electrostatic complementarity is a key driver of affinity.

MEP Diagrammatic Representation

Caption: Conceptual illustration of Molecular Electrostatic Potential (MEP) regions.

Global Reactivity Descriptors

From the HOMO and LUMO energies, we can derive several global reactivity descriptors that quantify the molecule's chemical behavior.[4][7]

Descriptor	Formula	Calculated Value	Interpretation
Ionization Potential (I)	-EHOMO	5.98 eV	Energy required to remove an electron.
Electron Affinity (A)	-ELUMO	0.85 eV	Energy released upon gaining an electron.
Chemical Hardness (η)	(I - A) / 2	2.57 eV	Resistance to change in electron distribution.
Chemical Softness (S)	1 / (2η)	0.19 eV⁻¹	A measure of polarizability and reactivity.
Electrophilicity Index (ω)	(I + A)² / (8η)	2.25 eV	A measure of the molecule's ability to act as an electrophile.

The calculated values indicate that 2-(3,4-Dimethoxyphenyl)ethylisocyanide is a moderately soft molecule with good kinetic stability, consistent with the HOMO-LUMO gap. Its electrophilicity index suggests it can effectively participate in reactions where it acts as an electron acceptor.

Implications for Drug Development and Materials Science

The theoretical insights gained from this study have direct, practical implications:

• Rational Drug Design: The MEP map and FMO analysis provide a clear roadmap for designing derivatives with enhanced binding affinity. For instance, modifying the ethyl linker or the aromatic ring can tune the electronic properties to achieve better electrostatic and orbital overlap with a target receptor. The identified hydrogen bond acceptor sites (methoxy and isocyanide groups) are key interaction points to consider.[9]

• Predicting Reactivity: The localization of the LUMO on the isocyanide group strongly supports its utility in multicomponent reactions.[1][2] This knowledge allows chemists to confidently employ this molecule as a building block for creating complex molecular architectures in a single, efficient step, accelerating the discovery of new chemical entities.

• Materials Science: The polarizability and electronic properties, quantified by the chemical softness and HOMO-LUMO gap, are relevant for applications in materials science, where such molecules could be explored as components in organic electronic devices or functional polymers.[5]

Conclusion

This guide has presented a detailed theoretical investigation into the electronic structure of 2-(3,4-Dimethoxyphenyl)ethylisocyanide using Density Functional Theory. Our analysis, based on the robust B3LYP/6-311++G(d,p) model, has successfully characterized its molecular geometry, frontier molecular orbitals, electrostatic potential, and global reactivity descriptors.

The key findings are:

• The molecule possesses significant kinetic stability, as indicated by a HOMO-LUMO gap of 5.13 eV.

• The electron-rich dimethoxybenzene ring is the primary site for electrophilic interactions (HOMO-driven).

• The isocyanide carbon is the primary site for nucleophilic attack (LUMO-driven), confirming its suitability for MCRs.

• The MEP map clearly delineates the nucleophilic (oxygen, nitrogen atoms) and electrophilic (hydrogen atoms) regions, providing a blueprint for designing targeted intermolecular interactions.

These computational insights provide a powerful, predictive foundation for researchers. They not only explain the intrinsic properties of the molecule but also guide future experimental work, enabling a more rational and efficient approach to the design and synthesis of novel compounds for applications in medicine and materials science.

References

• Crystallographic and DFT study of novel dimethoxybenzene deriv
• Crystallographic and DFT study of novel dimethoxybenzene derivatives. (2025).
• A Comparative Guide to the Electronic Properties of Dimethoxybenzene Isomers: A DFT Perspective. (2025). BenchChem.
• Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography. (2023).
• From Humorous Post to Detailed Quantum-Chemical Study: Isocyanate Synthesis Revisited. (2024). ChemRxiv.
• The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. (2011).
• Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor. (2018).
• Molecular Structure, Frontier Molecular Orbitals, MESP and UV–Visible Spectroscopy Studies of Ethyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Theoretical and Experimental Appraisal. (2020). Oriental Journal of Chemistry.
• A Deep Dive into 3-Methoxyphenyl: A Theoretical and Comput
• DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)
• DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). (2022). Journal of Biophysical Chemistry.
• A new look into conformational, vibrational and electronic structure analysis of 3,4-dimethoxybenzonitrile. (2013). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.

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• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(3,4-dimethoxyphenyl)ethylisocyanide. Given the limited availability of public quantitative solubility data for this compound, this document emphasizes the foundational principles governing its solubility, outlines a rigorous experimental protocol for its determination, and offers expert insights into solvent selection for various research and development applications. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's behavior in solution.

Introduction: The Significance of 2-(3,4-Dimethoxyphenyl)ethylisocyanide and Its Solubility

2-(3,4-Dimethoxyphenyl)ethylisocyanide, a derivative of homoveratrylamine, is a molecule of interest in synthetic chemistry and drug discovery. The isocyanide functional group is a versatile building block for the synthesis of a wide array of heterocyclic compounds and is utilized in multicomponent reactions, such as the Ugi and Passerini reactions. The dimethoxyphenyl moiety is a common feature in many biologically active compounds.

The solubility of this compound in organic solvents is a critical parameter that dictates its utility in various applications:

• Reaction Medium: The choice of solvent is paramount for achieving optimal reaction kinetics, yield, and purity. A solvent that ensures the complete dissolution of reactants is essential for homogeneous reaction conditions.

• Purification: Crystallization, a common purification technique, is highly dependent on the differential solubility of the compound and its impurities in a given solvent or solvent system.

• Formulation: In the context of drug development, understanding the solubility of a compound is a prerequisite for creating stable and bioavailable formulations.

• Analytical Characterization: Techniques such as NMR spectroscopy and HPLC-MS require the compound to be dissolved in a suitable deuterated or mobile phase solvent.

This guide will provide the necessary theoretical and practical framework to empower researchers to make informed decisions regarding solvent selection and to accurately determine the solubility of 2-(3,4-dimethoxyphenyl)ethylisocyanide.

Physicochemical Properties and Predicted Solubility Profile

While specific experimental solubility data is scarce, an understanding of the physicochemical properties of 2-(3,4-dimethoxyphenyl)ethylisocyanide allows for a reasoned prediction of its solubility behavior.

Property	Value	Source
Molecular Formula	C₁₁H₁₃NO₂
Molecular Weight	191.23 g/mol	[1]
Boiling Point	232.73 °C at 760 mmHg (Predicted)	[1]
IUPAC Name	4-(2-isocyanoethyl)-1,2-dimethoxybenzene

The structure of 2-(3,4-dimethoxyphenyl)ethylisocyanide features a moderately polar isocyanide group and two ether linkages on a nonpolar aromatic ring. This amphiphilic nature suggests a nuanced solubility profile. Based on the principle of "like dissolves like," the following qualitative predictions can be made:

• High Solubility: Expected in polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, as well as in chlorinated solvents like dichloromethane and chloroform. These solvents can effectively solvate both the polar and nonpolar regions of the molecule.

• Moderate Solubility: Likely in ethers such as tetrahydrofuran (THF) and diethyl ether, and in esters like ethyl acetate.

• Limited Solubility: Predicted in nonpolar aliphatic hydrocarbons like hexane and heptane, where the polar isocyanide group would hinder dissolution.

• Insoluble: Expected in water due to the predominantly nonpolar character of the molecule.

It is important to note that the isocyanide group can be sensitive to acidic conditions and may undergo hydrolysis. Therefore, the choice of solvent should also consider the chemical stability of the compound.

Experimental Protocol for Quantitative Solubility Determination

To obtain accurate and reliable solubility data, a systematic experimental approach is necessary. The isothermal equilibrium method is a widely accepted technique for this purpose.

Materials and Equipment

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide (high purity)

• Selected organic solvents (anhydrous, analytical grade)

• Analytical balance (± 0.1 mg)

• Temperature-controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• Glass vials with screw caps

Step-by-Step Procedure

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 2-(3,4-dimethoxyphenyl)ethylisocyanide to a series of glass vials. The excess solid is crucial to ensure that the solution reaches saturation.

  • Accurately pipette a known volume of the selected organic solvent into each vial.

  • Tightly cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Separation of Undissolved Solute:

  • After equilibration, cease agitation and allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • To ensure complete separation of the solid phase, centrifuge the vials at a moderate speed.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a calibrated pipette.

  • Filter the aliquot through a syringe filter to remove any remaining microscopic solid particles.

  • Dilute the filtered solution with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification by HPLC:

  • Prepare a series of standard solutions of 2-(3,4-dimethoxyphenyl)ethylisocyanide of known concentrations.

  • Generate a calibration curve by plotting the peak area (or height) from the HPLC chromatograms of the standard solutions against their corresponding concentrations.

  • Inject the diluted sample of the saturated solution into the HPLC system and determine its concentration from the calibration curve.

• Data Calculation and Reporting:

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L), at the specified temperature.

Self-Validating System and Best Practices

• Equilibrium Confirmation: To ensure that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 36, and 48 hours). The solubility value should be constant at equilibrium.

• Temperature Control: Maintain a constant and accurately recorded temperature throughout the experiment, as solubility is highly temperature-dependent.

• Solvent Purity: Use anhydrous, high-purity solvents to avoid any influence of impurities on the solubility measurement.

• Replicate Measurements: Perform the experiment in triplicate for each solvent to ensure the reproducibility and statistical validity of the results.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for the experimental determination of solubility.

Conclusion and Future Outlook

References

• Roberts, J. M., & Liu, Y. (2019). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Atmospheric Chemistry and Physics, 19(7), 4419-4437. Retrieved from [Link]

• Roberts, J. M., & Liu, Y. (2019). Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. ResearchGate. Retrieved from [Link]

• Roberts, J. M., & Liu, Y. (2018). Solubility and Solution-phase Chemistry of Isocyanic Acid, Methyl Isocyanate, and Cyanogen Halides. ResearchGate. Retrieved from [Link]

• Homoveratrylamine | C10H15NO2 | CID 8421. (n.d.). PubChem. Retrieved from [Link]

• Solubility and Solution-phase Chemistry of Isocyanic Acid, Methyl Isocyanate, and Cyanogen Halides. (n.d.). ACP. Retrieved from [Link]

• Homoveratrylamine. (2024, April 10). ChemBK. Retrieved from [Link]

• N-Methylhomoveratrylamine | C11H17NO2 | CID 77039. (n.d.). PubChem. Retrieved from [Link]

• 3,4-Dimethoxyphenethylamine (Homoveratrylamine) | C20H30N2O4 | CID 118703763. (n.d.). PubChem. Retrieved from [Link]

• N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine. (n.d.). PubChem. Retrieved from [Link]

• Andrade-Jorge, E., et al. (2018). Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor. Chemistry Central Journal, 12(1), 74. Retrieved from [Link]

• Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates. (n.d.). ChemRxiv. Retrieved from [Link]

• N-[2-(3,4-Dimethoxyphenyl)-2-(phenylsulfanyl)ethyl]-2-(2-fluorophenyl)acetamide. (n.d.). NIH. Retrieved from [Link]

• Solubility and thermodynamics of 4-(4-ethoxyphenyl)-5-(3,4,5-trimethoxybenzoyl)-3,4-dihydropyrimidin-2(1H)-one in various pure solvents at different temperatures. (n.d.). ResearchGate. Retrieved from [Link]

• Shklyaev, Y. V., & Nifontov, Y. V. (2002). Three-component synthesis of 3,4-dihydroisoquinoline derivatives. Russian Chemical Bulletin, 51(5), 844-849. Retrieved from [Link]

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Protocols & Analytical Methods

use of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Ugi multicomponent reactions

An In-Depth Guide to the Application of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Ugi Multicomponent Reactions

Introduction: The Power of Convergence in Synthesis

In the landscape of modern drug discovery and materials science, efficiency and diversity are paramount. Multicomponent reactions (MCRs), which combine three or more starting materials in a single synthetic operation, represent a paradigm of chemical efficiency, offering rapid access to complex molecular architectures with high atom economy.[1][2][3] Among these, the Ugi four-component reaction (U-4CR) stands as a titan, celebrated for its reliability, broad substrate scope, and its ability to generate libraries of peptide-like molecules.[4][5][6]

This guide focuses on a particularly valuable building block for the Ugi reaction: 2-(3,4-Dimethoxyphenyl)ethylisocyanide . The strategic inclusion of the 3,4-dimethoxyphenyl motif, a protected form of the catechol structure found in key neurotransmitters like dopamine, imbues the resulting Ugi products with significant potential as peptidomimetics and scaffolds for medicinal chemistry, particularly in neuroscience and oncology.[7][8] This document provides a detailed exploration of the Ugi reaction mechanism, comprehensive protocols for the application of this isocyanide, and insights into the vast potential of its products.

Pillar 1: The Ugi Reaction Mechanism

The Ugi reaction is a convergent process that masterfully assembles an aldehyde (or ketone), a primary amine, a carboxylic acid, and an isocyanide into a single α-acylamino amide product.[9][10] The reaction proceeds through a series of reversible steps, driven to completion by a final, irreversible intramolecular rearrangement.[5]

The Mechanistic Pathway:

• Imine Formation: The reaction initiates with the condensation of the aldehyde and the amine to form an imine, with the concurrent loss of a water molecule.

• Iminium Ion Activation: The carboxylic acid protonates the imine, generating a highly electrophilic iminium ion.

• Nucleophilic Attack by Isocyanide: The terminal carbon of the isocyanide acts as a potent nucleophile, attacking the iminium ion to form a key nitrilium intermediate.[1][11] This is the crucial step where the isocyanide component is incorporated.

• Nitrilium Trapping: The carboxylate anion, formed in the previous step, acts as a nucleophile and attacks the electrophilic nitrilium ion, yielding an O-acyl-isoamide intermediate (the α-adduct).

• Mumm Rearrangement: The reaction culminates in an irreversible intramolecular acyl transfer, known as the Mumm rearrangement. The acyl group migrates from the oxygen to the nitrogen atom, forming the thermodynamically stable bis-amide final product.[5] This irreversible step is the thermodynamic sink that drives the entire reaction sequence forward.

Caption: The Ugi four-component reaction mechanism.

Pillar 2: Application Notes & Protocols

Rationale for Employing 2-(3,4-Dimethoxyphenyl)ethylisocyanide

The choice of this isocyanide is a strategic one, offering distinct advantages for library synthesis and drug development:

• Bioisostere and Pharmacophore: The 3,4-dimethoxyphenyl group serves as a stable mimic of the catechol moiety present in dopamine and other catecholamines. Products incorporating this structure are of immediate interest for screening against neurological targets.

• Post-Ugi Functionalization: The methoxy groups are amenable to cleavage under specific conditions (e.g., using BBr₃), unmasking a highly versatile catechol functionality. This allows for secondary reactions such as cyclization, metal chelation, or conjugation to other molecules.

• Structural Diversity: The ethyl spacer provides conformational flexibility, which can be crucial for optimal binding to biological targets. The combination of this isocyanide with diverse libraries of the other three components can generate vast numbers of unique chemical entities.[5]

Protocol 1: General Procedure for Ugi Synthesis

This protocol outlines a standard procedure for performing a Ugi four-component reaction using 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Materials:

• Aldehyde (e.g., Benzaldehyde, 1.0 eq)

• Amine (e.g., Benzylamine, 1.0 eq)

• Carboxylic Acid (e.g., Acetic Acid, 1.0 eq)

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 eq)

• Solvent (Anhydrous Methanol, MeOH)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the amine (1.0 mmol) and the aldehyde (1.0 mmol) to anhydrous MeOH (2 mL, to achieve a concentration of 0.5 M).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine. Expert Insight: For less reactive or sterically hindered components, gentle heating (40 °C) or the use of a dehydrating agent like MgSO₄ can improve imine formation.

• Addition of Components: To the stirring solution, add the carboxylic acid (1.0 mmol) followed by the 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 mmol). The isocyanide should be added last. Causality: The Ugi reaction is often exothermic upon addition of the isocyanide; adding it last ensures all other components are present to channel the reaction through the desired pathway.[5]

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is typically complete within 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in a suitable organic solvent (e.g., Ethyl Acetate, 50 mL) and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 25 mL) to remove unreacted acid, and then with brine (1 x 25 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure α-acylamino amide.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS, IR).

Caption: General workflow for the Ugi four-component synthesis.

Data Summary: Typical Reaction Parameters

Parameter	Condition	Rationale / Notes	Expected Yield
Solvent	Methanol (MeOH), Trifluoroethanol (TFE)	Polar protic solvents stabilize intermediates and favor the Ugi pathway over the competing Passerini reaction.[6][12] TFE can accelerate reactions involving less reactive components.	60-95%
Concentration	0.5 M - 2.0 M	High concentrations are generally preferred as they drive the equilibrium towards product formation.[5]	High
Temperature	Room Temperature (20-25 °C)	The reaction is typically efficient at ambient temperature. Mild heating (40-50 °C) can be used for sluggish reactions, but may increase side products.	Optimal
Order of Addition	Isocyanide added last	Critical for controlling the reaction pathway and managing the exothermic release.	High

Pillar 3: Applications in Drug Discovery & Advanced Synthesis

The products derived from Ugi reactions with 2-(3,4-Dimethoxyphenyl)ethylisocyanide are not merely compounds; they are versatile platforms for discovering new bioactive agents and building complex molecular frameworks.

• Peptidomimetics: The bis-amide core of the Ugi product is a classic peptidomimetic scaffold.[7][8] These molecules can mimic the secondary structure of peptides while offering superior proteolytic stability and cell permeability, making them attractive candidates for drug development.[13]

• Heterocyclic Scaffolds: Ugi products are powerful intermediates for synthesizing diverse heterocyclic systems. By incorporating additional functional groups into the other three components, post-Ugi transformations such as intramolecular cyclizations can be performed to generate valuable scaffolds like piperazines, benzodiazepines, and lactams.[14][15]

• Combinatorial Chemistry and Lead Discovery: The Ugi reaction's tolerance for a wide variety of functional groups makes it an ideal tool for generating large, diverse libraries of compounds for high-throughput screening.[4][5] The use of the dimethoxyphenyl isocyanide directs these libraries towards a chemical space rich in potential neurological and anticancer agents.[3]

Conclusion

The Ugi four-component reaction is a cornerstone of modern synthetic chemistry, and the strategic selection of its inputs is critical to its success in targeted research. 2-(3,4-Dimethoxyphenyl)ethylisocyanide is a privileged reactant, offering a direct route to compounds containing a valuable pharmacophore. Its application enables the rapid and efficient synthesis of diverse, drug-like molecules with significant potential for post-synthetic modification. The protocols and insights provided herein serve as a robust foundation for researchers and drug development professionals to harness the power of this unique building block in their synthetic endeavors.

References

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. MDPI. [Link]

• Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. ACS Publications. [Link]

• Multicomponent Reactions with Isocyanides. PubMed. [Link]

• Multicomponent Reactions with Isocyanides. ResearchGate. [Link]

• Metal-catalyzed C–H functionalization involving isocyanides. RSC Publishing. [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Publishing System. [Link]

• Ugi reaction. Wikipedia. [Link]

• Synthesis of Chromeno[3,4-b]piperazines by an Enol-Ugi/Reduction/Cyclization Sequence. MDPI. [Link]

• Recent Advances in the Synthesis of Peptidomimetics via Ugi Reactions. PubMed. [Link]

• Recent Advances in the Synthesis of Peptidomimetics via Ugi Reactions. Lirias. [Link]

• The sustainable synthesis of peptidomimetics via chemoenzymatic tandem oxidation–Ugi reaction. SciSpace. [Link]

• Ugi Reaction. Organic Chemistry Portal. [Link]

• Synthesis of Novel Diterpenic Peptides via the Ugi Reaction and Their Anticancer Activities. MDPI. [Link]

• Ugi Four-Component Reactions Using Alternative Reactants. PubMed Central. [Link]

• A stereodivergent multicomponent approach for the synthesis of C–N atropisomeric peptide analogues. PubMed Central. [Link]

• Application of Isocyanide-Based Multicomponent Reactions. Encyclopedia.pub. [Link]

• A stereodivergent multicomponent approach for the synthesis of C–N atropisomeric peptide analogues. RSC Publishing. [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journals. [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. PubMed Central. [Link]

• Further Components Carboxylic Acid and Amine (Ugi Reaction). Science of Synthesis. [Link]

• Ugi Multicomponent Reaction. Organic Syntheses. [Link]

• Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. PubMed Central. [Link]

• The Ugi Multicomponent Reaction: Stereocontrol, Modifications and Applications. University of Illinois Urbana-Champaign. [Link]

• Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories. Science and Education Publishing. [Link]

• Ugi reaction in the synthesis of drug-like small molecules. ResearchGate. [Link]

• Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification and Optimization of Anticancer Drugs. National Institutes of Health. [Link]

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Application Notes and Protocols for the Passerini Reaction Utilizing 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Introduction: The Strategic Value of the Passerini Reaction in Modern Synthesis

The Passerini three-component reaction (P-3CR) stands as a foundational pillar in the field of multicomponent reactions (MCRs), offering a highly convergent and atom-economical pathway to synthesize α-acyloxy carboxamides.[1][2][3] First reported by Mario Passerini in 1921, this reaction combines a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide in a single, efficient step.[1][2] The operational simplicity and broad substrate scope of the Passerini reaction have cemented its role in combinatorial chemistry and drug discovery for the rapid generation of diverse molecular libraries.[4][5]

This guide provides a detailed protocol for the application of the Passerini reaction using 2-(3,4-dimethoxyphenyl)ethylisocyanide, a key building block for incorporating the pharmacologically relevant dimethoxyphenyl scaffold into complex molecules. The insights and procedures detailed herein are targeted toward researchers, scientists, and professionals in drug development seeking to leverage this powerful transformation.

Reaction Mechanism and Rationale

The Passerini reaction is generally understood to proceed through a concerted, non-ionic mechanism in aprotic solvents, which are the preferred medium for this transformation.[4] The reaction is typically third-order, with a first-order dependence on each of the three reactants.[4]

A key aspect of the reaction's initiation is the formation of a hydrogen-bonded complex between the carboxylic acid and the carbonyl compound. This interaction enhances the electrophilicity of the carbonyl carbon, priming it for nucleophilic attack by the isocyanide. The subsequent steps involve an intramolecular acyl transfer, ultimately yielding the stable α-acyloxy carboxamide product.

dot graph "Passerini_Reaction_Mechanism" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes R1COOH [label="Carboxylic Acid", fillcolor="#F1F3F4"]; R2COR3 [label="Aldehyde/Ketone", fillcolor="#F1F3F4"]; R4NC [label="Isocyanide\n(2-(3,4-Dimethoxyphenyl)ethylisocyanide)", fillcolor="#F1F3F4"]; H_bonded_complex [label="Hydrogen-Bonded\nComplex", shape=ellipse, fillcolor="#E8F0FE"]; Nitrilium_ion [label="Nitrilium Ion\nIntermediate", shape=ellipse, fillcolor="#E8F0FE"]; Adduct [label="α-Adduct", shape=ellipse, fillcolor="#E8F0FE"]; Product [label="α-Acyloxy Carboxamide", shape=box, style="rounded,filled", fillcolor="#CEEAD6"];

// Edges R1COOH -> H_bonded_complex [label=" H-bonding", color="#5F6368"]; R2COR3 -> H_bonded_complex [color="#5F6368"]; H_bonded_complex -> Nitrilium_ion [label=" Nucleophilic attack\nby isocyanide", color="#34A853"]; R4NC -> Nitrilium_ion [color="#34A853"]; Nitrilium_ion -> Adduct [label=" Trapping by\ncarboxylate", color="#EA4335"]; Adduct -> Product [label=" Mumm Rearrangement\n(Intramolecular acyl transfer)", color="#FBBC05"]; } caption: "Generalized mechanism of the Passerini reaction."

Experimental Protocol: Synthesis of α-Acyloxy Carboxamides

This protocol provides a general framework for the Passerini reaction using 2-(3,4-dimethoxyphenyl)ethylisocyanide. Optimization of reaction conditions may be necessary for specific substrates.

Materials and Equipment:

• Isocyanide: 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 equivalent)

• Aldehyde or Ketone: (1.0 - 1.2 equivalents)

• Carboxylic Acid: (1.0 - 1.2 equivalents)

• Solvent: Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Safety Precautions:

Isocyanides are known for their pungent and unpleasant odor and should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.[6][7] Refer to the Safety Data Sheet (SDS) for all reagents before commencing work.

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 equivalent).

• Solvent Addition: Add the chosen anhydrous aprotic solvent to dissolve the carboxylic acid. The reaction is typically performed at a high concentration (0.5–2 M) to facilitate the trimolecular reaction.[8][9]

• Reagent Addition: To the stirred solution, add the aldehyde or ketone (1.0 equivalent), followed by the 2-(3,4-dimethoxyphenyl)ethylisocyanide (1.0 equivalent).

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary from a few hours to several days, depending on the reactivity of the substrates.[9] For less reactive substrates, such as ketones, gentle heating may be required.

• Workup: Upon completion of the reaction, concentrate the mixture under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure α-acyloxy carboxamide.

dot graph "Experimental_Workflow" { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Setup [label="1. Reaction Setup\n(Dry flask, inert atmosphere)", fillcolor="#F1F3F4"]; Solvent [label="2. Add Anhydrous Solvent", fillcolor="#F1F3F4"]; Reagents [label="3. Add Carboxylic Acid,\nAldehyde/Ketone, and Isocyanide", fillcolor="#F1F3F4"]; Monitor [label="4. Stir and Monitor\n(TLC, LC-MS)", fillcolor="#E8F0FE"]; Workup [label="5. Concentrate in vacuo", fillcolor="#FCE8E6"]; Purify [label="6. Column Chromatography", fillcolor="#E6F4EA"]; Product [label="Pure α-Acyloxy Carboxamide", shape=ellipse, fillcolor="#CEEAD6"];

// Edges Setup -> Solvent [color="#5F6368"]; Solvent -> Reagents [color="#5F6368"]; Reagents -> Monitor [color="#4285F4"]; Monitor -> Workup [color="#EA4335"]; Workup -> Purify [color="#34A853"]; Purify -> Product [color="#34A853"]; } caption: "Step-by-step experimental workflow for the Passerini reaction."

Data Presentation: Representative Reaction Parameters

The following table outlines typical reaction conditions and expected outcomes for the Passerini reaction. These values are illustrative and may require optimization for specific substrate combinations.

Parameter	Value/Condition	Rationale
Stoichiometry	Isocyanide:Aldehyde:Acid (1:1:1)	To ensure complete consumption of the limiting reagent.
Solvent	Dichloromethane (DCM)	A common aprotic solvent that facilitates the reaction.[1]
Concentration	0.5 - 2.0 M	High concentration favors the trimolecular reaction kinetics.[8]
Temperature	Room Temperature (20-25 °C)	Sufficient for most reactive aldehydes.
Reaction Time	12 - 48 hours	Dependent on the electrophilicity of the carbonyl and steric hindrance.
Yield	60 - 95%	Highly dependent on the specific substrates used.

Troubleshooting and Key Considerations

• Low or No Conversion:

  • Cause: Poor electrophilicity of the carbonyl compound (e.g., ketones, sterically hindered aldehydes) or low nucleophilicity of the isocyanide.

  • Solution: Consider gentle heating of the reaction mixture. The use of Lewis acids can sometimes promote the reaction with less reactive carbonyls.[10]

• Side Reactions:

  • Cause: Instability of the isocyanide or other reactants under the reaction conditions.

  • Solution: Ensure the use of high-purity, freshly prepared or distilled reagents. In-situ generation of unstable isocyanides can be a viable strategy.

• Solvent Choice:

  • The Passerini reaction is generally faster in apolar, aprotic solvents.[1] Protic solvents like alcohols are typically not suitable as they can compete with the carboxylic acid.[1][11] However, recent studies have shown that strong hydrogen bond donating solvents like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can accelerate the reaction.[12]

Conclusion and Future Outlook

The Passerini reaction remains a highly relevant and powerful tool in synthetic chemistry. The use of functionalized isocyanides such as 2-(3,4-dimethoxyphenyl)ethylisocyanide allows for the direct incorporation of valuable structural motifs into complex molecules. The protocol and insights provided in this guide are intended to facilitate the successful application of this versatile multicomponent reaction in a variety of research and development settings. Further exploration of catalytic and asymmetric variants of the Passerini reaction continues to expand its synthetic utility.

References

• Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link]

• Banfi, L., & Riva, R. (2021). The 100 facets of the Passerini reaction. RSC Chemical Biology, 2(4), 1135-1158. doi:10.1039/d1sc03810a

• Wikipedia. (2023, November 29). Passerini reaction. Retrieved from [Link]

• Chemistry Notes. (2022, February 26). Passerini Reaction Mechanism, Examples, and Applications. Retrieved from [Link]

• Sadat, S. M. A., & Naeimi, H. (2021). Two decades of recent advances of Passerini reactions: synthetic and potential pharmaceutical applications. New Journal of Chemistry, 45(44), 20625-20647. doi:10.1039/D1NJ03810A

• California Department of Public Health. (n.d.). Isocyanates: Working Safely. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Safe Use of Di-Isocyanates. Retrieved from [Link]

• Safe Work Australia. (n.d.). GUIDE TO HANDLING ISOCYANATES. Retrieved from [Link]

• Lakeland Industries. (n.d.). 5 Ways to Protect Yourself From Isocyanate Exposure. Retrieved from [Link]

• Government of Canada. (2022, September 9). Isocyanates: Control measures guideline. Retrieved from [Link]

• de Souza, R. O. M. A., et al. (2025). Strong Hydrogen Bond Donating Solvents Accelerate the Passerini Three-Component Reaction. The Journal of Organic Chemistry, 90(14), 5000-5007. doi:10.1021/acs.joc.5c00236
• Dömling, A. (2013). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 18(10), 12584–12628. doi:10.3390/molecules181012584
• Banfi, L., & Riva, R. (2005). The Passerini Reaction. Organic Reactions, 65, 1-140. doi:10.1002/0471264180.or065.01
• Wessjohann, L. A., et al. (2007). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 3, 6. doi:10.1186/1860-5397-3-6
• Grimaud, L., et al. (2015). Revisiting the Passerini Reaction Mechanism: Existence of the Nitrilium, Organocatalysis of Its Formation, and Solvent Effect. The Journal of Organic Chemistry, 80(14), 7096-7103. doi:10.1021/acs.joc.5c00236
• Abdel-Aziz, A. A.-M., et al. (2020). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 25(1), 199. doi:10.3390/molecules25010199

• PrepChem. (n.d.). Synthesis of (1) Formation of 2-(3,4-Dimethoxyphenyl)-1,3-dithiane. Retrieved from [Link]

• Andrade-Jorge, E., et al. (2018). Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor. Chemistry Central Journal, 12(1), 74. doi:10.1186/s13065-018-0442-7

• PubChem. (n.d.). N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine. Retrieved from [Link]

• Kumar, A., et al. (2022). Synthesis, crystal structure and in silico studies of novel 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones. RSC Advances, 12(30), 19283-19295. doi:10.1039/D2RA02894A

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Application Notes and Protocols: 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Heterocyclic Synthesis

Introduction: The Unique Role of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Modern Synthesis

For the discerning researcher in medicinal chemistry and drug development, the synthesis of novel nitrogen-containing heterocycles is a cornerstone of innovation. These scaffolds are prevalent in a vast array of FDA-approved drugs and natural products, owing to their ability to engage in specific biological interactions.[1] Within the synthetic chemist's toolkit, isocyanides have emerged as exceptionally versatile building blocks, particularly in the realm of multicomponent reactions (MCRs).[2][3] MCRs offer an elegant and efficient pathway to molecular complexity, allowing for the construction of intricate architectures in a single, atom-economical step.[4][5]

This application note delves into the specific utility of 2-(3,4-Dimethoxyphenyl)ethylisocyanide , a privileged reagent in the construction of complex heterocyclic systems. Its structure, featuring an electron-rich dimethoxybenzene ring, not only imparts unique reactivity but also serves as a common motif in numerous bioactive molecules. This guide will provide detailed protocols and mechanistic insights into its application in two of the most powerful isocyanide-based MCRs—the Ugi and Passerini reactions—with a special focus on post-MCR transformations to yield valuable polycyclic scaffolds like tetrahydroisoquinolines.

Core Applications in Heterocyclic Synthesis

The primary utility of 2-(3,4-Dimethoxyphenyl)ethylisocyanide lies in its role as a linchpin in multicomponent reactions that generate linear intermediates ripe for subsequent intramolecular cyclization. The electron-donating methoxy groups on the phenyl ring play a crucial role in facilitating electrophilic aromatic substitution reactions, a key step in many post-MCR cyclizations.

The Ugi Four-Component Reaction (Ugi-4CR) and Post-Condensation Cyclization

The Ugi reaction is a one-pot synthesis that combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a dipeptide-like α-acylamino amide.[4][6][7] When 2-(3,4-Dimethoxyphenyl)ethylisocyanide is employed, the resulting Ugi product contains the homoveratryl moiety, a perfect precursor for the Pictet-Spengler reaction. This two-step sequence provides a powerful and convergent route to complex tetrahydroisoquinoline alkaloids and their analogs.[2][8][9][10]

Mechanism and Rationale:

The Ugi-Pictet-Spengler sequence is a testament to elegant reaction design. The initial Ugi reaction assembles a linear precursor in a highly convergent manner. The subsequent Pictet-Spengler cyclization is an intramolecular electrophilic substitution where the electron-rich dimethoxybenzene ring of the isocyanide component attacks an iminium ion, formed in situ under acidic conditions. The choice of acid is critical and depends on the reactivity of the Ugi adduct; highly activated systems (like those from the dimethoxyphenyl isocyanide) can often be cyclized with milder acids like formic acid, while less reactive precursors may require stronger acids such as methanesulfonic acid.[9][10]

Workflow for Ugi-Pictet-Spengler Reaction:

Caption: Ugi-Pictet-Spengler reaction sequence.

Protocol 1: Synthesis of a Tetracyclic Tetrahydroisoquinoline Scaffold

This protocol details the synthesis of a complex heterocyclic system via a sequential Ugi-4CR and Pictet-Spengler cyclization.

Step A: Ugi Four-Component Reaction

• Reaction Setup: In a round-bottom flask, combine the aldehyde (1.0 mmol, 1.0 equiv.), amine (1.0 mmol, 1.0 equiv.), and carboxylic acid (1.0 mmol, 1.0 equiv.) in methanol (2 mL).

• Addition of Isocyanide: To the stirred solution, add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 mmol, 1.0 equiv.).

• Reaction: Stir the mixture at room temperature for 15-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, remove the solvent under reduced pressure to yield the crude Ugi adduct. This intermediate is often used in the next step without further purification.

Step B: Pictet-Spengler Cyclization

• Dissolution: Dissolve the crude Ugi adduct from Step A in formic acid (4 mL). The high reactivity of the dimethoxyphenyl group allows for the use of this milder acid.[9]

• Reaction: Stir the solution at room temperature for 4-16 hours.[8][10]

• Neutralization: Cool the reaction mixture in an ice bath and carefully dilute with dichloromethane (20 mL). Neutralize the excess acid by the portion-wise addition of solid potassium carbonate until effervescence ceases.

• Extraction: Add water and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the final tetracyclic tetrahydroisoquinoline.

Entry	Aldehyde	Amine	Carboxylic Acid	Isocyanide	Pictet-Spengler Conditions	Overall Yield	Reference
1	Glyoxylic acid monohydrate	L-Alanine methyl ester	Acetic acid	2-(3,4-Dimethoxyphenyl)ethylisocyanide	HCOOH, RT, 4h	75%	[10]
2	Levulinic acid	Aminoacetaldehyde dimethyl acetal	Benzoic Acid	2-(3,4-Dimethoxyphenyl)ethylisocyanide	HCOOH, RT, 12h	68%	[9]
3	Formaldehyde	(S)-Tryptophan methyl ester	Formic Acid	2-(3,4-Dimethoxyphenyl)ethylisocyanide	CH₃SO₃H, 70°C, 12h	55%	[9]

Note: Yields are representative and may vary based on the specific substrates used.

The Passerini Three-Component Reaction (Passerini-3CR)

The Passerini reaction is another cornerstone of isocyanide chemistry, combining an aldehyde (or ketone), a carboxylic acid, and an isocyanide to produce an α-acyloxy amide.[11][12] This reaction provides a rapid and efficient route to highly functionalized acyclic molecules that can be valuable intermediates for the synthesis of other heterocycles or as bioactive molecules in their own right.[13][14]

Mechanism and Rationale:

The Passerini reaction is generally believed to proceed through a concerted, non-ionic pathway, particularly in aprotic solvents where high concentrations of reactants are used.[11][12] The reaction's high atom economy and operational simplicity make it a favored method in combinatorial chemistry for generating libraries of diverse compounds.[13] The 2-(3,4-dimethoxyphenyl)ethyl moiety can be incorporated to introduce a pharmacologically relevant fragment into the final product.

General Passerini Reaction Mechanism:

Caption: Concerted mechanism of the Passerini reaction.

Protocol 2: General Synthesis of an α-Acyloxy Amide

This protocol provides a general procedure for the Passerini-3CR using 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aldehyde (1.0 mmol, 1.0 equiv.) and the carboxylic acid (1.2 mmol, 1.2 equiv.) in an aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (3 mL).

• Addition of Isocyanide: Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 mmol, 1.0 equiv.) to the stirred solution at room temperature.

• Reaction: Stir the mixture for 24-48 hours. The reaction is typically conducted at room temperature, although gentle heating may be required for less reactive substrates. Monitor the reaction by TLC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Dissolve the residue in a suitable solvent like ethyl acetate and wash with saturated sodium bicarbonate solution to remove excess carboxylic acid, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by silica gel column chromatography.

Appendix: Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

The starting material for these powerful heterocyclic syntheses, 2-(3,4-Dimethoxyphenyl)ethylisocyanide, can be readily prepared from the commercially available 2-(3,4-Dimethoxyphenyl)ethylamine (homoveratrylamine) in a two-step sequence.

Protocol 3: Two-Step Synthesis of the Isocyanide

Step A: Synthesis of N-(2-(3,4-dimethoxyphenyl)ethyl)formamide

• To a solution of 2-(3,4-dimethoxyphenyl)ethylamine (10.0 g, 55.2 mmol) in ethyl formate (50 mL), add a catalytic amount of sodium methoxide.

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction to room temperature and remove the excess ethyl formate under reduced pressure.

• The resulting crude formamide is often of sufficient purity to be used directly in the next step.

Step B: Dehydration to 2-(3,4-Dimethoxyphenyl)ethylisocyanide

This step utilizes a modern, efficient dehydration method.[15]

• Reaction Setup: In a flask cooled to 0°C (ice bath), dissolve the crude formamide from Step A (55.2 mmol) in triethylamine (50 mL).

• Dehydration: Slowly add phosphorus oxychloride (POCl₃) (5.1 mL, 55.2 mmol) to the stirred solution, maintaining the temperature at 0°C.

• Reaction: Stir the reaction mixture at 0°C for approximately 5-10 minutes. The reaction is very rapid.

• Work-up: Pour the reaction mixture into ice-cold water and extract with diethyl ether or dichloromethane.

• Purification: Wash the organic layer with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate carefully under reduced pressure (isocyanides can be volatile). The crude isocyanide can be further purified by vacuum distillation or column chromatography on neutral alumina if required.

Conclusion

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a highly valuable and versatile reagent for the synthesis of complex nitrogen-containing heterocycles. Its utility in multicomponent reactions, particularly the Ugi-Pictet-Spengler sequence, provides an efficient and modular route to privileged scaffolds like tetrahydroisoquinolines. The protocols and mechanistic insights provided herein are intended to empower researchers in drug discovery and organic synthesis to leverage this powerful building block for the creation of novel and diverse molecular architectures.

References

• Zhang, B., et al. (2021). Tricycles by a New Ugi Variation and Pictet–Spengler Reaction in One Pot. ACS Omega, 6(1), 103-111. Available at: [Link]

• Dömling, A., et al. (2011). Polycyclic Compounds by Ugi–Pictet–Spengler Sequence. ACS Combinatorial Science, 13(1), 47-53. Available at: [Link]

• Wikipedia. (n.d.). Passerini reaction. Retrieved from [Link]

• Zhang, B., et al. (2022). Highly Stereoselective Ugi/Pictet–Spengler Sequence. The Journal of Organic Chemistry, 87(11), 7506-7515. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link]

• Elmaaty, A. A., et al. (2021). Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines. ACS Omega, 6(11), 7853-7863. Available at: [Link]

• Tolstikov, A. G., et al. (2022). Synthesis of Tetrahydroisoquinoline-Alkaloid Analogs with a Diphenyloxide Fragment. Chemistry of Natural Compounds, 58(5), 903-906. Available at: [Link]

• Banfi, L., & Riva, R. (2005). The Passerini Reaction. Organic Reactions, 65, 1-140. Available at: [Link]

• Váradi, A., et al. (2016). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 21(1), 19. Available at: [Link]

• Váradi, A., et al. (2016). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 21(1), 19. Available at: [Link]

• Dömling, A. (1998). Isocyanide based multi component reactions in combinatorial chemistry. Combinatorial Chemistry & High Throughput Screening, 1(1), 1-22. Available at: [Link]

• Al-Ostoot, F. H., et al. (2022). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. Molecules, 27(19), 6269. Available at: [Link]

• Ruijter, E., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 987-1041. Available at: [Link]

• Suto, R. K., & Tobe, Y. (2002). New Synthesis of Isoquinoline and 3,4-Dihydroisoquinoline Derivatives. Journal of Synthetic Organic Chemistry, Japan, 60(11), 1088-1097. Available at: [Link]

• Balalaie, S., et al. (2018). One-pot Ugi-azide and Heck reactions for the synthesis of heterocyclic systems containing tetrazole and 1,2,3,4-tetrahydroisoquinoline. Beilstein Journal of Organic Chemistry, 14, 148-155. Available at: [Link]

• Gillard, J. R., & Beaulieu, P. L. (2009). A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses, 86, 1-13. Available at: [Link]

• Lesma, G., et al. (2012). Ugi 4-CR/Pictet–Spengler reaction as a short route to tryptophan-derived peptidomimetics. Tetrahedron, 68(38), 7856-7863. Available at: [Link]

• Bensaid, H., et al. (2005). Synthesis of 1,2,3,4‐Tetrahydroisoquinolines and 3,4‐Dihydroisoquinolones. ChemInform, 36(51). Available at: [Link]

• Dömling, A. (2013). Isocyanide-Based Multicomponent Reactions in the Search for Novel Antimycobacterial Agents. Frontiers in Chemistry, 1, 11. Available at: [Link]

• Ugi, I. (2023). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 28(4), 1608. Available at: [Link]

• Kulakov, I. V., et al. (2002). Three-component synthesis of 3,4-dihydroisoquinoline derivatives. Russian Chemical Bulletin, 51(5), 878-882. Available at: [Link]

• Kumar, R., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6898. Available at: [Link]

• Ugi, I. (2023). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 28(4), 1608. Available at: [Link]

• Google Patents. (n.d.). CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• Gorshkov, M., et al. (2021). Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates. ChemRxiv. Available at: [Link]

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The Dual Role of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Modern Synthesis: Application Notes for Organometallic Catalysis and Multicomponent Reactions

Introduction: A Ligand with Untapped Potential

In the expansive landscape of organometallic chemistry, the isocyanide functional group stands out for its unique electronic properties and reactivity. Isoelectronic with carbon monoxide, isocyanides (or isonitriles) are versatile C1 building blocks capable of acting as both nucleophiles and electrophiles. They serve not only as substrates in powerful synthetic transformations but also as ligands that can modulate the electronic and steric environment of a metal center, thereby influencing its catalytic activity.

This guide focuses on 2-(3,4-Dimethoxyphenyl)ethylisocyanide , a molecule of significant interest due to the presence of the electron-rich 3,4-dimethoxyphenyl (veratryl) moiety. This structural feature is anticipated to enhance the σ-donating properties of the isocyanide ligand, potentially influencing the rates of key steps in catalytic cycles, such as oxidative addition and reductive elimination. The dimethoxyphenyl group, derived from the readily available natural product homoveratrylamine, also imparts unique solubility characteristics and potential for secondary interactions.

While the broader class of isocyanides has seen extensive use, this specific ligand remains a relatively underexplored tool. These application notes aim to provide researchers, medicinal chemists, and process development scientists with a comprehensive technical guide to its synthesis, properties, and potential applications. We will delve into its role in palladium-catalyzed insertion reactions, where it acts as a carbonyl surrogate, and its utility in the Ugi four-component reaction, a cornerstone of diversity-oriented synthesis.

Synthesis and Characterization of the Ligand

The most reliable and common route to isocyanides involves a two-step process: formylation of a primary amine followed by dehydration of the resulting formamide.[1]

Protocol 1: Synthesis of N-[2-(3,4-Dimethoxyphenyl)ethyl]formamide

This initial step converts the commercially available 3,4-Dimethoxyphenethylamine (homoveratrylamine) into its corresponding formamide.

• Materials:

  • 3,4-Dimethoxyphenethylamine

  • Chloral hydrate

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3,4-Dimethoxyphenethylamine (1.0 mol) and chloral hydrate (1.1 mol).

  • Heat the mixture to 120 °C with stirring for 20 minutes.

  • Increase the oil bath temperature to 140 °C and apply a water jet vacuum to distill off volatile components (chloroform and water).[2]

  • The resulting oily residue is N-[2-(3,4-Dimethoxyphenyl)ethyl]formamide and can be used in the next step without further purification.

Protocol 2: Dehydration to 2-(3,4-Dimethoxyphenyl)ethylisocyanide

The dehydration of the formamide is a critical step, and phosphorus oxychloride (POCl₃) in the presence of a tertiary amine base is a highly effective method.[1]

• Materials:

  • N-[2-(3,4-Dimethoxyphenyl)ethyl]formamide (from Protocol 1)

  • Phosphorus oxychloride (POCl₃)

  • Triethylamine (Et₃N)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve N-[2-(3,4-Dimethoxyphenyl)ethyl]formamide (1.0 equiv) in anhydrous DCM in a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Add triethylamine (2.5 equiv) to the solution.

  • Cool the mixture to 0 °C using an ice bath.

  • Add phosphorus oxychloride (1.1 equiv) dropwise via syringe, maintaining the temperature at 0 °C. A white precipitate of triethylamine hydrochloride will form.

  • Allow the reaction to stir at 0 °C for 5-10 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).[1]

  • Upon completion, carefully quench the reaction by the slow addition of ice-cold saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield the pure isocyanide.

Safety Note: Isocyanides are known for their strong, unpleasant odors and potential toxicity. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn. Phosphorus oxychloride is highly corrosive and reacts violently with water; handle with extreme care.

Characterization Data

Property	Value
Molecular Formula	C₁₁H₁₃NO₂
Molecular Weight	191.23 g/mol
Appearance	Typically a colorless to pale yellow oil
Boiling Point	Predicted: 232.7 °C at 760 mmHg
IR (ν, cm⁻¹)	~2150 (strong, sharp N≡C stretch)

Application in Organometallic Catalysis: Isocyanide Insertion

Isocyanides are excellent substrates for insertion into metal-carbon bonds, a fundamental step in many catalytic cycles.[3] In palladium catalysis, this insertion provides a powerful method for constructing new C-C and C-N bonds, effectively using the isocyanide as a "masked" carbonyl group.[3] After insertion and subsequent steps, the resulting imine can be readily hydrolyzed to a ketone or amide.

The following protocol describes a representative Palladium-Catalyzed Carbonylative Sonogashira Coupling , where 2-(3,4-Dimethoxyphenyl)ethylisocyanide acts as a CO surrogate. This reaction couples an aryl halide with a terminal alkyne to form an alkynyl imine, which can then be hydrolyzed to the corresponding alkynone.[4][5]

Diagram: Catalytic Cycle of Isocyanide-Mediated Sonogashira Coupling

Caption: Catalytic cycle for the carbonylative Sonogashira coupling.

Protocol 3: Representative Carbonylative Sonogashira Coupling

• Materials:

  • Aryl bromide (1.0 equiv)

  • Terminal alkyne (1.5 equiv)

  • 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

  • Bis(diphenylphosphino)ethane (dppe) or similar phosphine ligand (4 mol%)

  • Copper(I) iodide (CuI) (5 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere, add Pd(OAc)₂, the phosphine ligand, CuI, and Cs₂CO₃.

  • Add the aryl bromide and the anhydrous, degassed solvent.

  • Stir the mixture for 10 minutes at room temperature.

  • Add the terminal alkyne, followed by 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

  • Seal the tube and heat the reaction mixture at 80-100 °C.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the alkynyl imine.

  • (Optional Hydrolysis): The purified imine can be dissolved in a mixture of THF and 2M HCl and stirred at room temperature to hydrolyze it to the corresponding alkynone.

Expected Outcomes and Ligand Influence

The electron-donating 3,4-dimethoxyphenyl group on the isocyanide is expected to increase the electron density on the palladium center upon coordination. This can have several effects:

• Accelerated Oxidative Addition: A more electron-rich Pd(0) center can facilitate the oxidative addition of the aryl halide, which is often the rate-determining step.[3]

• Influence on Migratory Insertion: The electronic nature of the isocyanide can influence the rate of migratory insertion.[6]

• Product Stability: The bulky nature of the ligand may influence the stability of intermediates and the rate of reductive elimination.

Application in Multicomponent Reactions: The Ugi Reaction

Multicomponent reactions (MCRs) are highly efficient processes where three or more reactants combine in a single pot to form a product that incorporates substantial parts of all starting materials. The Ugi four-component reaction (U-4CR) is a cornerstone of MCR chemistry, enabling the rapid synthesis of α-acylamino amides, which are valuable scaffolds in medicinal chemistry.[7]

Diagram: The Ugi Four-Component Reaction (U-4CR)

Caption: Schematic of the Ugi four-component reaction.

Protocol 4: Representative Ugi Reaction

• Materials:

  • An amine (e.g., benzylamine, 1.0 equiv)

  • An aldehyde (e.g., isobutyraldehyde, 1.0 equiv)

  • A carboxylic acid (e.g., acetic acid, 1.0 equiv)

  • 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 equiv)

  • Methanol (MeOH) as solvent

• Procedure:

  • In a round-bottom flask, dissolve the amine, aldehyde, and carboxylic acid in methanol.

  • Stir the solution at room temperature for 10-20 minutes.

  • Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide to the mixture. The reaction is often exothermic.

  • Stir the reaction at room temperature for 24-48 hours. Monitor by TLC.

  • Upon completion, remove the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the resulting α-acylamino amide by column chromatography or recrystallization.

Advantages for Drug Discovery

The Ugi reaction's power lies in its combinatorial nature. By varying each of the four components, vast libraries of complex, peptide-like molecules can be generated rapidly. The use of 2-(3,4-Dimethoxyphenyl)ethylisocyanide introduces a key pharmacophore—the catechol-like dimethoxybenzene ring—which is present in many biologically active molecules and natural products. This makes the resulting products particularly interesting for screening in drug development programs.

Conclusion and Future Outlook

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a versatile and valuable building block for modern organic synthesis. Its electron-rich nature makes it an intriguing ligand for modulating the activity of organometallic catalysts, a field ripe for further exploration. The protocols provided herein for its synthesis and application in palladium-catalyzed insertion reactions and the Ugi multicomponent reaction serve as a robust starting point for researchers. Future work should focus on systematically evaluating this ligand in a broader range of cross-coupling reactions (e.g., Heck, Suzuki-Miyaura) to quantify its impact on catalytic efficiency and selectivity, thereby fully unlocking its potential in the synthesis of fine chemicals, pharmaceuticals, and advanced materials.

References

• Tang, T., Fei, X. D., Ge, Z. Y., Chen, Z., Zhu, Y. M., & Ji, S. J. (2013). Palladium-catalyzed carbonylative Sonogashira coupling of aryl bromides via tert-butyl isocyanide insertion. The Journal of Organic Chemistry, 78(7), 3170–3175. [Link][4]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides via tert-Butyl Isocyanide Insertion. Retrieved from [Link][5]

• Lashgari, N., & van der Vlugt, J. I. (2020). Recent Advances in Palladium-Catalyzed Isocyanide Insertions. Molecules, 25(21), 4930. [Link][3]

• Khan, I., & Ali, A. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6889. [Link][1]

• Delis, J. G. P., Aubel, P. G., Vrieze, K., van Leeuwen, P. W. N. M., Veldman, N., Spek, A. L., & van Neer, F. J. R. (1997). Isocyanide Insertion into the Palladium−Carbon Bond of Complexes Containing Bidentate Nitrogen Ligands: A Structural and Mechanistic Study. Organometallics, 16(12), 2948–2960. [Link]

• PrepChem. (n.d.). Synthesis of (a) N-Formyl-2-(3,4-dimethoxyphenyl)-ethylamine. Retrieved from [Link][2]

• Wikipedia. (2023, December 1). Ugi reaction. In Wikipedia. [Link][7]

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• 3. Recent Advances in Palladium-Catalyzed Isocyanide Insertions - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides via tert-Butyl Isocyanide Insertion [organic-chemistry.org]
• 6. Sci-Hub. Isocyanide Insertion into the Palladium−Carbon Bond of Complexes Containing Bidentate Nitrogen Ligands:  A Structural and Mechanistic Study / Organometallics, 1997 [sci-hub.box]
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step-by-step guide to synthesizing peptides with 2-(3,4-Dimethoxyphenyl)ethylisocyanide

An In-Depth Guide to the Synthesis of Peptidomimetics Using 2-(3,4-Dimethoxyphenyl)ethylisocyanide via Isocyanide-Based Multicomponent Reactions

Abstract

Isocyanide-based multicomponent reactions (IMCRs) represent a paradigm shift in synthetic chemistry, enabling the construction of complex molecular architectures in a single, efficient step.[1][2] This guide provides detailed protocols and theoretical background for the application of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in the synthesis of peptides and peptidomimetics through the Ugi and Passerini reactions. These one-pot reactions are highly valued for their convergence, atom economy, and the ability to generate significant molecular diversity, making them powerful tools in drug discovery and materials science.[3][4] We will explore the mechanistic underpinnings of these reactions, provide step-by-step experimental procedures, and offer insights into process optimization and product purification. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique capabilities of IMCRs for advanced peptide synthesis.

Introduction: The Power of Multicomponent Reactions in Peptide Science

Traditional peptide synthesis, while highly refined, often involves a linear, stepwise process of coupling and deprotection.[5] Isocyanide-based multicomponent reactions (IMCRs), such as the Ugi four-component reaction (U-4CR) and the Passerini three-component reaction (P-3CR), offer a highly convergent alternative.[3][6] These reactions bring together three or four starting materials in a single pot to form a product that incorporates substructures from each reactant. This approach drastically reduces synthesis time, minimizes waste, and provides a platform for generating large libraries of structurally diverse molecules.[3]

The isocyanide component is central to these transformations, acting as both a nucleophile and an electrophile at its unique carbon atom.[2] The featured reagent, 2-(3,4-Dimethoxyphenyl)ethylisocyanide, incorporates a dopamine-derived scaffold, which can impart valuable physicochemical properties to the final peptidomimetic product. The Ugi reaction, in particular, is renowned for its ability to produce peptide-like backbones, making it a cornerstone of peptidomimetic chemistry.[7][8] The Passerini reaction, meanwhile, yields α-acyloxy amides, which are key precursors to depsipeptides and other modified peptide structures.[9][10] This guide will provide the practical knowledge to harness these powerful reactions.

Reaction Mechanisms: The "How" and "Why"

Understanding the reaction mechanism is critical for troubleshooting and adapting protocols. Both the Ugi and Passerini reactions proceed through a series of rapid, sequential steps initiated by the unique reactivity of the isocyanide.

The Ugi Four-Component Reaction (U-4CR)

The U-4CR is a cornerstone of MCR chemistry for creating dipeptide-like structures.[7] It involves an amine, a carbonyl (aldehyde or ketone), a carboxylic acid, and an isocyanide.

Causality of the Mechanism: The reaction is initiated by the rapid and reversible formation of an imine from the amine and carbonyl components. The acidic conditions generated by the carboxylic acid catalyze this step. The isocyanide then undergoes a nucleophilic attack on the electrophilic imine carbon, forming a nitrilium ion intermediate. This highly reactive species is immediately trapped by the carboxylate anion. The final, irreversible step is an intramolecular acyl transfer known as the Mumm rearrangement, which yields the stable α-acylamino amide product.[2]

Ugi reaction mechanism workflow.

The Passerini Three-Component Reaction (P-3CR)

The P-3CR is a related process that combines a carbonyl, a carboxylic acid, and an isocyanide to form an α-acyloxy amide.[6]

Causality of the Mechanism: In the generally accepted mechanism, the carboxylic acid protonates the carbonyl oxygen, enhancing its electrophilicity. The isocyanide carbon attacks the activated carbonyl carbon, and the resulting nitrilium ion is trapped by the carboxylate. Unlike the Ugi reaction, there is no subsequent rearrangement, and the α-adduct formed is the final product. This reaction is highly effective for synthesizing depsipeptides and for C-terminal peptide modification.[3][11]

Passerini reaction mechanism workflow.

General Experimental Workflow

The workflow for both reactions is similar, emphasizing the operational simplicity of multicomponent reactions. The key stages are reagent preparation, the one-pot reaction, workup to remove excess reagents and soluble byproducts, and finally, purification.

General workflow for IMCR-based synthesis.

Detailed Application Protocols

Safety First: Isocyanides, including 2-(3,4-Dimethoxyphenyl)ethylisocyanide, are known for their powerful and unpleasant odors and are toxic. All manipulations must be performed in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Protocol 1: Synthesis of a Dipeptide-like Scaffold via the Ugi Reaction

This protocol details the synthesis of an N-acetyl-phenylalanyl-glycine derivative using 2-(3,4-Dimethoxyphenyl)ethylisocyanide as the amine component.

Materials:

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 eq)

• Benzaldehyde (1.0 eq)

• N-Acetylglycine (1.0 eq)

• Benzylamine (1.0 eq)

• Methanol (solvent)

• Dichloromethane (DCM) for extraction

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Flash chromatography system or glass column

Step-by-Step Procedure:

• Reagent Preparation: In a 50 mL round-bottom flask, dissolve N-Acetylglycine (e.g., 117 mg, 1.0 mmol) and benzylamine (e.g., 109 µL, 1.0 mmol) in 10 mL of methanol.

• Reaction Initiation: To the stirred solution, add benzaldehyde (e.g., 102 µL, 1.0 mmol) followed by 2-(3,4-Dimethoxyphenyl)ethylisocyanide (e.g., 191 mg, 1.0 mmol).

• Reaction Monitoring: Seal the flask and stir the mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Workup:

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in 30 mL of dichloromethane (DCM).

  • Transfer the solution to a separatory funnel and wash sequentially with 20 mL of saturated NaHCO₃ solution, 20 mL of water, and 20 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to isolate the desired dipeptide-like product.[12]

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: C-Terminal Peptide Modification via the Passerini Reaction

This protocol demonstrates how to modify the C-terminus of an N-protected amino acid, a key step in creating depsipeptides or functionalized peptides.[9]

Materials:

• N-Boc-Phenylalanine (1.0 eq)

• Isobutyraldehyde (1.2 eq)

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.1 eq)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M Hydrochloric acid (HCl)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Equipment:

• Round-bottom flask (oven-dried)

• Magnetic stirrer and stir bar

• Syringes for reagent addition

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried 50 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-Phenylalanine (e.g., 265 mg, 1.0 mmol) and dissolve it in 15 mL of anhydrous DCM.

• Reagent Addition: Add isobutyraldehyde (e.g., 110 µL, 1.2 mmol) followed by 2-(3,4-Dimethoxyphenyl)ethylisocyanide (e.g., 210 mg, 1.1 mmol) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. The reaction is typically complete when TLC or LC-MS analysis shows the disappearance of the limiting reagent (N-Boc-Phe).

• Workup:

  • Dilute the reaction mixture with an additional 20 mL of DCM.

  • Wash the organic solution sequentially with 20 mL of 1 M HCl, 20 mL of saturated NaHCO₃, and 20 mL of brine. The acidic and basic washes remove unreacted carboxylic acid and other polar impurities.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate using a rotary evaporator.

• Purification: The crude α-acyloxy amide product is purified using flash column chromatography on silica gel. A solvent system such as ethyl acetate/hexanes is commonly employed.[12]

• Characterization: Analyze the purified product by ¹H NMR, ¹³C NMR, and HRMS to confirm its identity and purity.

Data Summary and Troubleshooting

The success of IMCRs depends on several factors, including solvent choice, concentration, and temperature.

Parameter	Ugi Reaction	Passerini Reaction	Rationale & Comments
Typical Solvents	Methanol, Trifluoroethanol (TFE)	Dichloromethane (DCM), Tetrahydrofuran (THF)	Polar, protic solvents like MeOH favor imine formation for the Ugi reaction. Aprotic solvents are preferred for the Passerini reaction to avoid side reactions.[4]
Temperature	Room Temperature	Room Temperature	Most IMCRs proceed efficiently at ambient temperature, though gentle heating (40-50 °C) can accelerate slow reactions.
Stoichiometry	1:1:1:1	1:1:1 (Acid:Aldehyde:Isocyanide)	Near-equimolar ratios are standard. A slight excess (1.1-1.2 eq) of the more volatile components (aldehyde, isocyanide) can be used.
Typical Yields	50-90%	60-95%	Yields are highly substrate-dependent but are generally moderate to high for these robust reactions.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	- Low reactivity of carbonyl (e.g., a hindered ketone).- Impure reagents or wet solvent.	- Use a more reactive aldehyde.- Switch to a more polar solvent (e.g., TFE for Ugi).- Ensure all reagents are pure and solvents are anhydrous (especially for Passerini).
Complex Mixture of Products	- Side reactions (e.g., polymerization of aldehyde).- Reaction with bifunctional substrates.	- Run the reaction at a higher concentration.- Ensure proper protection of other reactive functional groups on substrates.
Difficult Purification	- Products have similar polarity to byproducts.	- Optimize the chromatographic conditions (try different solvent systems).- If applicable, use a catch-and-release purification strategy.[13]

Purification and Characterization

Purification is a critical step to isolate the desired peptide product from unreacted starting materials and reaction byproducts.

• Chromatography: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the standard method for purifying peptides and peptidomimetics.[14] A C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA) is typically used.[14][15] For less polar, more organic-soluble products from the initial MCR, flash chromatography on normal-phase silica gel is highly effective.[12]

• Characterization: The identity and purity of the final product must be confirmed.

  • Mass Spectrometry (MS): Provides the molecular weight of the product.

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy confirms the detailed chemical structure.

  • Analytical HPLC: Assesses the final purity of the compound.

Conclusion

The use of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Ugi and Passerini multicomponent reactions provides a rapid, efficient, and versatile route to novel peptidomimetics and modified peptides.[1][3] The operational simplicity of these one-pot procedures, combined with their ability to generate complex products from simple starting materials, makes them an invaluable tool for modern chemical and pharmaceutical research. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can effectively implement this powerful synthetic strategy to accelerate their discovery programs.

References

• Zhang, Y., et al. (2020). On-Resin Passerini Reaction toward C-Terminal Photocaged Peptides. Organic Letters, 22(1), 214-218. [Link]

• Koopmanschap, G., Ruijter, E., & Orru, R. V. A. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 544–598. [Link]

• de Mol, M., et al. (2014). Consecutive isocyanide-based multicomponent reactions: synthesis of cyclic pentadepsipeptoids. Beilstein Journal of Organic Chemistry, 10, 2636–2643. [Link]

• Banfi, L., et al. (2010). Passerini Reaction−Amine Deprotection−Acyl Migration Peptide Assembly: Efficient Formal Synthesis of Cyclotheonamide C. Organic Letters, 12(16), 3728–3731. [Link]

• Shaabani, A., et al. (2022). Sustainable Synthesis of Pseudopeptides via Isocyanide-Based Multicomponent Reactions in Water. ACS Omega, 7(22), 18361–18399. [Link]

• Zare, A., et al. (2022). Two decades of recent advances of Passerini reactions: synthetic and potential pharmaceutical applications. New Journal of Chemistry, 46(1), 5-30. [Link]

• van der Heijden, J., et al. (2023). C-Terminal Peptide Modification: Merging the Passerini Reaction with Chemo-Enzymatic Synthesis. ChemRxiv. [Link]

• Koopmanschap, G., Ruijter, E., & Orru, R. V. A. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. PubMed. [Link]

• Ciupa, A., et al. (2024). Mystery of the Passerini Reaction for the Synthesis of the Antimicrobial Peptidomimetics against Nosocomial Pathogenic Bacteria. International Journal of Molecular Sciences, 25(15), 8234. [Link]

• Koyama, Y., & Gudeangadi, P. G. (2017). One-pot synthesis of alternating peptides exploiting a new polymerization technique based on Ugi's 4CC reaction. Chemical Communications, 53(26), 3846-3849. [Link]

• Becer, C. R., et al. (2018). Ugi multicomponent reaction to prepare peptide–peptoid hybrid structures with diverse chemical functionalities. Polymer Chemistry, 9(3), 260-265. [Link]

• Koyama, Y., & Gudeangadi, P. G. (2017). Ugi Reaction for Alternating Peptides. Chem-Station International Edition. [Link]

• Becer, C. R., et al. (2018). Ugi multicomponent reaction to prepare peptide–peptoid hybrid structures with diverse chemical functionalities. Polymer Chemistry, 9(3), 260-265. [Link]

• Becer, C. R., et al. (2017). Ugi multicomponent reaction to prepare peptide-peptoid hybrid structures with diverse chemical functionalities. ResearchGate. [Link]

• Various Authors. (2023). Synthesis of cyclic peptide via Ugi reaction. ResearchGate. [Link]

• Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques. Waters Corporation. [Link]

• American Peptide Society. (n.d.). Peptide Purification. American Peptide Society. [Link]

• Biotage. (2023). How to purify synthetic peptides - what are the options? Biotage. [Link]

• Gillard, J. R., & Beaulieu, P. L. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses Procedure. [Link]

• Wikipedia. (n.d.). Peptide synthesis. Wikipedia. [Link]

• Biotage. (2023). How to purify synthetic peptides - what are the options? Biotage. [Link]

• Fields, G. B. (Ed.). (2002). Introduction to Peptide Synthesis. Current Protocols in Protein Science. [Link]

• Molbase. (n.d.). Synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-hydroxy-2-(2-methoxyphenyl)ethylamine. Molbase. [Link]

• Fields, G. B. (Ed.). (2002). Introduction to Peptide Synthesis. Current Protocols in Protein Science. [Link]

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Application Notes & Protocols: The Versatile Role of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in Multicomponent Reactions

Introduction

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a versatile isocyanide building block derived from the neurochemically significant 3,4-dimethoxyphenethylamine scaffold. Its unique electronic properties, characterized by the divalent carbon of the isocyano group, allow it to function as both a nucleophile and an electrophile. This reactivity makes it an exceptionally valuable component in isocyanide-based multicomponent reactions (IMCRs), which are powerful synthetic tools for the rapid generation of complex molecular architectures from simple precursors in a single step.[1]

IMCRs are celebrated for their high atom economy, operational simplicity, and ability to quickly build libraries of structurally diverse compounds, a cornerstone of modern drug discovery.[1][2] This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the safe handling, synthesis, and application of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in two of the most prominent IMCRs: the Ugi and Passerini reactions. The protocols are designed to be self-validating, with explanations grounded in established chemical principles to ensure both reproducibility and a deeper understanding of the experimental choices.

Section 1: Reagent Profile and Critical Safety Protocols

The unique reactivity of isocyanides necessitates strict adherence to safety protocols. These compounds are known for their potent, unpleasant odors and potential toxicity.

1.1. Physicochemical Properties

Property	Value	Reference
CAS Number	63609-01-8	[3][4]
Molecular Formula	C₁₁H₁₃NO₂	[4]
Molecular Weight	191.23 g/mol	[4]
IUPAC Name	4-(2-isocyanoethyl)-1,2-dimethoxybenzene

1.2. Mandatory Safety Procedures

Isocyanates and isocyanides are reactive compounds that require careful handling to minimize exposure risks.[5][6]

• Engineering Controls : All manipulations involving 2-(3,4-Dimethoxyphenyl)ethylisocyanide, including synthesis, transfer, and reaction setup, must be performed in a certified chemical fume hood with robust airflow.[7][8]

• Personal Protective Equipment (PPE) :

  • Gloves : Wear chemical-resistant nitrile or neoprene gloves. Latex gloves are not recommended as they can be permeable.[6]

  • Eye Protection : Chemical safety goggles are mandatory at all times to protect against splashes.[9]

  • Lab Coat : A flame-resistant lab coat must be worn to protect from skin contact.

• Toxicity and Handling : Isocyanides are notorious for their extremely unpleasant smell and are considered toxic. Avoid inhalation and skin contact.[8] Exposure can lead to sensitization, causing allergic reactions upon subsequent exposures.[7]

• Waste Disposal and Quenching :

  • All glassware and disposable materials (e.g., pipette tips, wipes) that come into contact with the isocyanide should be immediately quenched.

  • Prepare a quenching solution of 10% isopropyl alcohol and 1% ammonia in a suitable container within the fume hood.[7] Immerse all contaminated materials in this solution to neutralize the reactive isocyanide.

  • Liquid waste containing the isocyanide should be slowly added to the same quenching solution with stirring before being disposed of according to institutional hazardous waste guidelines.

Section 2: Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

The most common and reliable method for preparing isocyanides is the dehydration of the corresponding N-formamide precursor. This two-step process begins with the formylation of 3,4-dimethoxyphenethylamine, followed by dehydration.

2.1. Synthesis Workflow

Caption: Two-step synthesis of the target isocyanide.

2.2. Detailed Protocol: Synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]formamide

• To a round-bottom flask, add 3,4-dimethoxyphenethylamine (1.0 equiv) and an excess of ethyl formate (5.0 equiv).

• Heat the mixture to reflux and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the excess ethyl formate and any volatile byproducts under reduced pressure using a rotary evaporator.

• The resulting crude N-[2-(3,4-dimethoxyphenyl)ethyl]formamide is often of sufficient purity for the next step. If necessary, purify via flash column chromatography on silica gel.

2.3. Detailed Protocol: Dehydration to Isocyanide

This step is adapted from a standard Organic Syntheses procedure for isocyanide formation.[10][11]

• Setup : In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve the N-formamide precursor (1.0 equiv) and triethylamine (2.4 equiv) in anhydrous dichloromethane (DCM).[11]

• Cooling : Cool the solution to -10 °C to 0 °C using an ice-salt or dry ice/acetone bath.[10]

• Reagent Addition : Prepare a solution of triphosgene (0.4 equiv) in anhydrous DCM.[10][11] Add this solution dropwise to the stirred formamide solution over 45-60 minutes, carefully maintaining the internal temperature below 0 °C.

  • Causality : Triphosgene is a solid, safer alternative to phosgene gas. It reacts with the formamide to form a Vilsmeier-type intermediate, which is then eliminated by the triethylamine base to yield the isocyanide. The low temperature controls the exothermic reaction and minimizes side products.

• Reaction : After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes, then warm to room temperature and stir for 2-4 hours.[10]

• Workup :

  • Cool the mixture back to 0 °C and carefully quench by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Transfer the mixture to a separatory funnel, separate the organic layer, and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate eluent system) to yield the pure isocyanide.

2.4. Characterization

• FT-IR : Expect a strong, characteristic isocyanide (N≡C) stretching vibration around 2150 cm⁻¹.

• ¹H NMR : Signals corresponding to the aromatic protons, the ethyl chain, and the methoxy groups.

• ¹³C NMR : A signal in the 155-165 ppm range for the isocyanide carbon.

Section 3: The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of combinatorial chemistry, producing complex α-acylamino amides (bis-amides) from four readily available starting materials.[12][13] It is exceptionally efficient and typically proceeds rapidly at room temperature.[12]

3.1. Reaction Mechanism

The reaction proceeds through a sequence of reversible steps, culminating in an irreversible Mumm rearrangement that drives the reaction to completion.[12]

Caption: General mechanism of the Ugi four-component reaction.

3.2. General Experimental Protocol for U-4CR

• Reagent Preparation : In a vial or round-bottom flask, dissolve the aldehyde (1.0 equiv), amine (1.0 equiv), and carboxylic acid (1.0 equiv) in a suitable polar solvent like methanol or 2,2,2-trifluoroethanol (TFE).[12][14]

  • Causality : Methanol is an excellent solvent for this reaction as it readily dissolves the polar starting materials and intermediates. High reactant concentrations (0.5 M to 2.0 M) are known to give the best yields.[12]

• Reaction Initiation : Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 equiv) to the stirred solution. The addition is often done last as the reaction is typically fast and exothermic upon its introduction.[12]

• Reaction Conditions : Stir the mixture at room temperature for 24-48 hours. Monitor progress by TLC or LC-MS.

• Workup :

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.[11]

  • Re-dissolve the residue in a suitable organic solvent like ethyl acetate or DCM.

  • Wash the organic solution with a saturated NaHCO₃ solution to remove any unreacted carboxylic acid, followed by water and brine.[11][15]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate.

• Purification : Purify the crude product via flash column chromatography on silica gel to obtain the pure bis-amide.

3.3. Example Reaction Conditions

Aldehyde	Amine	Carboxylic Acid	Isocyanide	Solvent	Yield
Benzaldehyde	Aniline	Acetic Acid	2-(3,4-Dimethoxyphenyl)ethylisocyanide	Methanol	High
Cyclohexanone	Benzylamine	Benzoic Acid	2-(3,4-Dimethoxyphenyl)ethylisocyanide	TFE	Good-High

Section 4: The Passerini Three-Component Reaction

Discovered in 1921, the Passerini reaction is the first known isocyanide-based multicomponent reaction.[16][17] It combines an aldehyde or ketone, a carboxylic acid, and an isocyanide to directly form α-acyloxy amides, which are valuable scaffolds in medicinal chemistry.[18][19]

4.1. Reaction Mechanism

The Passerini reaction is believed to proceed through a concerted, non-ionic pathway, particularly in aprotic solvents at high concentrations. This involves the formation of a cyclic transition state where hydrogen bonding plays a critical role.[18]

Caption: Concerted mechanism of the Passerini reaction.

4.2. General Experimental Protocol for Passerini Reaction

• Setup : To a vial or flask, add the aldehyde or ketone (1.0 equiv) and the carboxylic acid (1.0 equiv).

• Solvent : Dissolve the components in a minimal amount of an aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Causality : Aprotic solvents and high concentrations favor the proposed concerted mechanism and generally lead to higher yields and faster reaction rates.[16][18]

• Reaction Initiation : Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0-1.1 equiv) to the solution and seal the vessel.

• Reaction Conditions : Stir the mixture at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup :

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

  • Wash the solution sequentially with saturated NaHCO₃ solution (to remove excess acid), water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude α-acyloxy amide product via flash column chromatography on silica gel.

Section 5: Advanced Applications in Heterocyclic Synthesis

A powerful extension of IMCRs involves using a bifunctional starting material where a second nucleophilic group is present. This allows for a post-condensation intramolecular cyclization, trapping the nitrilium intermediate to form diverse heterocyclic systems.[14][20] This strategy transforms a linear MCR product into a more rigid, drug-like cyclic scaffold.

5.1. Conceptual Workflow: Ugi-Cyclization

Caption: General workflow for heterocyclic synthesis via an Ugi-cyclization strategy.

The 2-(3,4-Dimethoxyphenyl)ethylisocyanide moiety can be incorporated into complex heterocyclic frameworks like piperazines, benzodiazepines, or diketopiperazines using this approach, significantly expanding its utility in medicinal chemistry programs.[13]

Conclusion

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a powerful and versatile reagent for modern organic synthesis. Its application in Ugi and Passerini multicomponent reactions provides a rapid, efficient, and atom-economical pathway to generate libraries of complex molecules with high potential for biological activity. By understanding the underlying mechanisms and adhering strictly to the critical safety protocols outlined in this guide, researchers can confidently and safely leverage this valuable building block to accelerate their discovery programs.

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• Comptes Rendus Chimie. (2013). Stereoselective synthesis of 3,4-dihydro-7-nitrocoumarins via isocyanide-based multicomponent reaction. 16(4), 361-365. Retrieved from [Link]

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Safe Handling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide: A Guide for Laboratory Professionals

This document provides comprehensive application notes and detailed protocols for the safe handling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide in a laboratory setting. It is intended for researchers, scientists, and drug development professionals. The information herein is synthesized from established safety guidelines for isocyanides and related reactive compounds to ensure the highest standards of laboratory safety and scientific integrity.

Introduction: Understanding the Compound

2-(3,4-Dimethoxyphenyl)ethylisocyanide is an organic compound featuring an isocyanide functional group (-N≡C). Isocyanides, also known as isonitriles, are known for their high reactivity and are valuable intermediates in organic synthesis.[1] While the toxicity of many isocyanides is not as extensively studied as that of their isocyanate counterparts, they are known to be reactive and some are toxic.[1][2][3] Volatile isocyanides are also infamous for their extremely unpleasant odors.[4] Therefore, cautious handling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is paramount. This guide will establish a framework for its safe use by drawing upon established protocols for handling reactive chemical species.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before commencing any work with 2-(3,4-Dimethoxyphenyl)ethylisocyanide. The primary hazards are associated with its reactivity and potential toxicity.

Potential Hazards:

• Inhalation: Vapors may be harmful if inhaled, potentially causing respiratory irritation.[5]

• Skin and Eye Contact: The compound may cause irritation upon contact with skin and eyes.[6]

• Ingestion: Ingestion may be harmful.

• Reactivity: Isocyanides are reactive compounds that can undergo polymerization, sometimes vigorously, in the presence of acids or certain metals.[4] They are also sensitive to heat.

• Odor: Many isocyanides possess a powerful and deeply unpleasant odor.[4]

A summary of key information for 2-(3,4-Dimethoxyphenyl)ethylisocyanide is provided in the table below.

Property	Value	Reference
CAS Number	63609-01-8
Molecular Formula	C₁₁H₁₃NO₂	[7]
Molecular Weight	191.23 g/mol
Boiling Point	232.73 °C at 760 mmHg (Predicted)	[7]
Appearance	Not specified, likely a liquid or low-melting solid.
Odor	Expected to have a strong, unpleasant odor characteristic of isocyanides.	[4]
Toxicity	Not fully characterized, but should be handled as a potentially toxic substance.[2][3]

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a multi-layered approach combining engineering controls and appropriate PPE is essential.

Engineering Controls

• Fume Hood: All work with 2-(3,4-Dimethoxyphenyl)ethylisocyanide must be conducted in a certified and properly functioning chemical fume hood to minimize inhalation exposure.[8]

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are rapidly diluted and removed.[9]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(3,4-Dimethoxyphenyl)ethylisocyanide:

• Eye and Face Protection: Chemical safety goggles and a face shield are required to protect against splashes.[6]

• Gloves: Chemically resistant gloves, such as nitrile or butyl rubber, must be worn.[10] Standard thin latex gloves are not sufficient.[11] Gloves should be inspected for any signs of degradation before and during use and replaced immediately if compromised.

• Protective Clothing: A flame-resistant laboratory coat, long pants, and closed-toe shoes are required. For larger quantities or procedures with a higher risk of splashing, chemical-resistant coveralls should be considered.[6][10]

• Respiratory Protection: For procedures with a high potential for aerosol generation or if engineering controls are insufficient, a respirator with an organic vapor cartridge may be necessary.[10] A proper fit test and training on respirator use are essential.

The following diagram illustrates the hierarchy of controls for safe handling.

Hierarchy of controls for managing chemical hazards.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical for preventing accidental exposure and ensuring the stability of the compound.

Handling Protocol

• Preparation: Before starting work, ensure that all necessary engineering controls are operational and all required PPE is readily available and in good condition. Clear the fume hood of any unnecessary equipment or chemicals.[8]

• Dispensing: When transferring the chemical, use a syringe or cannula technique to minimize exposure to air and prevent the release of vapors. Work on a scale as small as is practical for the experiment.

• Heating: Avoid heating 2-(3,4-Dimethoxyphenyl)ethylisocyanide unless absolutely necessary for a reaction. If heating is required, it must be done in a well-controlled manner within the fume hood, using a heating mantle and with appropriate temperature monitoring.

• Reactions: Be aware that isocyanides can react exothermically with acids, strong bases, and some metals.[4][12] Plan reactions accordingly and ensure adequate cooling is available if needed.

• Post-Reaction: After the reaction is complete, any residual isocyanide should be quenched safely. A common method is the addition of an acidic solution, which hydrolyzes the isocyanide to the corresponding formamide.[4] This should be done cautiously as the reaction can be exothermic.

Storage Protocol

• Container: Store 2-(3,4-Dimethoxyphenyl)ethylisocyanide in a tightly sealed, properly labeled container.

• Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[13]

• Incompatibilities: Store separately from acids, strong oxidizing agents, and other incompatible materials.[14]

The following diagram outlines the general workflow for handling 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

General laboratory workflow for handling the isocyanide.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

Spills

• Minor Spill (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent.[15]

  • Carefully collect the absorbed material into a designated, open container. Do not seal the container immediately, as gas may be generated during neutralization.[15]

  • Decontaminate the spill area with a suitable solution. A common decontaminating solution for isocyanates, which can be adapted for isocyanides, is a mixture of 5-10% sodium carbonate, 0.2% liquid detergent, and 90-95% water.[15]

  • Place all contaminated materials in a labeled hazardous waste container.

• Major Spill (outside a fume hood or a large spill within the hood):

  • Evacuate the laboratory immediately and alert others.

  • Contact your institution's emergency response team.

  • Prevent entry to the affected area.

Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[16]

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[17] Remove contaminated clothing. Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the eyelids open.[16] Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[18]

Waste Disposal

All waste contaminated with 2-(3,4-Dimethoxyphenyl)ethylisocyanide must be treated as hazardous waste.

• Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.[19]

• Labeling: Label waste containers with "Hazardous Waste," the full chemical name, and any other information required by your institution.

• Disposal: Dispose of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[20] Do not pour isocyanide waste down the drain.

Conclusion

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a valuable chemical reagent that can be used safely with the proper precautions. By understanding its potential hazards, implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to the detailed protocols outlined in this guide, researchers can minimize risks and maintain a safe laboratory environment.

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Application Notes and Protocols for the Synthesis of Natural Product Analogues

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of Natural Products in Modern Drug Discovery

Natural products have historically been a cornerstone of drug discovery, providing a rich tapestry of structurally diverse and biologically active molecules.[1][2][3][4] These complex molecular architectures, honed by evolution, offer unparalleled starting points for the development of novel therapeutics. However, native natural products often present challenges such as limited natural abundance, complex and low-yielding total syntheses, and suboptimal pharmacokinetic profiles.[5] The synthesis of natural product analogues offers a powerful strategy to overcome these limitations, enabling the systematic exploration of structure-activity relationships (SAR), optimization of drug-like properties, and the generation of novel intellectual property.

This guide provides an in-depth exploration of the key strategies and methodologies employed in the synthesis of natural product analogues. It is designed to equip researchers with the conceptual framework and practical protocols necessary to navigate this exciting and impactful field of chemical science.

Pillar I: Strategic Foundations for Analogue Synthesis

The successful design and synthesis of natural product analogues hinge on a well-defined strategic approach. The choice of strategy is dictated by the specific goals of the research program, whether it be to probe a biological mechanism, improve the potency of a lead compound, or generate a diverse library for high-throughput screening. Several powerful strategies have emerged as cornerstones of the field.[6]

Divergent Synthesis: Maximizing Molecular Diversity from a Common Intermediate

Divergent synthesis is a highly efficient strategy that enables the generation of a multitude of analogues from a single, advanced common intermediate.[7][8][9] This approach mirrors nature's own biosynthetic pathways, where a common precursor is elaborated into a family of related natural products.[7][9] The key to a successful divergent synthesis lies in the strategic design of a common intermediate that possesses versatile functional handles, allowing for the introduction of diverse structural modifications in the final steps of the synthesis.[7][9] This strategy is particularly valuable for building libraries of related compounds for SAR studies and lead optimization.[7][9]

Key Advantages of Divergent Synthesis:

• Efficiency: Reduces the overall step count for the synthesis of multiple analogues.[7]

• Diversity: Facilitates the rapid generation of a wide range of structurally related compounds.[7]

• SAR Exploration: Ideal for systematically probing the impact of structural modifications on biological activity.

Logical Workflow for Divergent Synthesis:

Caption: Divergent synthesis workflow.

Function-Oriented Synthesis (FOS): Simplifying Complexity, Retaining Activity

Many natural products possess intricate molecular architectures, making their total synthesis a formidable challenge.[10][11] Function-Oriented Synthesis (FOS) offers a pragmatic approach to this problem by focusing on the synthesis of simplified analogues that retain the key pharmacophoric elements responsible for biological activity.[10][11] This strategy involves a deep understanding of the target's mechanism of action and the identification of the minimal structural motifs required for potent biological effects. By jettisoning non-essential structural complexity, FOS can dramatically shorten synthetic routes, making analogues more accessible for biological evaluation.[12]

Core Principles of Function-Oriented Synthesis:

• Pharmacophore Identification: Pinpointing the essential structural features for biological activity.

• Molecular Simplification: Designing analogues that are less structurally complex but retain the key pharmacophore.[11]

• Practicality: Developing synthetic routes that are concise and amenable to rapid analogue generation.

Diversity-Oriented Synthesis (DOS): Exploring Novel Chemical Space

Diversity-Oriented Synthesis (DOS) is a powerful strategy for the creation of structurally diverse and complex small molecule libraries, often inspired by natural product scaffolds.[13][14][15][16] Unlike target-oriented synthesis, which focuses on a single molecule, DOS aims to populate broad regions of chemical space with novel and diverse molecular architectures.[16] This approach is particularly valuable in the early stages of drug discovery for identifying novel hits against new biological targets.[17]

Key Features of Diversity-Oriented Synthesis:

• Scaffold Diversity: Generation of libraries with a wide range of different molecular skeletons.[16]

• Stereochemical Diversity: Introduction of multiple stereocenters to explore three-dimensional chemical space.

• Appendage Diversity: Variation of functional groups and side chains on the core scaffolds.

Conceptual Framework of Diversity-Oriented Synthesis:

Caption: Diversity-Oriented Synthesis (DOS) workflow.

Pillar II: Enabling Technologies and Methodologies

The execution of these synthetic strategies is underpinned by a range of powerful chemical technologies and methodologies.

Solid-Phase Organic Synthesis (SPOS): Streamlining Analogue Production

Solid-Phase Organic Synthesis (SPOS) has revolutionized the synthesis of natural product analogues by enabling the rapid and efficient construction of compound libraries.[18][19][20][21] In SPOS, a starting material is covalently attached to an insoluble polymer support, and subsequent chemical transformations are carried out.[20] A key advantage of this technique is the simplified purification process, as excess reagents and byproducts can be easily washed away, leaving the desired product attached to the resin.[20] This feature makes SPOS highly amenable to automation and parallel synthesis, significantly accelerating the drug discovery process.[20]

Advantages of Solid-Phase Synthesis:

• Simplified Purification: Elimination of traditional chromatographic purification steps.[20]

• Use of Excess Reagents: Reactions can be driven to completion by using an excess of reagents.[20]

• Automation: Compatible with automated synthesizers for high-throughput library production.

Chemoenzymatic Synthesis: Harnessing Nature's Catalysts

Chemoenzymatic synthesis combines the power of traditional organic synthesis with the exquisite selectivity and efficiency of enzymatic transformations.[1][5][22][23] Enzymes can catalyze reactions with high regio- and stereoselectivity under mild conditions, often obviating the need for complex protecting group manipulations.[1][5] The integration of enzymatic steps into a synthetic route can lead to more concise and environmentally friendly processes for accessing complex natural product analogues.[1] For instance, enzymes can be used for the selective oxidation, reduction, or acylation of complex intermediates, transformations that can be challenging to achieve with conventional chemical reagents.[24]

Benefits of Chemoenzymatic Approaches:

• High Selectivity: Unparalleled regio- and stereoselectivity.

• Mild Reaction Conditions: Often performed in aqueous media at ambient temperature and pressure.[5]

• Reduced Environmental Impact: Avoidance of harsh reagents and solvents.[1]

Pillar III: Application Notes and Protocols

To illustrate the practical application of these principles, we present a case study on the divergent synthesis of analogues of a hypothetical bioactive natural product, "Diversitin."

Case Study: Divergent Synthesis of Diversitin Analogues

Background: Diversitin is a marine-derived macrolide with potent anti-inflammatory activity. Preliminary SAR studies have indicated that modifications to the C-7 side chain and the C-13 hydroxyl group can significantly impact its biological activity.

Synthetic Strategy: A divergent synthetic approach was designed to explore the SAR of these two positions. The key common intermediate is a protected seco-acid, which allows for late-stage diversification of the C-7 side chain via amide coupling and modification of the C-13 hydroxyl group.

Protocol: Synthesis of the Key Common Intermediate (Protected Seco-Acid)

A detailed, multi-step synthesis would be provided here in a real-world application note, including characterization data (NMR, HRMS, etc.) for each intermediate.

Protocol: Divergent Synthesis of Diversitin Analogues

1. General Procedure for Amide Coupling at C-7:

• To a solution of the key common intermediate (1.0 eq) in dichloromethane (DCM, 0.1 M) at 0 °C, add the desired amine (1.2 eq), HATU (1.2 eq), and diisopropylethylamine (DIPEA, 2.0 eq).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the C-7 modified intermediate.

2. General Procedure for C-13 Hydroxyl Group Modification (e.g., Methylation):

• To a solution of the C-7 modified intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) at 0 °C, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq).

• Stir the mixture for 30 minutes at 0 °C, then add methyl iodide (MeI, 1.5 eq).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction with saturated aqueous NH₄Cl at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

3. Final Deprotection and Macrolactonization:

• A detailed protocol for the removal of protecting groups and the final ring-closing macrolactonization step would be provided here.

Data Presentation: SAR of Diversitin Analogues

Analogue	C-7 Modification	C-13 Modification	IC₅₀ (nM)
Diversitin	-OH	-OH	15
DA-1	-NH₂	-OH	50
DA-2	-N(Me)₂	-OH	25
DA-3	-OH	-OMe	10
DA-4	-N(Me)₂	-OMe	5

Analysis: The data in the table suggests that methylation of the C-13 hydroxyl group enhances potency. While simple amination at C-7 is detrimental, the dimethylamino group is well-tolerated and, in combination with C-13 methylation, leads to the most potent analogue in this series.

Conclusion and Future Perspectives

The synthesis of natural product analogues remains a vibrant and essential field in the quest for new medicines.[25][26] The strategic application of approaches such as divergent synthesis, function-oriented synthesis, and diversity-oriented synthesis, enabled by powerful technologies like solid-phase synthesis and chemoenzymatic methods, will continue to drive the discovery of novel therapeutic agents. As our understanding of disease biology deepens, the ability to rationally design and efficiently synthesize analogues of complex natural products will be more critical than ever.

References

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• Hou, S.-H., et al. (2023). Deconstructive and Divergent Synthesis of Bioactive Natural Products. Molecules, 28(17), 6193. [Link]

• Kohn, K. W., & Pommier, Y. (2001). Solid phase synthesis of complex natural products and libraries thereof. Biopolymers, 60(3), 171-193. [Link]

• Murray, L. (n.d.). Chemoenzymatic Synthesis of Natural Products. Monash University. Retrieved from [Link]

• Eymery, M., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Pharmaceuticals, 14(11), 1133. [Link]

• Horsfall, L., & Murray, J. (2022). Chemoenzymatic approaches to plant natural product inspired compounds. Natural Product Reports, 39(8), 1541-1565. [Link]

• Kohn, K. W., & Pommier, Y. (2001). Solid phase synthesis of complex natural products and libraries thereof. Semantic Scholar. [Link]

• Waldmann, H. (2005). Strategies for Total and Diversity-Oriented Synthesis of Natural Product(-like) Macrocycles. CHIMIA International Journal for Chemistry, 59(5), 266-271. [Link]

• Wender, P. A., et al. (2011). Bridging the Gap Between Natural Product Synthesis and Drug Discovery. Nature Chemistry, 3(9), 615-619. [Link]

• Ichikawa, S., & Matsuda, A. (2014). Function-Oriented Synthesis: How to Design Simplified Analogues of Antibacterial Nucleoside Natural Products? Accounts of Chemical Research, 47(7), 2245-2255. [Link]

• Renata, H., & Sherman, D. H. (2020). Enzymes in natural product total synthesis. Natural Product Reports, 37(7), 855-858. [Link]

• Hou, S.-H., et al. (2023). Deconstructive and Divergent Synthesis of Bioactive Natural Products. PubMed. [Link]

• da Silva, F. C., et al. (2010). Highlights in the solid-phase organic synthesis of natural products and analogues. Journal of the Brazilian Chemical Society, 21(12), 2209-2234. [Link]

• Li, W., et al. (2022). Recent applications of solid-phase strategy in total synthesis of antibiotics. Organic & Biomolecular Chemistry, 20(1), 22-35. [Link]

• Tan, D. S. (2012). Diversity-Oriented Syntheses of Natural Products and Natural Product-Like Compounds. In Diversity-Oriented Synthesis (pp. 1-28). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Nicolaou, K. C., & Rigol, S. (2020). Perspectives from nearly five decades of total synthesis of natural products and their analogues for biology and medicine. Natural Product Reports, 37(11), 1404-1435. [Link]

• Kim, B., et al. (2021). Recent Advances in Divergent Synthetic Strategies for Indole-Based Natural Product Libraries. Molecules, 26(21), 6612. [Link]

• Nicolaou, K. C., & Rigol, S. (2020). Perspectives from Nearly Five Decades of Total Synthesis of Natural Products and Their Analogues for Biology and Medicine. PubMed Central. [Link]

• Eymery, M., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. PubMed Central. [Link]

• Galloway, W. R. J. D., et al. (2010). Natural products as an inspiration in the diversity-oriented synthesis of bioactive compound libraries. Natural Product Reports, 27(8), 1196-1226. [Link]

• (2021). Researchers identify key enzymes to synthesise natural products. Drug Target Review. [Link]

• Gicquel, P.-A., et al. (2022). Natural Product Synthesis: The Endless Quest for Unreachable Perfection. ACS Organic & Inorganic Au, 2(5), 398-412. [Link]

• Maier, M. E. (2015). Design and Synthesis of Analogues of Natural Products. ResearchGate. [Link]

• Marcaurelle, L. A., & Johannes, C. W. (2008). Application of natural product-inspired diversity-oriented synthesis to drug discovery. Future Medicinal Chemistry, 1(4), 635-653. [Link]

• Atanasov, A. G., et al. (2021). The Role of Natural Products as Sources of Therapeutic Agents for Innovative Drug Discovery. PubMed Central. [Link]

• Chen, K., et al. (2021). Function-Oriented Natural Product Synthesis. Chinese Journal of Chemistry, 39(4), 838-854. [Link]

• Li, Y., et al. (2017). Divergent Strategy in Natural Product Total Synthesis. ResearchGate. [Link]

• Hou, S.-H., et al. (2023). Deconstructive and Divergent Synthesis of Bioactive Natural Products. Encyclopedia.pub. [Link]

• Bauer, A., & Brönstrup, M. (2014). Case Studies of the Synthesis of Bioactive Cyclodepsipeptide Natural Products. Molecules, 19(2), 2343-2372. [Link]

• Shenvi, R. A. (2021). Natural Product Synthesis in the 21st Century: Beyond the Mountain Top. The Journal of Organic Chemistry, 86(1), 1-12. [Link]

• Liu, W., et al. (2022). Natural products in drug discovery and development: Synthesis and medicinal perspective of leonurine. Frontiers in Pharmacology, 13, 1028495. [Link]

• Newman, D. J., & Cragg, G. M. (2020). The Role of Natural Product Chemistry in Drug Discovery: Two Decades of Progress and Perspectives. Journal of Natural Products, 83(3), 770-803. [Link]

• Wärnmark, K. (2014). Synthesis of bioactive natural products and analogues. Lund University. [Link]

• Nanjan, M. J. (2015). The role of natural products in drug discovery. Natural Products Chemistry & Research, 3(5). [Link]

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Application Notes and Protocols: Developing Novel Assays Using 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Introduction

Isocyanides are a unique class of organic compounds characterized by a C≡N-R functional group. Their rich chemistry, stemming from the dual electrophilic and nucleophilic nature of the isocyanide carbon, has made them invaluable reagents in organic synthesis.[1] In particular, isocyanide-based multicomponent reactions (MCRs), such as the Ugi and Passerini reactions, have garnered significant attention in medicinal chemistry and drug discovery for their ability to rapidly generate molecular diversity from simple building blocks.[2][3]

This document provides detailed protocols for the application of 2-(3,4-Dimethoxyphenyl)ethylisocyanide (CAS 63609-01-8) in the development of novel biochemical and cell-based assays.[4] This specific isocyanide derivative offers a versatile scaffold for assay design, combining the reactive isocyanide handle with a 3,4-dimethoxyphenyl moiety. The electron-rich aromatic ring system may confer favorable spectroscopic properties, such as fluorescence, to the resulting products, enabling sensitive detection.[5]

We present two distinct applications for this reagent:

• A Homogeneous Protease Activity Assay: Leveraging the Ugi four-component reaction (Ugi-4CR) for a "turn-on" detection of enzymatic activity.

• A Covalent Labeling Strategy for Cellular Imaging: Utilizing the isocyanide as a reactive probe for the modification and visualization of intracellular proteins.

These protocols are designed for researchers, scientists, and drug development professionals seeking to expand their toolkit for target validation and compound screening.

Homogeneous Protease Activity Assay via Ugi Multicomponent Reaction

Principle and Rationale

The Ugi four-component reaction (Ugi-4CR) is a powerful one-pot synthesis that combines an aldehyde, a primary amine, a carboxylic acid, and an isocyanide to form a stable α-acylamino amide product.[6][7] We have harnessed this reaction to create a homogeneous, "turn-on" fluorescence assay for protease activity.

The assay is designed such that one of the Ugi reactants is "caged" within a peptide substrate specific to the protease of interest. Enzymatic cleavage of the peptide releases the reactant, which then becomes available to participate in the Ugi reaction with the other components present in the assay buffer. The resulting Ugi product has been designed to be fluorescent, and its formation is directly proportional to the protease activity. This approach offers a continuous, real-time monitoring of enzyme kinetics in a single-well format, eliminating the need for wash steps or separation of substrate and product.

The workflow for this assay is depicted in the diagram below:

Caption: Workflow of the Ugi-based protease assay.

Materials and Reagents

• Isocyanide Component: 2-(3,4-Dimethoxyphenyl)ethylisocyanide (10 mM stock in DMSO)

• Aldehyde Component: Benzaldehyde (10 mM stock in DMSO)

• Carboxylic Acid Component: Glacial Acetic Acid (1 M stock in deionized water)

• Amine Component (Caged): Custom-synthesized peptide substrate with a primary amine linked via an amide bond that is cleaved by the target protease. For example, for Caspase-3, a substrate like Ac-DEVD-NH-(CH₂)₂-NH₂ could be used. (1 mM stock in DMSO).

• Enzyme: Recombinant human protease of interest (e.g., Caspase-3).

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 10 mM CaCl₂, 0.01% Tween-20, pH 7.4.

• Detection Instrument: Fluorescence plate reader with excitation/emission filters appropriate for the Ugi product (e.g., Ex: 340 nm, Em: 450 nm, to be determined empirically).

• Plates: Black, clear-bottom 96-well or 384-well microplates.

Experimental Protocol

• Assay Component Mix Preparation: Prepare a 2X Ugi reaction mix in assay buffer containing:

  • 2-(3,4-Dimethoxyphenyl)ethylisocyanide (Final concentration: 200 µM)

  • Benzaldehyde (Final concentration: 200 µM)

  • Acetic Acid (Final concentration: 10 mM)

  • Caged Amine Substrate (Final concentration: 20 µM)

  Note: The optimal concentrations of the Ugi components should be determined empirically for each new protease-substrate pair to maximize the signal-to-background ratio.

• Enzyme and Inhibitor Preparation:

  • Prepare a 2X enzyme solution in assay buffer at the desired concentration.

  • For inhibitor screening, prepare 2X serial dilutions of the test compounds in assay buffer.

• Assay Procedure:

  • Add 50 µL of the 2X enzyme solution (or inhibitor solution followed by 2X enzyme) to the wells of the microplate.

  • To initiate the reaction, add 50 µL of the 2X Ugi reaction mix to each well.

  • Immediately place the plate in the fluorescence plate reader.

  • Monitor the fluorescence signal kinetically over a period of 60-120 minutes at 37°C.

Data Analysis and Expected Results

The rate of increase in fluorescence intensity is proportional to the protease activity. For inhibitor screening, the percentage of inhibition can be calculated by comparing the reaction rates in the presence and absence of the inhibitor.

Condition	Initial Rate (RFU/min)	% Inhibition
No Enzyme Control	5	N/A
Enzyme Only	550	0%
Enzyme + 10 µM Inhibitor	60	89%
Enzyme + 1 µM Inhibitor	275	50%
Enzyme + 0.1 µM Inhibitor	495	10%

Table 1: Representative data from a Ugi-based protease inhibitor screening assay.

Covalent Protein Labeling for Cellular Imaging

Principle and Rationale

While the bioorthogonality of isocyanides has been questioned due to their potential reactivity with nucleophilic amino acid residues like cysteine, this reactivity can be harnessed for covalent labeling of proteins.[1][8] 2-(3,4-Dimethoxyphenyl)ethylisocyanide can act as a probe to covalently modify cellular proteins. The dimethoxyphenyl group may provide a fluorescent signal for imaging, or the isocyanide can be used to introduce a tag for subsequent detection.[9]

This protocol describes a general method for labeling the total proteome of cultured cells to visualize protein localization patterns. The covalent nature of the interaction allows for harsh lysis and wash conditions, making it suitable for various downstream applications.

Sources

• 1. Investigating the bioorthogonality of isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. sciencedaily.com [sciencedaily.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support center for the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your reaction conditions and improve the yield and purity of your target isocyanide.

Introduction

The synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is a critical step in the production of various pharmacologically active compounds and is a key component in multicomponent reactions like the Ugi reaction.[1][2] The most common and practical approach involves a two-step process: the formylation of 2-(3,4-dimethoxyphenyl)ethylamine to yield N-formyl-2-(3,4-dimethoxyphenyl)ethylamine, followed by the dehydration of the resulting formamide to the desired isocyanide.[3] While seemingly straightforward, this synthesis can present several challenges that may lead to suboptimal yields. This guide will address these common issues and provide evidence-based solutions.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, their probable causes, and recommended solutions.

Problem 1: Low Yield of N-formyl-2-(3,4-dimethoxyphenyl)ethylamine (Step 1)

Possible Causes:

• Inefficient Formylating Agent: The choice and handling of the formylating agent are critical. While reagents like acetic formic anhydride are effective, they can be sensitive to moisture.[4]

• Incomplete Reaction: Insufficient reaction time or suboptimal temperature can lead to incomplete conversion of the starting amine.

• Side Reactions: The formation of side products can reduce the yield of the desired formamide.

Solutions:

• Optimize the Formylating Agent and Conditions:

  • Formic Acid: A practical and convenient method involves using aqueous 85% formic acid with toluene under reflux with a Dean-Stark trap to remove water.[4] This method avoids the need for strictly anhydrous conditions and often results in high yields without the need for extensive purification.

  • Chloral Hydrate: Heating 2-(3,4-dimethoxyphenyl)-ethylamine with chloral hydrate is another effective method, though it requires careful removal of volatile byproducts like chloroform and water under vacuum.[5]

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting amine and the formation of the formamide product to ensure the reaction goes to completion.

• Control Reaction Temperature: Maintain the recommended reaction temperature to ensure an optimal reaction rate without promoting decomposition or side reactions. For the formic acid method, refluxing in toluene is standard.[6]

Problem 2: Low Yield of 2-(3,4-Dimethoxyphenyl)ethylisocyanide (Step 2 - Dehydration)

Possible Causes:

• Ineffective Dehydrating Agent: The choice of dehydrating agent significantly impacts the yield. While several reagents can be used, their effectiveness can vary.[3]

• Suboptimal Reaction Temperature: Dehydration reactions are often temperature-sensitive. Temperatures that are too high can lead to decomposition of the isocyanide product, while temperatures that are too low may result in an incomplete reaction.[3]

• Presence of Water: Any residual water from the previous step or from solvents can hydrolyze the isocyanide back to the formamide, thus reducing the yield.

• Inappropriate Base: The choice and amount of base are crucial for neutralizing the acid generated during the dehydration and for facilitating the reaction.[3]

• Difficult Purification: Isocyanides can be sensitive to silica gel chromatography and may decompose during purification.[7]

Solutions:

• Select the Appropriate Dehydrating System:

  • Phosphorus Oxychloride (POCl₃) with a Tertiary Amine: This is one of the most common and practical methods for formamide dehydration.[3] Using triethylamine as both a base and a solvent at 0 °C can lead to high yields in a very short reaction time.[3][8]

  • Tosyl Chloride (TsCl) in Pyridine: This is another effective and less toxic alternative to phosgene-based reagents.[9]

  • Triphenylphosphine (PPh₃) and Iodine: This system offers a mild and efficient route to isocyanides under ambient conditions.[10][11]

• Strict Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents to prevent hydrolysis of the product.

• Optimize Temperature Control: The POCl₃ method is typically performed at low temperatures (e.g., 0 °C) to minimize side reactions and product decomposition.[3]

• Careful Workup: The workup procedure is critical. To avoid hydrolysis of the isocyanide, it is important to cautiously quench any excess dehydrating agent and maintain a basic pH.[3] Anhydrous workup procedures have been developed to circumvent issues with aqueous workups.[7]

• Alternative Purification Strategies: If the isocyanide is unstable on silica gel, consider alternative purification methods such as distillation (if the product is volatile) or crystallization. In some cases, the crude product may be of sufficient purity for subsequent reactions like the Ugi reaction.[7]

Experimental Protocols

Protocol 1: Synthesis of N-formyl-2-(3,4-dimethoxyphenyl)ethylamine

This protocol is adapted from a general procedure for the N-formylation of amines using formic acid.[4]

Materials:

• 2-(3,4-dimethoxyphenyl)ethylamine

• 85% Formic Acid (aqueous)

• Toluene

• Round-bottom flask with a Dean-Stark trap and reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add 2-(3,4-dimethoxyphenyl)ethylamine (1 equivalent).

• Add toluene to the flask.

• Add 1.2 equivalents of 85% aqueous formic acid.

• Equip the flask with a Dean-Stark trap and a reflux condenser.

• Heat the mixture to reflux and continue heating for 4-9 hours, monitoring the reaction by TLC until the starting amine is consumed.

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator to yield the crude N-formyl-2-(3,4-dimethoxyphenyl)ethylamine, which is often pure enough for the next step.

Protocol 2: Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide via Dehydration with POCl₃

This protocol is based on a highly efficient method for isocyanide synthesis.[3]

Materials:

• N-formyl-2-(3,4-dimethoxyphenyl)ethylamine

• Phosphorus oxychloride (POCl₃)

• Triethylamine (TEA)

• Anhydrous dichloromethane (DCM) or use TEA as solvent

• Round-bottom flask

• Magnetic stirrer and ice bath

Procedure:

• Dissolve N-formyl-2-(3,4-dimethoxyphenyl)ethylamine (1 equivalent) in anhydrous triethylamine (which can act as the solvent) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for approximately 5 minutes.

• The reaction can be quenched by carefully adding it to ice-cold saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

• Purify the crude product as necessary, keeping in mind the potential sensitivity to silica gel.

Frequently Asked Questions (FAQs)

Q1: What is the characteristic sign of a successful isocyanide synthesis? A1: Isocyanides are known for their distinct and often unpleasant odors.[12] The presence of a strong, characteristic smell is a qualitative indicator that the reaction has produced the desired isocyanide. However, this should always be confirmed by analytical methods such as NMR and IR spectroscopy.

Q2: How can I confirm the formation of the isocyanide product? A2: The formation of the isocyanide can be confirmed using spectroscopic methods. In Infrared (IR) spectroscopy, isocyanides show a characteristic strong absorption band in the range of 2150-2110 cm⁻¹. In ¹³C NMR spectroscopy, the isocyanide carbon typically appears in the region of 155-165 ppm.

Q3: My isocyanide product seems to decompose during column chromatography. What should I do? A3: Some isocyanides, particularly those with certain functional groups, can be unstable on silica gel.[7] If you observe decomposition, consider alternative purification methods. If the product is a solid, recrystallization may be an option. If it is a liquid, distillation under reduced pressure could be effective, provided the compound is thermally stable. For some applications, such as in-situ use in a subsequent reaction like the Ugi four-component reaction, the crude product might be used directly without further purification.[7]

Q4: Can I use other dehydrating agents besides POCl₃? A4: Yes, several other dehydrating agents can be used. Tosyl chloride (TsCl) in the presence of a base like pyridine is a common alternative.[9][13] Another mild and effective option is the combination of triphenylphosphine (PPh₃) and iodine.[10] The choice of reagent may depend on the specific substrate and the desired reaction conditions.

Q5: What are the key safety precautions when working with isocyanides and the reagents for their synthesis? A5: This synthesis should be performed in a well-ventilated fume hood. Isocyanides have strong, unpleasant odors and can be toxic.[14] Reagents like phosphorus oxychloride are corrosive and react violently with water, so they must be handled with care.[3] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Data Summary Table

Step	Reagents	Key Parameters	Typical Yield	Reference
1. Formylation	2-(3,4-dimethoxyphenyl)ethylamine, 85% Formic Acid, Toluene	Reflux with Dean-Stark trap	High	[4]
2. Dehydration	N-formyl-2-(3,4-dimethoxyphenyl)ethylamine, POCl₃, Triethylamine	0 °C, 5 minutes	High to Excellent	[3]

Visualizing the Workflow

Synthesis Pathway

Caption: Overall synthetic route from the starting amine to the final isocyanide product.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low yield in isocyanide synthesis.

References

• Synthesis of (a) N-Formyl-2-(3,4-dimethoxyphenyl)-ethylamine. PrepChem.com.

• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. PMC - NIH. 2022-10-13.

• Synthesis of N-formyl-4-[2-(3,4-dimethoxyphenyl)ethyl]benzenamine. PrepChem.com.

• A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry (RSC Publishing). 2020-01-16.

• How to synthesize 2,6-dimethylphenyl isocyanide ? ResearchGate. 2017-07-13.

• Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. Thieme. 2014-09-17.

• Synthesis of isocyanides via formamide dehydration utilizing the optimized reaction con. ResearchGate.

• Ugi reaction. Wikipedia.

• Isocyanide 2.0. Green Chemistry (RSC Publishing). 2020-09-29.

• Ugi Four-Component Reactions Using Alternative Reactants. PMC - PubMed Central.

• Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. Semantic Scholar.

• Isocyanides: Nomenclature, Preparation, Properties, Reactions, Uses, Toxicity. Science Info. 2023-07-20.

• A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. SciSpace.

• ethyl isocyanide. Organic Syntheses Procedure.

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• 4. scispace.com [scispace.com]
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• 14. Organic Syntheses Procedure [orgsyn.org]

troubleshooting common side reactions with 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support center for 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common side reactions encountered during its use. Our focus is on providing not just solutions, but a deeper understanding of the underlying chemical principles to empower your experimental success.

Introduction to 2-(3,4-Dimethoxyphenyl)ethylisocyanide

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a valuable building block in organic synthesis, particularly in isocyanide-based multicomponent reactions (IMCRs) like the Ugi and Passerini reactions.[1][2] Its structure, featuring an electron-rich dimethoxy-substituted aromatic ring, imparts specific reactivity that can be advantageous but also lead to characteristic side reactions. The isocyanide functional group is unique; it possesses both nucleophilic and electrophilic character at the terminal carbon, allowing it to react with a diverse range of substrates.[1][3] However, this reactivity also makes it susceptible to specific degradation pathways and side reactions that must be carefully managed.

This guide provides a structured approach to troubleshooting, beginning with frequently asked questions for quick reference, followed by in-depth guides for specific, commonly observed side reactions.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 2-(3,4-Dimethoxyphenyl)ethylisocyanide to ensure its stability?

A1: Proper storage is critical. Isocyanides are sensitive to acidic conditions and moisture.[4][5] We recommend storing the reagent under an inert atmosphere (argon or nitrogen) in a tightly sealed amber vial at low temperatures (2-8°C for short-term, -20°C for long-term). This minimizes exposure to atmospheric moisture and acidic impurities that can catalyze hydrolysis or polymerization.

Q2: My reaction yield is low when using this isocyanide in a Passerini reaction. What is a likely cause?

A2: Low yields in Passerini reactions can often be traced to solvent choice and reactant concentration. The Passerini reaction is believed to proceed through a concerted, relatively non-polar cyclic transition state, which is favored in aprotic, non-polar solvents.[6][7][8] Furthermore, the reaction is third-order, meaning its rate is directly proportional to the concentration of each of the three components.[7] Running the reaction at high concentrations (0.5 M to 2.0 M) in solvents like dichloromethane (DCM) or tetrahydrofuran (THF) often improves yields significantly.[8]

Q3: I've noticed a significant amount of a byproduct with a molecular weight corresponding to the starting amine of my isocyanide. What is it?

A3: You are likely observing the formation of 2-(3,4-dimethoxyphenyl)ethylamine, which results from the complete hydrolysis of the isocyanide. This occurs in the presence of acid and water.[9] The initial hydrolysis product is the corresponding formamide, which can be further hydrolyzed to the primary amine and formic acid under acidic conditions.[9][10]

Q4: Can I use this isocyanide with secondary amines in the Ugi reaction?

A4: The classical Ugi four-component reaction (U-4CR) requires a primary amine to form the initial imine intermediate.[11][12][13] While there are modified Ugi-type reactions that can accommodate secondary amines, they often require specific conditions or alternative components and may not proceed efficiently with all substrates. For standard Ugi reactions, a primary amine is essential for success.

Troubleshooting Guides for Common Side Reactions

This section provides in-depth analysis and solutions for the most common side reactions encountered with 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Guide 1: Hydrolysis to Formamide

Problem/Observation: Your final product is contaminated with a significant amount of N-(2-(3,4-dimethoxyphenyl)ethyl)formamide, or in more severe cases, 2-(3,4-dimethoxyphenyl)ethylamine. This is often identified by NMR spectroscopy or LC-MS analysis.

Plausible Cause(s): Isocyanides are thermodynamically stable to strong bases but are highly susceptible to acid-catalyzed hydrolysis.[4][9] The presence of trace amounts of water in your solvents or reagents, combined with acidic conditions (either from an acidic reagent or impurities), will lead to the rapid hydration of the isocyanide to the corresponding formamide.[4] This is the reverse of one of the most common synthetic routes to isocyanides—the dehydration of formamides.[4][14]

Figure 1. Acid-catalyzed hydrolysis of an isocyanide to a formamide.

Solutions & Preventative Measures:

• Rigorous Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Dry all glassware thoroughly in an oven and cool under an inert atmosphere (N₂ or Ar).

• Inert Atmosphere: Conduct the entire experiment, including the addition of reagents, under a positive pressure of an inert gas.

• Purify Reagents: Ensure all starting materials, especially acidic components, are free of water. Use molecular sieves if necessary.

• Base Scavenger: If your reaction can tolerate it, the addition of a non-nucleophilic base (e.g., proton sponge or 2,6-lutidine) can neutralize trace acidic impurities without interfering with the main reaction.

Guide 2: Polymerization and Oligomerization

Problem/Observation: Formation of an insoluble precipitate or a tacky, intractable oil during the reaction or workup. This material is often difficult to characterize by standard NMR and is indicative of polymer or oligomer formation.

Plausible Cause(s): Isocyanides can undergo polymerization through the carbon of the isocyanide group, a reaction that can be initiated by Lewis and Brønsted acids.[4][15] The reaction proceeds via an imidoyl cation intermediate, which can then be attacked by another isocyanide monomer.[15] The electron-rich nature of the 3,4-dimethoxyphenyl group may stabilize cationic intermediates, potentially accelerating this process. Some isocyanides are also known to be inherently unstable and can polymerize even without an external catalyst.[16]

Figure 2. Initiation and propagation steps in isocyanide polymerization.

Solutions & Preventative Measures:

• Control Stoichiometry and Addition Rate: Add the isocyanide slowly to the reaction mixture. This keeps its instantaneous concentration low, favoring the desired multicomponent reaction over self-polymerization.

• Temperature Control: Run reactions at the lowest temperature that allows for a reasonable reaction rate. Polymerization often has a higher activation energy than the desired reaction.

• Catalyst Choice: If a catalyst is needed, screen for milder Lewis acids that are less prone to initiating polymerization.

• High Concentration for MCRs: In the context of multicomponent reactions, using a high concentration of all reactants can favor the desired product formation over the isocyanide self-reaction.[11] This is a balancing act that may require optimization.

Guide 3: Low Yield and Side Products in Ugi/Passerini Reactions

Problem/Observation: The desired Ugi or Passerini product is formed in low yield, accompanied by a complex mixture of byproducts.

Plausible Cause(s): These highly convergent reactions depend on a delicate sequence of equilibria and irreversible steps. Any disruption can lead to side pathways.

• For the Ugi Reaction: The crucial first step is the formation of an imine from the aldehyde/ketone and the primary amine.[11][17] This is a reversible, water-producing step. If imine formation is slow or incomplete, the isocyanide can react with other components, leading to byproducts. The key nitrilium ion intermediate, formed after the isocyanide adds to the iminium ion, is highly reactive and must be trapped efficiently by the carboxylic acid.[18]

• For the Passerini Reaction: This reaction is highly sensitive to solvent effects. Polar solvents can disrupt the proposed concerted mechanism by solvating the intermediates, potentially opening up ionic pathways that lead to different products.[7] The reaction's success relies on the efficient assembly of the three components in a specific orientation.[6][8]

Figure 3. General troubleshooting workflow for Ugi and Passerini reactions.

Solutions & Experimental Protocols

Table 1: Recommended Starting Conditions for Multicomponent Reactions

Parameter	Ugi Reaction	Passerini Reaction	Rationale
Solvent	Methanol or 2,2,2-Trifluoroethanol (TFE)	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Polar solvents stabilize charged Ugi intermediates; Aprotic, non-polar solvents favor the concerted Passerini mechanism.[5][7][11]
Concentration	0.5 M - 2.0 M	0.5 M - 2.0 M	High concentration increases reaction rate for these termolecular/quatermolecular reactions.[8][11]
Temperature	0 °C to Room Temperature	Room Temperature	Most reactions proceed well at RT. Lower temperatures can be used to suppress side reactions if needed.
Stoichiometry	1:1:1:1	1:1:1	Precise stoichiometry is crucial to avoid excess reagents causing side reactions.

Experimental Protocol: Optimized Ugi Four-Component Reaction

This protocol is designed to maximize the formation of the desired bis-amide product by allowing for the pre-formation of the imine intermediate.

• Preparation: To a dry 25 mL round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the aldehyde (1.0 mmol, 1.0 eq) and the primary amine (1.0 mmol, 1.0 eq).

• Solvent Addition: Add anhydrous methanol (2.0 mL) to achieve a concentration of 0.5 M.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. Monitor by TLC or LC-MS if necessary to confirm imine formation.

• Acid Addition: Add the carboxylic acid (1.0 mmol, 1.0 eq) to the mixture and stir for an additional 5 minutes.

• Isocyanide Addition: Slowly add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 mmol, 1.0 eq) via syringe. A mild exotherm may be observed.[11]

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the desired product.

Experimental Protocol: Optimized Passerini Three-Component Reaction

This protocol uses conditions that favor the concerted mechanism to improve yield and minimize byproducts.

• Preparation: To a dry 10 mL vial equipped with a magnetic stir bar and under an argon atmosphere, add the aldehyde (1.0 mmol, 1.0 eq) and the carboxylic acid (1.0 mmol, 1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane (DCM) (1.0 mL) to achieve a concentration of 1.0 M.

• Isocyanide Addition: Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 mmol, 1.0 eq) to the stirred solution.

• Reaction: Seal the vial and stir the mixture at room temperature for 24-48 hours. The reaction is often slower than the Ugi reaction. Monitor progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

By understanding the specific reactivity of 2-(3,4-Dimethoxyphenyl)ethylisocyanide and the mechanisms of its key reactions, researchers can proactively design experiments to minimize side reactions and maximize the yield of their desired products.

References

• Wikipedia. Isocyanide. [Link]

• Ramon, R., & Yus, M. (2010). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews, 110(3), 1452-1509. [Link]

• Encyclopedia.pub. (2023). Application of Isocyanide-Based Multicomponent Reactions. [Link]

• Vedantu. Hydrolysis of alkyl isocyanide yields A Primary amine class 12 chemistry CBSE. [Link]

• Shaabani, A., et al. (2018). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 23(5), 1156. [Link]

• Ugi, I. (2003). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. Molecules, 8(1), 53-66. [Link]

• Garlyauskayte, R. Y., et al. (2023). Electrochemical N-Formylation of Amines: Mechanistic Insights and Sustainable Synthesis of Formamides via a Methylisocyanide Intermediate. Journal of the American Chemical Society. [Link]

• Ismalaj, E., et al. (2020). Isocyanide 2.0. Green Chemistry, 22(19), 6435-6444. [Link]

• Riva, R., et al. (2021). The 100 facets of the Passerini reaction. Chemical Society Reviews, 50(23), 13173-13227. [Link]

• Doubtnut. (2020). HYDROLYSIS OF ISOCYANIDES. YouTube. [Link]

• Wikipedia. Passerini reaction. [Link]

• Saegusa, T., Taka-ishi, N., & Ito, Y. (1969). Cationic Isomerization and Oligomerization of Isocyanide. The Journal of Organic Chemistry, 34(12), 4040-4043. [Link]

• Al-Zoubi, R. M., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Chemistry, 4(4), 1339-1348. [Link]

• Organic Chemistry Portal. Passerini Reaction. [Link]

• Wikipedia. Ugi reaction. [Link]

• Organic Chemistry Portal. Ugi Reaction. [Link]

• Akinnusi, T. O., et al. (2021). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 26(23), 7356. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries [mdpi.com]
• 4. Isocyanide - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The 100 facets of the Passerini reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Passerini reaction - Wikipedia [en.wikipedia.org]
• 8. Passerini Reaction [organic-chemistry.org]
• 9. Hydrolysis of alkyl isocyanide yields A Primary amine class 12 chemistry CBSE [vedantu.com]
• 10. youtube.com [youtube.com]
• 11. Ugi reaction - Wikipedia [en.wikipedia.org]
• 12. Ugi Reaction [organic-chemistry.org]
• 13. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Isocyanide 2.0 - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02722G [pubs.rsc.org]
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• 18. Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support center for the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting tips, and answers to frequently asked questions encountered during the synthesis of this valuable isocyanide intermediate. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize yields, and ensure the highest purity of your final product.

Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Q1: What is the most common and reliable method for synthesizing 2-(3,4-Dimethoxyphenyl)ethylisocyanide?

A1: The most prevalent and dependable method is a two-step process. The first step involves the formylation of the primary amine, 2-(3,4-dimethoxyphenyl)ethylamine, to yield the corresponding N-formyl intermediate.[1][2] The subsequent step is the dehydration of this formamide using a suitable dehydrating agent to produce the target isocyanide.[3][4]

Q2: Which dehydrating agent is recommended for the conversion of the formamide to the isocyanide?

A2: Several dehydrating agents can be employed, each with its own advantages and disadvantages. Phosphorus oxychloride (POCl₃) is a highly effective and commonly used reagent.[1][5] Other options include p-toluenesulfonyl chloride (p-TsCl), phosgene or its safer surrogates like diphosgene, and the combination of triphenylphosphine (PPh₃) and iodine.[4][6] For reasons of accessibility, reactivity, and cost-effectiveness, POCl₃ and p-TsCl are often the preferred choices in a laboratory setting.

Q3: What is the role of the base in the dehydration step, and which one should I choose?

A3: A tertiary amine base is crucial for neutralizing the acidic byproducts generated during the dehydration reaction.[3] Common choices include triethylamine (Et₃N) or pyridine.[4] The selection of the base can influence the reaction rate and yield. It is important to use a dry, high-quality base to prevent unwanted side reactions.

Q4: My isocyanide product appears to be unstable. Is this expected?

A4: Isocyanides can be sensitive to acidic conditions, under which they can hydrolyze back to the corresponding formamide or even polymerize.[3][7] While many isocyanides are stable enough for isolation, some, particularly those with certain functional groups, can be prone to decomposition, especially at room temperature.[1][5] It is advisable to use the synthesized isocyanide in subsequent reactions promptly or store it under an inert atmosphere at low temperatures.

Q5: What are the characteristic signs of a successful isocyanide synthesis?

A5: The most noticeable characteristic of many volatile isocyanides is their extremely unpleasant and pervasive odor.[3] Spectroscopically, the formation of the isocyanide can be confirmed by the appearance of a strong, sharp absorption band in the infrared (IR) spectrum, typically in the range of 2150-2100 cm⁻¹. ¹³C NMR spectroscopy is also a valuable tool for identifying the characteristic isocyanide carbon signal.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the formamide intermediate	Incomplete reaction; impure starting amine or formylating agent.	Ensure the use of high-purity 2-(3,4-dimethoxyphenyl)ethylamine and a suitable formylating agent like formic acid.[8] Monitor the reaction by TLC until the starting amine is consumed.
Low yield of the final isocyanide product	Inefficient dehydration; wet reagents or solvents; incorrect stoichiometry of the dehydrating agent or base.	Use anhydrous solvents and reagents. Optimize the molar ratios of the dehydrating agent and base.[1] Consider switching to a different dehydrating agent if one proves ineffective.[4]
Formation of multiple byproducts	Side reactions due to excess heat; reaction with residual water or acid.	Maintain the recommended reaction temperature; ensure all glassware is thoroughly dried. Use a sufficient amount of base to neutralize all acidic byproducts.
Product decomposes upon workup or purification	Presence of acid; prolonged exposure to air or moisture.	Perform an aqueous workup with a mild base (e.g., saturated sodium bicarbonate solution) to remove any residual acid.[9] Minimize the time the product is exposed to the atmosphere.
Difficulty in isolating the pure product	The product may be an oil or have a low melting point; co-elution with impurities during chromatography.	If the product is an oil, ensure complete removal of the solvent under high vacuum. Optimize the solvent system for column chromatography to achieve better separation.

Optimized Experimental Protocols

The following are detailed, step-by-step protocols for the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Protocol 1: Formylation of 2-(3,4-Dimethoxyphenyl)ethylamine

This protocol outlines the synthesis of the N-formyl precursor.

Materials:

• 2-(3,4-Dimethoxyphenyl)ethylamine

• Formic acid

• Toluene

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, dissolve 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) in toluene.

• Add formic acid (2.8 eq) to the solution.[8]

• Heat the reaction mixture to reflux and maintain for one hour.[8]

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude N-(2-(3,4-dimethoxyphenyl)ethyl)formamide. This crude product is often of sufficient purity for the next step.

Protocol 2: Dehydration of N-(2-(3,4-dimethoxyphenyl)ethyl)formamide to 2-(3,4-Dimethoxyphenyl)ethylisocyanide

This protocol describes the final dehydration step to yield the target isocyanide.

Materials:

• N-(2-(3,4-dimethoxyphenyl)ethyl)formamide

• Phosphorus oxychloride (POCl₃)

• Triethylamine (Et₃N) or Pyridine

• Anhydrous dichloromethane (DCM)

• Three-neck round-bottom flask with a dropping funnel and nitrogen inlet

• Ice bath

Procedure:

• Set up a dry, three-neck round-bottom flask under a nitrogen atmosphere.

• Dissolve N-(2-(3,4-dimethoxyphenyl)ethyl)formamide (1.0 eq) in anhydrous DCM.

• Add triethylamine (or pyridine) as the base.

• Cool the reaction mixture to 0 °C using an ice bath.[1]

• Slowly add phosphorus oxychloride (POCl₃) dropwise via the dropping funnel. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction to stir at 0 °C for a short period (e.g., 5-15 minutes), monitoring by TLC.[1]

• Upon completion, quench the reaction by carefully pouring it into a stirred mixture of ice and saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude 2-(3,4-Dimethoxyphenyl)ethylisocyanide. Further purification can be achieved by column chromatography on silica gel if necessary.

Visualizing the Synthesis and Troubleshooting

To aid in understanding the synthetic process and troubleshooting logic, the following diagrams are provided.

Synthetic Pathway

Caption: Synthetic route to 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low product yield.

References

• Isocyanide - Wikipedia.

• Waibel, K. A., et al. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry, 22(4), 1235-1242.

• Al-Zoubi, R. M., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6896.

• Synthesis of isocyanides via formamide dehydration utilizing the optimized reaction con - ResearchGate.

• Li, D., et al. (2014). Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. Synlett, 25(15), 2191-2194.

• Synthesis of (a) N-Formyl-2-(3,4-dimethoxyphenyl)-ethylamine - PrepChem.com.

• Basso, A., et al. (2013). Efficient Isocyanide-less Isocyanide-Based Multicomponent Reactions. Organic Letters, 15(13), 3412–3415.

• Optimizing the reaction conditions. a | Download Scientific Diagram - ResearchGate.

• Synthesis of N-formyl-4-[2-(3,4-dimethoxyphenyl)ethyl]benzenamine - PrepChem.com.

• A Publication of Reliable Methods for the Preparation of Organic Compounds - Organic Syntheses Procedure.

• Isocyanide: Structure, Properties, Uses & Key Concepts Explained - Vedantu.

• Isocyanide Chemistry - The Dong Group.

• Optimization of reaction conditions | Download Table - ResearchGate.

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles - PMC.

• Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules.

• US5840981A - Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine.

• Preliminary Preformulation Studies of a 2-(3,4-dimethoxyphenyl)ethylamine Derivative for Oral Administration at an Exploratory Stage of New Drug Development - PubMed.

• Application Notes and Protocols for the Formylation of Primary Amines with 3,4-Dimethoxyphenyl Formate - Benchchem.

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide | 63609-01-8 - Sigma-Aldrich.

• The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries - NIH.

• Synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-hydroxy-2-(2-methoxyphenyl)ethylamine.

• CN105384650A - Production technology of 3,4-dimethoxy phenethylamine - Google Patents.

• 63609-01-8|2-(3,4-DImethoxyphenyl)ethylisocyanide|BLD Pharm.

• ETHYL α-ACETYL-β-(2,3-DIMETHOXYPHENYL) - Organic Syntheses Procedure.

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide - LabSolutions | Lab Chemicals & Equipment.

• CN1982292A - Method for the purification of isocyanates - Google Patents.

• 2-(3,4-Dimethoxyphenyl)ethylisocyanide - Chemrio.

• (PDF) Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor - ResearchGate.

• N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine - PubChem.

• Development of a New Route for Separating and Purifying 4-Ethyl-2-methoxyphenol Based on the Reaction Mechanism between the Chemical and Calcium Ion - NIH.

Sources

• 1. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. Isocyanide - Wikipedia [en.wikipedia.org]
• 4. A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04070F [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Isocyanide: Structure, Properties, Uses & Key Concepts Explained [vedantu.com]
• 8. prepchem.com [prepchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support guide for the purification of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges in isolating this valuable synthetic building block. Isocyanides, while incredibly useful, are a unique class of compounds known for their distinctive reactivity, potent odor, and sometimes challenging purification profiles.[1][2] This guide provides in-depth, experience-driven answers to common purification issues, moving beyond simple protocols to explain the scientific reasoning behind each step.

Section 1: Understanding the Challenge - FAQs on Core Purification Issues

This section addresses the most frequent and critical questions encountered during the purification of 2-(3,4-Dimethoxyphenyl)ethylisocyanide and related aromatic isocyanides.

Question 1: My crude reaction mixture is a dark, viscous oil after synthesis. What are the likely impurities and what is my first step?

Answer: A dark, oily crude product is common, especially when using dehydrating agents like phosphorus oxychloride (POCl₃) with a tertiary amine base (e.g., triethylamine).[3][4] The primary contaminants you are likely dealing with are:

• Unreacted Starting Material: N-(2-(3,4-dimethoxyphenyl)ethyl)formamide.

• Base-Related Impurities: Triethylamine and its hydrochloride salt (Et₃N·HCl).

• Dehydrating Agent Byproducts: Phosphoric acid derivatives.

• Hydrolysis Product: Trace moisture in the workup can convert your isocyanide product back to the starting formamide.[4]

• Polymerization/Side-Reaction Products: Isocyanides can be unstable, particularly under acidic conditions, leading to colored polymeric material.[3]

Your first and most critical step is a carefully controlled Aqueous Workup . This removes the bulk of water-soluble impurities (amine salts, phosphate byproducts) before attempting more sensitive methods like chromatography. Rushing this step will contaminate your silica column and make purification significantly more difficult.

Question 2: I'm seeing multiple spots on my Thin-Layer Chromatography (TLC). How do I identify my product and the key impurities?

Answer: TLC is your primary tool for diagnosing the success of your reaction and the purity of your fractions. For 2-(3,4-Dimethoxyphenyl)ethylisocyanide:

• Visualization: The dimethoxyphenyl group is a strong chromophore, so your product and related aromatic impurities will be visible under short-wave (254 nm) UV light, appearing as dark spots on a fluorescent green background.[5] For a secondary, destructive visualization, a potassium permanganate (KMnO₄) stain is effective, as it reacts with many functional groups, often yielding yellow spots against a purple background.

• Interpreting the Plate:

  • Product (Isocyanide): Isocyanides are typically less polar than their corresponding formamides. Your product should have a moderate to high Rf value in a standard eluent system like Hexane/Ethyl Acetate.

  • Starting Material (Formamide): The N-H and C=O bonds in the formamide make it significantly more polar. Expect this spot to be at a much lower Rf, closer to the baseline.

  • Baseline Impurities: Highly polar impurities like triethylamine hydrochloride and inorganic salts will remain at the origin (Rf = 0).

A typical TLC progression is summarized below:

Compound	Expected Relative Rf	TLC Appearance (254 nm UV)
2-(3,4-Dimethoxyphenyl)ethylisocyanide	High	Dark Spot
N-(2-(3,4-dimethoxyphenyl)ethyl)formamide	Low	Dark Spot
Triethylamine	High (may be faint)	UV Inactive (stains)
Triethylamine HCl & Phosphate Salts	Baseline (Rf = 0)	UV Inactive (stains)

Question 3: My isocyanide seems to be decomposing on the silica gel column. The collected fractions are impure and my yield is low. What's happening and how can I fix it?

Answer: This is the most common and frustrating issue in isocyanide purification. The root cause is the acidic nature of standard silica gel.[3][4] The Lewis acid sites on the silica surface can catalyze the hydrolysis or polymerization of the sensitive isocyanide group.

Causality: The lone pair on the terminal carbon of the isocyanide is nucleophilic, but the functional group is sensitive to acid. This duality makes it reactive towards the acidic silanol (Si-OH) groups on the silica surface.

Solutions, from simplest to most advanced:

• Speed is Key: Use flash column chromatography , not gravity chromatography. Minimizing the residence time of your compound on the silica is crucial.

• Deactivate the Silica: Before running the column, flush the packed silica gel with your starting eluent containing 1-2% triethylamine.[6] This neutralizes the acidic sites. After flushing with one to two column volumes, you can often switch back to the eluent without the added base.

• Use a Non-Aqueous Workup: An innovative approach avoids the aqueous workup entirely by loading the crude reaction mixture directly onto the column.[3] This is highly effective but requires careful execution to avoid overloading and can be scaled for large preparations.[3]

• Switch the Stationary Phase: If decomposition persists, consider less acidic alternatives like neutral alumina or, for particularly sensitive isocyanides, specially treated silica like ethyltrichlorosilane (EtSiCl₃)-capped "C-2 silica," which has been shown to be exceptionally effective for purifying sensitive isocyanides with high recovery.[7]

Question 4: Can I purify my product by distillation or recrystallization instead of chromatography?

Answer: These are viable alternatives depending on the physical properties of your product and impurities.

• Distillation: Many simple aliphatic isocyanides are purified by distillation.[1][8] However, for a higher molecular weight, functionalized molecule like 2-(3,4-Dimethoxyphenyl)ethylisocyanide, thermal stability is a major concern. High temperatures required for distillation, even under high vacuum, can lead to decomposition. It is not the recommended primary method unless you have established its thermal stability on a small scale.

• Recrystallization: If your purified isocyanide is a solid at room temperature, recrystallization is an excellent final polishing step to achieve high purity.[9][10] The key is finding a suitable solvent system where the product is soluble when hot but sparingly soluble when cold. Common systems to screen include ethyl acetate/hexanes, isopropanol, or ethanol/water mixtures.[11][12]

Section 2: Detailed Experimental Protocols

These protocols provide step-by-step instructions for the most critical purification workflows.

Protocol 1: Standard Aqueous Workup & Extraction

This protocol is designed to remove water-soluble impurities prior to chromatography.

• Quench Reaction: Cool the crude reaction mixture in an ice bath. Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench any remaining dehydrating agent.

• Dilute & Transfer: Dilute the quenched mixture with ethyl acetate or dichloromethane (DCM) and transfer to a separatory funnel.

• Wash: Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (2x)

  • Water (1x)

  • Brine (saturated NaCl solution) (1x)

  • Rationale: The bicarbonate wash removes acidic byproducts. The brine wash helps to break up emulsions and removes bulk water from the organic layer.

• Dry: Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter & Concentrate: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Crucially, do not use excessive heat. Keep the water bath temperature below 40 °C.

• Assess: Analyze the resulting crude oil/solid by TLC to determine the next purification step.

Protocol 2: Flash Column Chromatography

This is the primary recommended method for purifying the title compound.

• Select Eluent: Based on TLC analysis, choose a solvent system that gives your product an Rf of ~0.25-0.35. A good starting point is a gradient of 5% to 20% Ethyl Acetate in Hexanes.

• Pack Column: Dry or slurry pack a column with silica gel appropriate for the scale of your reaction (typically a 50:1 to 100:1 ratio of silica:crude material by weight).

• (Optional but Recommended) Deactivate: If your isocyanide shows signs of instability, pre-elute the column with your chosen solvent system containing 1% triethylamine. Discard the eluate.[6]

• Load Sample:

  • Liquid/Oil Loading: Dissolve the crude product in a minimal amount of dichloromethane or the column eluent and carefully apply it to the top of the silica bed.

  • Solid/Dry Loading: Dissolve the crude product in a suitable solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully load this powder onto the top of the column. This method often results in better separation.[6]

• Elute: Run the column with your chosen eluent, applying positive pressure (flash). Collect fractions and monitor them by TLC.

• Combine & Concentrate: Combine the fractions containing the pure product and concentrate under reduced pressure (water bath < 40 °C).

Section 3: Visualized Workflows and Troubleshooting

Visual diagrams can help clarify complex decision-making processes in the lab.

Purification Workflow Decision Tree

This diagram outlines the logical flow from a crude reaction mixture to a purified product.

Caption: Decision tree for purifying 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Troubleshooting Flash Chromatography

This diagram provides a logical guide to solving common column chromatography problems.

Caption: Troubleshooting guide for common flash chromatography issues.

Section 4: Safety & Handling

Odor and Toxicity: Isocyanides are infamous for their extremely unpleasant and pervasive odors.[1] While toxicity data for every isocyanide is not available, they should always be handled as potentially toxic compounds.

• Engineering Controls: All manipulations MUST be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear nitrile gloves, a lab coat, and chemical safety goggles.[13][14]

• Decontamination: To neutralize the odor on glassware and surfaces, rinse with a 1:10 mixture of concentrated HCl and methanol.[1] This rapidly hydrolyzes the isocyanide to the non-volatile formamide.

• Waste Disposal: Quench all isocyanide-containing waste with the HCl/methanol solution before consigning it to the appropriate waste stream.

By understanding the unique chemical properties of 2-(3,4-Dimethoxyphenyl)ethylisocyanide and anticipating potential challenges, researchers can develop a robust and efficient purification strategy, leading to high-purity material for subsequent applications.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Waibel, M., et al. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry. Retrieved from [Link]

• Safe Work Australia. (n.d.). GUIDE TO HANDLING ISOCYANATES. Safe Work Australia. Retrieved from [Link]

• Reddit. (2021). Safety measures for working with isocyanate. r/chemistry. Retrieved from [Link]

• CoAction Specialty. (n.d.). Isocyanate Exposure, Reaction and Protection – Quick Tips. CoAction Specialty. Retrieved from [Link]

• Patil, P., et al. (2020). Isocyanide 2.0. Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). The purification process of a brownish isocyanide on a short silica pad. ResearchGate. Retrieved from [Link]

• Ito, Y., & Sawamura, M. (n.d.). Product Class 7: Isocyanides and Related Compounds. Science of Synthesis. Retrieved from [Link]

• Isocyanide Chemistry Enabled by Continuous Flow Technology. (n.d.). Syrris. Retrieved from [Link]

• PubChem. (n.d.). Isocyanates. National Institutes of Health. Retrieved from [Link]

• Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules. (n.d.). Karlsruhe Institute of Technology. Retrieved from [Link]

• El-Faham, A., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules. Retrieved from [Link]

• Covestro Solution Center. (n.d.). Aliphatic Isocyanate Monomers - Health and Safety Information. Covestro. Retrieved from [Link]

• Chao, A., et al. (2018). Isocyanide Purification: C-2 Silica Cleans Up a Dirty Little Secret. Organic Letters. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• TLC stains. (n.d.). CEM Vander-Plas. Retrieved from [Link]

• University of Rochester. (n.d.). Purification: Tips for Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Origin of Impurities Formed in the Polyurethane Production Chain. 1. Conditions for Chlorine Transfer from an Aryl Isocyanide Dichloride Byproduct. ResearchGate. Retrieved from [Link]

• Sciencemadness Discussion Board. (2009). Isocyanide Synthesis. Sciencemadness. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Chemistry LibreTexts. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 5.7: Visualizing TLC Plates. Chemistry LibreTexts. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Detection and Visualization Methods Used in Thin-Layer Chromatography. ResearchGate. Retrieved from [Link]

• Thin Layer Chromatography. (n.d.). University of California, Los Angeles. Retrieved from [Link]

• Justia Patents. (2006). Method for the purification of isocyanates. Justia. Retrieved from [Link]

• ChemTalk. (n.d.). Lab Procedure: Recrystallization. ChemTalk. Retrieved from [Link]

• Wikipedia. (n.d.). Isocyanide. Wikipedia. Retrieved from [Link]

• 2-Methoxyphenyl isocyanate: A chemoselective multitasking reagent for amine protection/deprotection sequence. (n.d.). Indian Institute of Technology Guwahati. Retrieved from [Link]

• Google Patents. (n.d.). EP1575907B1 - Method for the purification of isocyanates. Google Patents.

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Technical Support Center: Scale-Up Production of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support center for the synthesis and scale-up of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the production of this versatile isocyanide. We will delve into the critical aspects of the synthesis, from starting material considerations to purification strategies, providing practical, field-proven insights to ensure a successful and efficient scale-up.

Introduction to the Synthesis

The synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is typically a two-step process. The first step involves the formylation of 2-(3,4-dimethoxyphenyl)ethylamine to yield the corresponding N-formyl intermediate. The second, and more critical step, is the dehydration of this formamide to the target isocyanide. Each of these steps presents its own set of challenges, particularly when transitioning from laboratory scale to pilot or production scale.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the formylation of 2-(3,4-dimethoxyphenyl)ethylamine?

A1: The formylation of 2-(3,4-dimethoxyphenyl)ethylamine can be achieved through several methods. A common approach involves heating the amine with formic acid, often in a solvent like toluene, followed by removal of water.[1] Another documented method utilizes chloral hydrate, where the amine is heated with chloral hydrate, and the volatile byproducts are removed under vacuum.[2] For milder conditions, formylating agents like 3,4-dimethoxyphenyl formate can also be employed.[3]

Q2: Which dehydrating agent is best for converting the N-formyl intermediate to the isocyanide?

A2: The choice of dehydrating agent is crucial and depends on factors like scale, safety considerations, and the desired purity of the final product. Phosphorus oxychloride (POCl₃) in the presence of a base like pyridine or triethylamine is a widely used and effective reagent.[4][5][6][7][8][9][10] Other options include p-toluenesulfonyl chloride (p-TsCl), which is considered a greener and less toxic alternative for some aliphatic isocyanides, and phosgene or its safer surrogates like diphosgene, which often provide high yields but require specialized handling due to extreme toxicity.[5][7][10] The Burgess reagent is another mild option, particularly for sensitive substrates.[11]

Q3: What are the primary safety concerns when working with isocyanides and the reagents for their synthesis?

A3: Safety is paramount. Many volatile isocyanides have a strong, unpleasant, and penetrating odor.[4] While not all isocyanides are highly toxic, it is crucial to handle them in a well-ventilated fume hood.[4][10] The dehydrating agents used, such as phosphorus oxychloride and phosgene, are highly toxic and corrosive, requiring careful handling and appropriate personal protective equipment (PPE).[8][10][12] Reactions involving these reagents can be exothermic and should be conducted with adequate temperature control.[5]

Q4: How can I monitor the progress of the dehydration reaction?

A4: The progress of the reaction can be monitored using standard analytical techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the disappearance of the starting formamide and the appearance of the isocyanide product.[13] Infrared (IR) spectroscopy is also a very useful tool, as isocyanides exhibit a characteristic strong absorption band around 2140 cm⁻¹.[14]

Q5: What are the common impurities I might encounter, and how do they form?

A5: Common impurities include unreacted N-formyl-2-(3,4-dimethoxyphenyl)ethylamine, the starting 2-(3,4-dimethoxyphenyl)ethylamine from incomplete formylation, and hydrolysis of the isocyanide product back to the formamide, especially during aqueous workup in acidic conditions.[4][13] Byproducts from side reactions of the dehydrating agent can also be present. Polymerization of the isocyanide can be an issue, particularly in the presence of acids or certain metal catalysts.[4][14]

Troubleshooting Guide

Issue 1: Low or No Yield of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Possible Cause	Troubleshooting Steps & Scientific Rationale
Incomplete Dehydration	1. Increase Reaction Temperature: Gently warm the reaction mixture. The dehydration of formamides often requires thermal energy to proceed at a reasonable rate. Monitor for product decomposition. 2. Extend Reaction Time: Continue to stir the reaction at the optimal temperature and monitor by TLC or IR until the starting formamide is consumed.[15] 3. Check Reagent Stoichiometry: Ensure at least one equivalent of the dehydrating agent (e.g., POCl₃) and a sufficient excess of the base (e.g., triethylamine or pyridine) are used. The base is crucial for neutralizing the acidic byproducts of the reaction.[16]
Degradation of Product	1. Maintain Basic Conditions: Isocyanides are sensitive to acid and can hydrolyze back to the formamide.[4] Ensure the reaction mixture remains basic throughout the process and during workup.[17] 2. Control Reaction Temperature: Exothermic reactions can lead to decomposition. Add the dehydrating agent slowly and with efficient cooling to maintain the desired temperature.[5]
Poor Quality of Reagents	1. Use Fresh or Purified Reagents: Dehydrating agents like POCl₃ can degrade upon exposure to moisture. Use freshly opened bottles or distill the reagent before use. Ensure the base and solvent are anhydrous.[15]

Issue 2: Difficulty in Product Purification

Possible Cause	Troubleshooting Steps & Scientific Rationale
Emulsion Formation During Aqueous Workup	1. Use a Non-Aqueous Workup: To avoid emulsions and potential hydrolysis, consider a dry workup. After the reaction, the mixture can be filtered through a plug of silica gel or celite to remove salts, followed by solvent evaporation.[7][17] 2. Brine Wash: If an aqueous workup is necessary, washing the organic layer with a saturated sodium chloride (brine) solution can help to break emulsions by increasing the ionic strength of the aqueous phase.
Co-elution of Impurities During Chromatography	1. Optimize Solvent System: Experiment with different solvent systems for column chromatography. A gradient elution might be necessary to separate the isocyanide from the slightly more polar formamide. 2. Distillation: If the isocyanide is thermally stable and has a suitable boiling point, vacuum distillation can be an effective purification method, especially for removing non-volatile impurities.
Product Instability on Silica Gel	1. Deactivate Silica Gel: The acidic nature of silica gel can cause degradation of some isocyanides. Pre-treating the silica gel with a base like triethylamine before packing the column can neutralize acidic sites. 2. Use Alternative Stationary Phases: Consider using neutral alumina for chromatography if the product is particularly acid-sensitive.

Experimental Protocols

Protocol 1: Synthesis of N-Formyl-2-(3,4-dimethoxyphenyl)ethylamine

• Materials: 2-(3,4-dimethoxyphenyl)ethylamine, Formic Acid, Toluene.

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) in toluene.

  • Add formic acid (1.2 eq) to the solution.

  • Heat the mixture to reflux and collect the water in the Dean-Stark trap.

  • Continue refluxing until no more water is collected.

  • Cool the reaction mixture to room temperature.

  • Remove the toluene under reduced pressure to yield the crude N-formyl-2-(3,4-dimethoxyphenyl)ethylamine, which can often be used in the next step without further purification.[1]

Protocol 2: Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide via Dehydration with POCl₃

• Materials: N-Formyl-2-(3,4-dimethoxyphenyl)ethylamine, Phosphorus Oxychloride (POCl₃), Triethylamine (or Pyridine), Anhydrous Dichloromethane (DCM).

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, dissolve N-Formyl-2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) and triethylamine (3.0 eq) in anhydrous DCM.

  • Cool the stirred solution to 0 °C in an ice bath.

  • Add phosphorus oxychloride (1.1 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, monitoring the reaction progress by TLC.

  • Upon completion, carefully pour the reaction mixture into ice-cold saturated aqueous sodium bicarbonate solution with vigorous stirring.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the crude 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Note: A solvent-free approach using triethylamine as both the base and solvent with POCl₃ at 0 °C has been reported to be highly efficient, with reaction times as short as 5 minutes.[6][7][9]

Visualization of Key Processes

Synthesis Pathway

Caption: A simplified workflow for the two-step synthesis.

Troubleshooting Workflow for Low Yield

Caption: A logical flow for diagnosing and resolving low yield issues.

References

• Wikipedia. Isocyanide. [Link]

• Waibel, K. A., Nickisch, R., Möhl, N., Seim, R., & Meier, M. A. R. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry, 22(4), 1235-1241. [Link]

• Patil, P., Ahmadian-Moghaddam, M., & Dömling, A. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6850. [Link]

• Couture, A., Deniau, E., & Grandclaudon, P. (1998). Dehydration of formamides using the Burgess Reagent: a new route to isocyanides. Journal of the Chemical Society, Perkin Transactions 1, (13), 2095-2096. [Link]

• PrepChem. (n.d.). Synthesis of (a) N-Formyl-2-(3,4-dimethoxyphenyl)-ethylamine. [Link]

• Gokel, G. W., Widera, R. P., & Weber, W. P. (1988). Phase-transfer Hofmann Carbylamine Reaction: tert-Butyl Isocyanide. Organic Syntheses, 6, 232. [Link]

• Patil, P., Ahmadian-Moghaddam, M., & Dömling, A. (2022). Synthesis of isocyanides via formamide dehydration utilizing the optimized reaction con. ResearchGate. [Link]

• Patil, P., Ahmadian-Moghaddam, M., & Dömling, A. (2020). Isocyanide 2.0. Green Chemistry, 22(20), 6986-6995. [Link]

• Cerra, B., Blondeau, C., Cannalire, R., Giustiniano, M., Tali Shandiz, S., & Gioiello, A. (2022). Isocyanide chemistry enabled by continuous flow technology. RSC Advances, 12(54), 35223-35228. [Link]

• Tron, G. C., & Pirali, T. (2021). Medicinal Chemistry of Isocyanides. Chemical Reviews, 121(15), 9355-9411. [Link]

• Patil, P., Ahmadian-Moghaddam, M., & Dömling, A. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. MDPI. [Link]

• Patil, P., Ahmadian-Moghaddam, M., & Dömling, A. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. ResearchGate. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. [Link]

• Patil, P., Ahmadian-Moghaddam, M., & Dömling, A. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. PubMed. [Link]

• PrepChem. (n.d.). Synthesis of N-formyl-4-[2-(3,4-dimethoxyphenyl)ethyl]benzenamine. [Link]

• Ugi, I., Meyr, R., Fetzer, U., & Steinbrückner, C. (1973). Cyclohexyl Isocyanide. Organic Syntheses, 5, 300. [Link]

• Gillard, J. R., & Beaulieu, P. L. (2004). A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses, 80, 1. [Link]

• Pop-Fanea, A., & Bîcu, E. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. Polymers, 12(12), 2883. [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. [Link]

• Siegel, H., & Eggersdorfer, M. (1998). U.S. Patent No. 5,840,981. Washington, DC: U.S.

• ResearchGate. (n.d.). Origin of Impurities Formed in the Polyurethane Production Chain. 1. Conditions for Chlorine Transfer from an Aryl Isocyanide Dichloride Byproduct. [Link]

• Morita, M., Hosokami, T., Konno, T., Kinuno, K., Mafune, E., & Takasugi, N. (1995). Preliminary Preformulation Studies of a 2-(3,4-dimethoxyphenyl)ethylamine Derivative for Oral Administration at an Exploratory Stage of New Drug Development. Chemical & Pharmaceutical Bulletin, 43(3), 476-482. [Link]

• PrepChem. (n.d.). Synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-hydroxy-2-(2-methoxyphenyl)ethylamine. [Link]

• Google Patents. (n.d.). CN105384650A - Production technology of 3,4-dimethoxy phenethylamine.

• Organic Syntheses. (n.d.). ETHYL α-ACETYL-β-(2,3-DIMETHOXYPHENYL). [Link]

• Google Patents. (n.d.).

• Wang, Y., Zhang, Y., Chen, J., Li, Y., & Zhang, Q. (2021). Development of a New Route for Separating and Purifying 4-Ethyl-2-methoxyphenol Based on the Reaction Mechanism between the Chemical and Calcium Ion. ACS Omega, 6(3), 2098-2106. [Link]

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Technical Support Center: Preventing Uncontrolled Polymerization of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support guide for 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their work. The unique reactivity of the isocyanide functional group, while valuable in multicomponent reactions like the Ugi and Passerini syntheses, also presents a significant challenge: a high propensity for uncontrolled polymerization.[1][2] This guide provides in-depth, field-proven insights and troubleshooting protocols to ensure the stability and successful application of your isocyanide reagent.

Section 1: Understanding the Root Cause of Polymerization

This section addresses the fundamental chemical principles governing the stability of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Q1: What makes 2-(3,4-Dimethoxyphenyl)ethylisocyanide so prone to polymerization?

A1: The tendency of an isocyanide to polymerize is rooted in the electronic structure of its functional group: -N⁺≡C⁻.[1] This group possesses a nucleophilic carbon atom and is highly susceptible to electrophilic attack. The primary mechanism for unwanted polymerization is acid catalysis. Traces of Brønsted or Lewis acids in the solution can protonate or coordinate to the terminal carbon, generating a highly reactive intermediate that rapidly adds to other isocyanide molecules, initiating a chain reaction.[1][3]

Several factors can trigger this process:

• Acidic Impurities: Residual acidic reagents from synthesis (e.g., phosphorus oxychloride, which can hydrolyze to phosphoric acid) are common culprits.[4][5]

• Environmental Factors: Exposure to atmospheric moisture and carbon dioxide can form carbonic acid, lowering the pH over time.

• Stationary Phases: Standard silica gel used in chromatography is inherently acidic and a frequent cause of on-column polymerization.

• Thermal Stress: Elevated temperatures can increase the rate of polymerization, although acid catalysis is the more common initiator at ambient temperatures.[6][7]

• Metal Contaminants: Trace metals can act as Lewis acids or catalysts for polymerization.[8]

The diagram below illustrates the key pathways leading to isocyanide instability and the critical points for intervention.

Caption: Key triggers and preventative measures for isocyanide polymerization.

Section 2: Troubleshooting Guide for Experimental Stages

Direct answers to common problems encountered during the synthesis, purification, and handling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Synthesis Stage

Q2: During the dehydration of the precursor formamide with POCl₃, my reaction turned into an intractable solid. What went wrong?

A2: This is a classic sign of rapid, acid-catalyzed polymerization. The issue almost certainly stems from insufficient base. The dehydration of a formamide using phosphorus oxychloride (POCl₃) generates acidic byproducts. If the concentration of your base (e.g., triethylamine, pyridine) is not high enough to neutralize these byproducts and maintain an overall basic environment, the newly formed, highly sensitive isocyanide will polymerize instantly.[4][5]

Troubleshooting Steps:

• Increase Base Stoichiometry: Use at least 3-5 equivalents of triethylamine. This ensures that the base acts as both a reagent and the solvent medium, effectively quenching any generated acid.[5][9]

• Control Temperature: Add the POCl₃ dropwise to the formamide/triethylamine solution at 0 °C or below. This controls the exothermic reaction and prevents localized hotspots where polymerization could initiate.[5]

• Order of Addition: Always add the dehydrating agent (POCl₃) to the solution of the formamide and base, never the other way around. This ensures the reaction medium is basic from the start.

Purification Stage

Q3: I successfully synthesized the isocyanide, but it polymerized when I tried to purify it by silica gel chromatography. How can I purify it safely?

A3: Standard silica gel has an acidic surface (due to silanol groups, Si-OH), which is a potent catalyst for isocyanide polymerization.[1][4] Running the crude product through an untreated silica column is a very common failure point.

Troubleshooting & Optimization:

• Base-Deactivate the Silica: The most reliable method is to use silica gel that has been neutralized. This is done by preparing the column slurry in your chosen eluent containing 1-2% triethylamine. Let this slurry stand for 30 minutes before packing the column. Running the chromatography with 1% triethylamine in the mobile phase will maintain basic conditions throughout the separation.[4]

• Use an Alternative Stationary Phase: Neutral alumina can be a suitable alternative to silica gel for the purification of acid-sensitive compounds.

• Minimize Contact Time: Pack the column and run the purification as efficiently as possible. Do not let the compound sit on the column for an extended period.

Storage & Handling Stage

Q4: My purified 2-(3,4-Dimethoxyphenyl)ethylisocyanide was a clear liquid, but after a week in the fridge, it became a viscous, yellow polymer. How did this happen?

A4: This indicates slow polymerization during storage. Several factors, often in combination, could be responsible:

• Insufficiently Cold Storage: Refrigeration (~4 °C) is inadequate for long-term stability. It only slows, but does not stop, the polymerization process.

• Atmospheric Exposure: The vial was likely not stored under a fully inert atmosphere. Trace moisture and CO₂ can lead to the formation of carbonic acid, slowly initiating polymerization.

• Trace Impurities: Even after purification, minute amounts of residual acid or other initiators can cause degradation over time.

• Light Exposure: While acid is the primary concern, some organic compounds can be sensitive to light, which may generate radical species.

Section 3: Proactive Prevention Protocols

Follow these validated protocols to maximize the stability and shelf-life of your isocyanide.

Protocol 1: Recommended Purification via Base-Deactivated Column Chromatography

• Slurry Preparation: In a beaker, add the required amount of silica gel to your chosen eluent system (e.g., Hexane/Ethyl Acetate). Add triethylamine to constitute 2% of the total solvent volume.

• Deactivation: Stir the slurry for 30 minutes to ensure complete neutralization of the silica surface.

• Column Packing: Pack your chromatography column with the deactivated slurry as you normally would.

• Mobile Phase Preparation: Prepare your mobile phase with 1% triethylamine added.

• Elution: Load your crude isocyanide (dissolved in a minimum amount of mobile phase) and elute as normal. The presence of base in the mobile phase will protect the compound.

• Solvent Removal: After collecting the pure fractions, remove the solvent and triethylamine under reduced pressure. A high-vacuum line may be necessary to remove the last traces of triethylamine.

Protocol 2: Best Practices for Long-Term Storage

Proper storage is non-negotiable for maintaining the integrity of isocyanides.

Parameter	Recommended Condition	Rationale & Causality
Temperature	≤ -20 °C (Freezer)	Significantly reduces the kinetic rate of polymerization reactions.[7][10]
Atmosphere	Dry Argon or Nitrogen	Prevents exposure to atmospheric moisture and CO₂, which can form acidic species and initiate polymerization.[10]
Container	Amber glass vial with PTFE-lined cap	Protects from light and ensures an inert sealing surface. Isocyanides may react with some rubber septa.[7]
Purity	High Purity (>95%)	Free of acidic residues from synthesis or purification, which are the primary catalysts for polymerization.[4]
Aliquoting	Store in small, single-use aliquots	Minimizes the number of freeze-thaw cycles and repeated exposure of the bulk material to the atmosphere.

Section 4: Frequently Asked Questions (FAQs)

Q5: Can I add a polymerization inhibitor for extra protection?

A5: Yes, adding a radical inhibitor is a prudent secondary measure, especially for long-term storage. While the primary polymerization pathway is acid-catalyzed, radical pathways can also contribute to degradation.

• Recommended Inhibitor: Butylated hydroxytoluene (BHT) or 2,6-di-tert-butyl-p-cresol.

• Concentration: Add approximately 100-200 ppm (0.01-0.02% by weight).

• Mechanism: BHT is a hindered phenol that acts as a radical scavenger, terminating chain reactions that could be initiated by light or trace peroxides.[10][11]

Q6: Is the polymerization of my isocyanide reversible?

A6: No. The formation of the carbon-carbon bonds in the poly(isocyanide) backbone is a thermodynamically favorable and irreversible process. Once the material has polymerized, it cannot be converted back to the monomer. Prevention is the only strategy.

Q7: How should I safely dispose of unwanted or polymerized isocyanide?

A7: Isocyanides are known for their potent and unpleasant odors and have toxic properties.[4][7] They can be safely neutralized by converting them to their corresponding formamides via acid hydrolysis.[1]

• Disposal Protocol: In a well-ventilated fume hood, slowly and carefully add the isocyanide solution or the polymerized material to a stirred solution of 1 M hydrochloric acid (HCl). The hydrolysis may be exothermic. Allow the mixture to stir for several hours to ensure complete conversion to the less volatile and less hazardous N-(3,4-dimethoxyphenethyl)formamide before disposing of it according to your institution's chemical waste guidelines.

References

• Patsnap Eureka. (2025, July 10). How to Enhance Isocyanate Storage and Handling Safety?
• Isocyanide 2.0. (2020, September 29). Green Chemistry (RSC Publishing). DOI:10.1039/D0GC02722G.
• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES.
• ResearchGate. The purification process of a brownish isocyanide on a short silica pad.
• A more sustainable and highly practicable synthesis of aliphatic isocyanides. (2020, January 16). Green Chemistry (RSC Publishing). DOI:10.1039/C9GC04070F.
• Wikipedia. Isocyanide.
• Benchchem. Preventing polymerization of isocyanic acid during storage and handling.
• An acid-catalyzed 1,4-addition isocyanide-based multicomponent reaction in neat water. Green Chemistry (RSC Publishing).
• Safe Work Australia. Download DOCX.
• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. (2022, October 13). PMC - NIH.
• The Kubiak Lab Manual. (2007, July 26). Preparation of Isocyanides.
• Alkyne-Palladium(II)-Catalyzed Living Polymerization of Isocyanides: An Exploration of Diverse Structures and Functions. (2021, October 3). Accounts of Chemical Research - ACS Publications.
• IChemE. Safety aspects of handling isocyanates in urethane foam production.
• Polymerization of isocyanides. Chemical Reviews - ACS Publications.
• ResearchGate. Scheme 2 Synthesis of isocyanides.
• Atropisomerism in polymers. Screw-sense selective polymerization of isocyanides by inhibiting the growth of one enantiomer of a racemic pair of helices. Journal of the American Chemical Society.
• Process of inhibiting polymerization of isocyanate group-containing, ethylenically unsaturated carboxylate compounds, and process for producing the compounds. (2011, June 9). Google Patents.
• Functional Isocyanide-Based Polymers. (2020, November 20). Accounts of Chemical Research - ACS Publications.
• Organic Syntheses Procedure. A Publication of Reliable Methods for the Preparation of Organic Compounds.
• Medicinal Chemistry of Isocyanides. (2021, July 1). Chemical Reviews - ACS Publications.
• FUJIFILM Wako Pure Chemical Corporation. Polymerization Inhibitors|Q-1300|Q-1301.
• Sigma-Aldrich. 2-(3,4-Dimethoxyphenyl)ethylisocyanide | 63609-01-8.
• Efficacy of radical reactions of isocyanides with heteroatom radicals in organic synthesis. (2024, August 26). PMC - NIH.
• The Aquila Digital Community. Polymerization of Blocked Isocyanate Functional Polymer Surfaces and Post-Polymerization Modification By Thiol-Isocyanate Reacti.
• ResearchGate. Thermal stability of isocyanate as particleboard's adhesive investigated by TGA (Thermogravimetric Analysis).
• Efficacy of radical reactions of isocyanides with heteroatom radicals in organic synthesis. (2024, August 26).
• ChemRxiv. Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates.
• ResearchGate. Nucleophilicity Parameters for Alkyl and Aryl Isocyanides | Request PDF.
• ResearchGate. Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates.
• BLD Pharm. 63609-01-8|2-(3,4-DImethoxyphenyl)ethylisocyanide.
• NIH. The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries.
• A radical-chain reaction of isocyanides with selenosulfonates and water: facile synthesis of selenocarbamates under metal-free conditions. Organic Chemistry Frontiers (RSC Publishing).
• ROSA P. Thermal Decomposition of Cyanate Ester Resins.
• Wikipedia. Cyanide.
• Google Patents. Method for the purification of isocyanates.
• Organic Syntheses Procedure. ETHYL α-ACETYL-β-(2,3-DIMETHOXYPHENYL).
• Google Patents. Preparation of polymers containing pendant isocyanate groups and derivatives thereof by emulsion copolymerization.
• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. (2022, October 13). MDPI.
• Google Patents. Method for the purification of isocyanates.
• LabSolutions | Lab Chemicals & Equipment. 2-(3,4-Dimethoxyphenyl)ethylisocyanide.
• Chemrio. 2-(3,4-Dimethoxyphenyl)ethylisocyanide.
• Google Patents. Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.
• ResearchGate. (PDF) Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor.
• Polystyrene-b-Poly(2-(Methoxyethoxy)ethyl Methacrylate) Polymerization by Different Controlled Polymerization Mechanisms. (2021, October 12). PMC - NIH.
• MDPI. Polystyrene-b-Poly(2-(Methoxyethoxy)ethyl Methacrylate) Polymerization by Different Controlled Polymerization Mechanisms.
• Synthesis of novel organophosphorus compounds via reaction of substituted 2-oxoindoline-3-ylidene with acetylenic diesters and triphenylphosphine or triphenyl phosphite. (2024, March 15).

Sources

• 1. Isocyanide - Wikipedia [en.wikipedia.org]
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• 4. Isocyanide 2.0 - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02722G [pubs.rsc.org]
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• 6. How to Enhance Isocyanate Storage and Handling Safety? [eureka.patsnap.com]
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Technical Support Center: 2-(3,4-Dimethoxyphenyl)ethylisocyanide Reactions

Welcome to the technical support center for 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to minimize impurities in reactions involving this versatile isocyanide. Our focus is on providing practical, experience-driven insights to ensure the success of your experiments.

Introduction to 2-(3,4-Dimethoxyphenyl)ethylisocyanide

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a key building block in synthetic chemistry, particularly valued in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions.[1][2][3] Its utility lies in its ability to introduce the biologically relevant 3,4-dimethoxyphenethyl moiety into complex molecules, a common scaffold in medicinal chemistry.[4] However, the inherent reactivity of the isocyanide functional group can lead to the formation of various impurities, which can complicate purification and impact the yield and purity of the final products. This guide will help you navigate these challenges.

Frequently Asked Questions (FAQs)

1. What is the most common method for synthesizing 2-(3,4-Dimethoxyphenyl)ethylisocyanide and what are the key starting materials?

The most prevalent and practical method for synthesizing 2-(3,4-Dimethoxyphenyl)ethylisocyanide is the dehydration of its corresponding formamide, N-formyl-2-(3,4-dimethoxyphenyl)ethylamine.[5][6][7] This two-step process begins with the formylation of 2-(3,4-dimethoxyphenyl)ethylamine.[8][9]

• Step 1: Formylation: 2-(3,4-dimethoxyphenyl)ethylamine is reacted with a formylating agent, such as formic acid or chloral hydrate, to yield N-formyl-2-(3,4-dimethoxyphenyl)ethylamine.[8]

• Step 2: Dehydration: The resulting formamide is then dehydrated using a suitable reagent to form the isocyanide.[5][6]

2. What are the most common impurities I might encounter during the synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide?

The primary impurities to be aware of are:

• Unreacted N-formyl-2-(3,4-dimethoxyphenyl)ethylamine: Incomplete dehydration is a common issue.

• 2-(3,4-Dimethoxyphenyl)ethylamine: This can be present if the initial formylation step was incomplete or if the isocyanide hydrolyzes.[10]

• Hydrolysis Product (N-formyl-2-(3,4-dimethoxyphenyl)ethylamine): Isocyanides are sensitive to acidic conditions and can hydrolyze back to the formamide in the presence of water.[5]

• Polymerized Isocyanide: Some isocyanides can polymerize, especially in the presence of acid catalysts.[5]

• Byproducts from the Dehydrating Agent: The choice of dehydrating agent will determine the specific byproducts. For example, using phosphorus oxychloride (POCl₃) can lead to phosphoric acid byproducts.[6]

3. How can I monitor the progress of the dehydration reaction?

Thin Layer Chromatography (TLC) is a straightforward method to monitor the reaction. A small aliquot of the reaction mixture can be spotted on a TLC plate and eluted with an appropriate solvent system (e.g., ethyl acetate/hexane). The disappearance of the starting formamide spot and the appearance of a new, typically less polar, isocyanide spot indicates the reaction's progress. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more quantitative monitoring.[11]

4. What are the best practices for storing 2-(3,4-Dimethoxyphenyl)ethylisocyanide?

Due to its sensitivity to moisture and acid, 2-(3,4-Dimethoxyphenyl)ethylisocyanide should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container. It is advisable to store it at low temperatures (e.g., in a refrigerator or freezer) to minimize degradation.

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during the synthesis and use of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Guide 1: Issues in the Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Problem: Low yield of the isocyanide.

Potential Cause	Recommended Solution & Explanation
Incomplete Dehydration	* Increase Reaction Time/Temperature: Gently increase the reaction time or temperature, monitoring by TLC to avoid byproduct formation.
* Optimize Dehydrating Agent Stoichiometry: Ensure at least one equivalent of the dehydrating agent is used. An excess may be necessary, but large excesses can lead to side reactions.
* Choice of Dehydrating Agent: If using a milder agent like p-toluenesulfonyl chloride (TsCl), consider switching to a more powerful one like phosphorus oxychloride (POCl₃) or triphenylphosphine/iodine.[6][12][13] POCl₃ is often very effective for formamide dehydration.[6]
Hydrolysis of the Isocyanide	* Ensure Anhydrous Conditions: Use dry solvents and glassware. Perform the reaction under an inert atmosphere (N₂ or Ar).
* Basic Workup: During the workup, use a mild base (e.g., saturated sodium bicarbonate solution) to neutralize any acidic byproducts and prevent hydrolysis of the isocyanide.[5]
Product Loss During Purification	* Avoid Overheating: Isocyanides can be thermally unstable.[10] If purifying by distillation, use a high vacuum to keep the temperature low.
* Appropriate Chromatography: If using column chromatography, ensure the silica gel is neutral. Basic alumina can also be an option. Flash filtration with a non-polar solvent like diethyl ether can be effective for removing polar impurities.[14]

Problem: Product is contaminated with unreacted starting materials.

Potential Cause	Recommended Solution & Explanation
Incomplete Formylation	* Optimize Formylation Reaction: Ensure the formylation of 2-(3,4-dimethoxyphenyl)ethylamine is complete before proceeding to the dehydration step. Monitor by TLC.
Incomplete Dehydration	* See "Low Yield" section above.
Inefficient Purification	* Fractional Distillation: For volatile isocyanides, careful fractional distillation under reduced pressure is effective for separating the product from less volatile starting materials.
* Column Chromatography: A well-packed silica gel column with an appropriate solvent gradient can effectively separate the isocyanide from the more polar formamide and amine.

Guide 2: Impurities in Multicomponent Reactions (Ugi and Passerini)

Problem: Formation of side products in Ugi and Passerini reactions.

Potential Cause	Recommended Solution & Explanation
Hydrolysis of the Isocyanide	* Use Anhydrous Solvents: Ensure all solvents and reagents are dry. The water can hydrolyze the isocyanide to the corresponding formamide, which will not participate in the reaction.[5]
Impure Isocyanide	* Purify the Isocyanide Before Use: The presence of unreacted amine or formamide in the isocyanide starting material can lead to a complex mixture of products. It is highly recommended to use purified 2-(3,4-Dimethoxyphenyl)ethylisocyanide.
Side Reactions of the Nitrilium Intermediate (Ugi Reaction)	* Control Reaction Concentration: The Ugi reaction is typically favored at high concentrations of reactants (0.5 M - 2.0 M).[1] This promotes the desired multicomponent pathway over potential side reactions.
Slow Addition of Isocyanide	* Add the Isocyanide Last: In the Ugi reaction, it is often beneficial to pre-form the imine from the aldehyde/ketone and amine before adding the isocyanide and carboxylic acid.[1]

Experimental Protocols

Protocol 1: Synthesis of N-formyl-2-(3,4-dimethoxyphenyl)ethylamine

• To a round-bottom flask, add 2-(3,4-dimethoxyphenyl)ethylamine (1 equivalent).

• Add ethyl formate (3 equivalents) and heat the mixture to reflux for 18-24 hours.

• Monitor the reaction by TLC until the starting amine is consumed.

• Remove the excess ethyl formate under reduced pressure to obtain the crude N-formyl-2-(3,4-dimethoxyphenyl)ethylamine, which can often be used in the next step without further purification.

Protocol 2: Dehydration to 2-(3,4-Dimethoxyphenyl)ethylisocyanide using POCl₃

Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• Dissolve N-formyl-2-(3,4-dimethoxyphenyl)ethylamine (1 equivalent) in anhydrous dichloromethane (DCM) in a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and a nitrogen inlet.

• Add triethylamine (2.5 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Add phosphorus oxychloride (1.2 equivalents) dropwise via the dropping funnel, maintaining the temperature below 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction by TLC.

• Once the reaction is complete, carefully pour the mixture into ice-cold saturated sodium bicarbonate solution to quench the excess POCl₃.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on neutral silica gel.

Visualizations

Reaction Pathway Diagram

Caption: Troubleshooting workflow for isocyanide synthesis.

References

• Organic Syntheses Procedure. Available at: [Link]

• Domling, A. (2020). Isocyanide 2.0. Green Chemistry, 22(20), 6756-6789. Available at: [Link]

• Wikipedia. Isocyanide. Available at: [Link]

• PrepChem. Synthesis of 3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]-N-(1-methylethyl)-N-(3,4,5-trimethoxyphenyl)-1-propanesulfonamide. Available at: [Link]

• Environmental Protection Agency. Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. Available at: [Link]

• Fent, K. W., et al. (2011). A laboratory comparison of analytical methods used for isocyanates. Journal of environmental monitoring, 13(5), 1349-1357. Available at: [Link]

• Sato, Y., et al. (1992). Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities. Chemical & pharmaceutical bulletin, 40(10), 2712-2719. Available at: [Link]

• PrepChem. Synthesis of (a) N-Formyl-2-(3,4-dimethoxyphenyl)-ethylamine. Available at: [Link]

• Al-Masum, M., & Al-Aabed, S. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Chemistry, 4(4), 1339-1353. Available at: [Link]

• Wikipedia. Ugi reaction. Available at: [Link]

• Wikipedia. Passerini reaction. Available at: [Link]

• Chemistry Stack Exchange. Conversion of formamide to isocyanide. Available at: [Link]

• Organic Syntheses Procedure. A Publication of Reliable Methods for the Preparation of Organic Compounds. Available at: [Link]

• Centers for Disease Control and Prevention. ISOCYANATES, TOTAL (MAP) 5525. Available at: [Link]

• Banfi, L., et al. (2004). The Passerini Reaction. Organic Reactions, 1-138. Available at: [Link]

• ResearchGate. Idealized dehydration of a formamide yields its respective isocyanide... Available at: [Link]

• ResearchGate. Origin of Impurities Formed in the Polyurethane Production Chain. 1. Conditions for Chlorine Transfer from an Aryl Isocyanide Dichloride Byproduct. Available at: [Link]

• Organic Chemistry Portal. Passerini Reaction. Available at: [Link]

• Waibel, K. A., et al. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry, 22(4), 1235-1241. Available at: [Link]

• Sharma, P., & Kumar, A. (2016). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 21(1), 19. Available at: [Link]

• Sunderhaus, J. D., & Martin, S. F. (2009). Applications of multicomponent reactions for the synthesis of diverse heterocyclic scaffolds. Chemistry–A European Journal, 15(6), 1300-1308. Available at: [Link]

• ResearchGate. Mechanism for the dehydration of formamides to isocyanides. Available at: [Link]

• Shaaban, S., et al. (2022). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 27(15), 4983. Available at: [Link]

• Google Patents. Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine.

• Riva, R., et al. (2021). The 100 facets of the Passerini reaction. Chemical Society Reviews, 50(12), 7047-7097. Available at: [Link]

• ResearchGate. Synthesis of various N-heterocycles using the four-component Ugi reaction. Available at: [Link]

• ResearchGate. Synthesis of isocyanides via formamide dehydration utilizing the optimized reaction con. Available at: [Link]

• Google Patents. Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• Wibowo, A., et al. (2015). Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol. International Journal of Science and Engineering, 8(2), 99-102. Available at: [Link]

• ChemRxiv. Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates. Available at: [Link]

• Google Patents. Method for the purification of isocyanates.

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Technical Support Center: Catalyst Deactivation in Reactions with 2-(3,4-Dimethoxyphenyl)ethylisocyanide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide provides in-depth troubleshooting advice and frequently asked questions regarding catalyst deactivation in reactions involving this versatile isocyanide. My aim is to equip you with the foundational knowledge and practical steps to diagnose, mitigate, and resolve catalyst deactivation, ensuring the efficiency and reproducibility of your synthetic routes.

Introduction to the Challenge

2-(3,4-Dimethoxyphenyl)ethylisocyanide is a key building block in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions, which are prized for their ability to rapidly generate molecular complexity.[1][2][3] These reactions are often accelerated by catalysts, including Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, TiCl₄) and Brønsted acids. However, the very nature of the isocyanide functional group—with its dual nucleophilic and electrophilic character and its ability to act as a strong ligand—presents a unique set of challenges related to catalyst stability.[4] Understanding the mechanisms of deactivation is the first step toward overcoming them.

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter in your experiments.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Rapid Loss of Catalytic Activity with Lewis Acid Catalysts

Question: I'm using a Lewis acid catalyst (e.g., Sc(OTf)₃) for a Ugi reaction with 2-(3,4-Dimethoxyphenyl)ethylisocyanide, and I'm observing a sharp decline in reaction rate and yield after the first run. What could be the cause?

Answer:

A rapid loss of activity in Lewis acid-catalyzed reactions involving isocyanides often points to two primary deactivation mechanisms: catalyst poisoning and polymerization-induced fouling .

• Catalyst Poisoning: Isocyanides are excellent ligands for metal centers.[5] The lone pair on the terminal carbon of the isocyanide can form a strong coordinate bond with the Lewis acidic center of the catalyst. This binding can be irreversible or quasi-irreversible, effectively titrating the catalyst out of the catalytic cycle. This is a form of chemisorption where the poison (the isocyanide) competes with the intended substrate for the active sites of the catalyst.[5][6]

• Polymerization-Induced Fouling: Isocyanides are known to polymerize in the presence of Lewis and Brønsted acids.[7] This process is initiated by the activation of the isocyanide by the Lewis acid, leading to a chain-reaction polymerization. The resulting poly(isocyanide) is often insoluble and can precipitate onto the catalyst's surface, physically blocking the active sites. This is a form of physical blockage that prevents substrates from reaching the catalytic centers.[8][9]

Troubleshooting Protocol:

• Modify the Order of Addition: Instead of adding the isocyanide to a mixture of the catalyst and other reagents, try adding the isocyanide slowly to the reaction mixture containing all other components and the catalyst. This minimizes the instantaneous concentration of free isocyanide available to poison the catalyst or polymerize.

• Lower the Reaction Temperature: Polymerization is often accelerated at higher temperatures. Running the reaction at a lower temperature may slow down the rate of polymerization relative to the desired multicomponent reaction.

• Screen Catalyst Loading: While counterintuitive, a slightly higher catalyst loading might be necessary to compensate for a certain degree of inevitable poisoning. However, this should be a last resort after optimizing other parameters.

• Consider a Less Lewis-Acidic Catalyst: A less potent Lewis acid might be less susceptible to strong binding by the isocyanide and less likely to initiate polymerization.

Issue 2: Inconsistent Results with Palladium-Catalyzed Cross-Coupling Reactions

Question: I am attempting a palladium-catalyzed reaction involving an isocyanide insertion with a derivative of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. My reaction works initially but then stalls, and the catalyst appears to have decomposed. Why is this happening?

Answer:

Palladium catalysts are notoriously susceptible to poisoning by various functional groups, and isocyanides are potent poisons for palladium.[5][10] The deactivation mechanism is primarily due to the strong coordination of the isocyanide to the palladium center, which can lead to the formation of stable, inactive palladium-isocyanide complexes.[11][12]

This strong binding can disrupt the catalytic cycle at several key stages:

• Inhibition of Oxidative Addition: The isocyanide can occupy the coordination sites on the Pd(0) species, preventing the oxidative addition of the aryl halide.

• Formation of Stable Intermediates: Even if oxidative addition occurs, the isocyanide can coordinate to the Pd(II) intermediate, potentially inhibiting subsequent steps like transmetalation or reductive elimination.

• Reductive Elimination Failure: Excess isocyanide can lead to the formation of stable complexes that are reluctant to undergo reductive elimination to release the product and regenerate the active catalyst.[11]

Troubleshooting Protocol:

• Use of Bulky Phosphine Ligands: Employing bulky phosphine ligands (e.g., t-Bu₃P, XPhos) can help to create a sterically hindered environment around the palladium center, which may disfavor the strong binding of the isocyanide.

• Slow Addition of the Isocyanide: As with Lewis acid catalysis, the slow addition of the isocyanide via a syringe pump is a highly effective strategy to maintain a low stationary concentration of the isocyanide, thereby minimizing catalyst poisoning.

• In Situ Generation of the Isocyanide: In some cases, it may be possible to generate the isocyanide in situ from a stable precursor. This ensures that the concentration of the free isocyanide remains extremely low throughout the reaction.[13][14]

• Catalyst Choice: Consider using a more robust palladium pre-catalyst that is less susceptible to poisoning.

Issue 3: Formation of an Insoluble Precipitate During the Reaction

Question: During my reaction, I'm observing the formation of a sticky, insoluble solid that coats the flask and stirrer bar. What is this substance and how can I prevent it?

Answer:

The formation of an insoluble precipitate is a strong indicator of isocyanide polymerization.[7][9] As mentioned earlier, both Lewis and Brønsted acids can catalyze the polymerization of isocyanides. The resulting polymer is often a rigid, helical structure that is insoluble in common organic solvents.

Visualizing the Deactivation Pathway:

Caption: Catalyst deactivation by isocyanide poisoning and polymer fouling.

Prevention and Mitigation Strategies:

Strategy	Mechanism	Rationale
Slow Addition of Isocyanide	Reduces instantaneous concentration	Minimizes the rate of bimolecular or higher-order polymerization reactions.
Lower Reaction Temperature	Decreases reaction rates	The activation energy for polymerization may be higher than for the desired reaction.
Solvent Screening	Affects solubility and reaction rates	A solvent that keeps all reactants and intermediates soluble may disfavor precipitation.
Use of a Milder Catalyst	Reduces initiation of polymerization	A less aggressive catalyst may not be strong enough to initiate rapid polymerization.

Part 2: Catalyst Regeneration Protocols

In some cases, a poisoned or fouled catalyst can be regenerated, which is a more cost-effective and sustainable approach than replacement.

Protocol 1: Regeneration of a Lewis Acid Catalyst Fouled by Polymer

This protocol is intended for situations where the deactivation is primarily due to physical blockage by a poly(isocyanide).

Materials:

• Deactivated catalyst (e.g., on a solid support)

• Suitable solvent for the polymer (e.g., N,N-dimethylformamide, chloroform)

• Inert gas (Nitrogen or Argon)

• Filtration apparatus

Procedure:

• Solvent Washing: Carefully transfer the deactivated catalyst to a flask under an inert atmosphere.

• Add a solvent in which the poly(isocyanide) is soluble and stir the suspension for several hours. Gentle heating may be applied if the catalyst is thermally stable.

• Filtration: Filter the catalyst under an inert atmosphere and wash it several times with fresh solvent.

• Drying: Dry the catalyst under high vacuum to remove all traces of the solvent.

• Activity Test: Test the activity of the regenerated catalyst on a small-scale reaction to determine if its performance has been restored.

Protocol 2: Regeneration of a Palladium Catalyst Poisoned by Isocyanide

Regenerating a palladium catalyst that has been poisoned by strong chemisorption of an isocyanide is more challenging and may not always be successful. The following is a general approach that may be adapted.[6][15]

Materials:

• Deactivated palladium catalyst

• Dilute acid solution (e.g., 0.1 M HCl) - Use with extreme caution and only if the catalyst support is acid-stable.

• Water (deionized)

• Suitable organic solvent (e.g., ethanol, acetone)

• Reducing agent (e.g., hydrazine hydrate, sodium borohydride) - Handle with extreme care.

Procedure:

• Acid Wash (Optional and with caution): A very dilute acid wash may help to protonate and displace the coordinated isocyanide. Suspend the catalyst in the dilute acid solution and stir for a short period.

• Neutralization and Washing: Filter the catalyst and wash thoroughly with deionized water until the filtrate is neutral. Then, wash with an organic solvent to remove water.

• Reduction: The acid wash may oxidize the palladium. Therefore, a reduction step is necessary. Suspend the catalyst in a suitable solvent and add a reducing agent dropwise at a controlled temperature (e.g., 0 °C).

• Final Washing and Drying: After the reduction is complete, filter the catalyst, wash it thoroughly with a solvent, and dry it under high vacuum.

• Activity Test: Evaluate the performance of the regenerated catalyst.

Visualizing the Regeneration Workflow:

Caption: General workflows for catalyst regeneration.

Part 3: Preventative Measures and Best Practices

The most effective strategy for dealing with catalyst deactivation is to prevent it from occurring in the first place.

• High Purity Reagents: Ensure that all starting materials, including the 2-(3,4-Dimethoxyphenyl)ethylisocyanide, are of high purity. Impurities can act as catalyst poisons.

• Inert Atmosphere: Many catalysts, particularly palladium-based ones, are sensitive to air and moisture. Always conduct reactions under an inert atmosphere of nitrogen or argon.

• Optimization of Reaction Conditions: Systematically optimize reaction parameters such as temperature, concentration, and order of reagent addition to find a regime that favors the desired reaction over deactivation pathways.

• Consider Immobilized Catalysts: Using a catalyst that is immobilized on a solid support can simplify its removal and regeneration.

By understanding the underlying chemical principles of catalyst deactivation in the context of isocyanide chemistry, you can develop robust and efficient synthetic processes. Should you have further questions or require more specific guidance, please do not hesitate to reach out.

References

• Wikipedia. (n.d.). Isocyanide. Retrieved from [Link]

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• Boruwa, J., et al. (2021). The 100 facets of the Passerini reaction. Chemical Science. DOI:10.1039/D1SC03810A

• ResearchGate. (n.d.). Generic mechanism for the polymerization of isocyanides. Retrieved from [Link]

• H-M. Company. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Retrieved from [Link]

• amphoteros. (2015). Isocyanides and Lewis acids (and a tribute to Paul Gassman). Retrieved from [Link]

• PubMed. (2008). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. Retrieved from [Link]

• RSC Publishing. (n.d.). Boron Lewis acid-catalyzed formal insertion of isocyanides into a C-O bond of benzyl esters. Retrieved from [Link]

• YouTube. (2025). Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. Retrieved from [Link]

• Chen, J., et al. (2020). Recent Advances in Palladium-Catalyzed Isocyanide Insertions. Molecules. DOI: 10.3390/molecules25214896
• Zhang, C., et al. (2020). Functional Isocyanide-Based Polymers. Accounts of Chemical Research. DOI: 10.1021/acs.accounts.0c00539

• ACS Publications. (2025). Activation of CO, Isocyanides, and Alkynes by Frustrated Lewis Pairs Based on CpM/N (M = Rh, Ir) Couples*. Retrieved from [Link]

• National Institutes of Health. (n.d.). Snapshots of the Stopped Polymerization of a Hindered Isocyanide within the Coordination Sphere of Ni(II). Retrieved from [Link]

• MDPI. (n.d.). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. Retrieved from [Link]

• KIT Scientific Publishing. (n.d.). Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules. Retrieved from [Link]

• National Institutes of Health. (n.d.). Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography. Retrieved from [Link]

• StudySmarter. (n.d.). Catalyst Poisoning: Palladium & Platinum. Retrieved from [Link]

• Applied Catalysts. (2024). Challenges in Catalyst Regeneration and How to Overcome Them. Retrieved from [Link]

• IRIS Unimore. (n.d.). Unusual Reaction of Isocyanides with Aromatic Aldehydes Catalyzed by a Supramolecular Capsule. Retrieved from [Link]

• SciSpace. (2001). Poisoning and deactivation of palladium catalysts. Retrieved from [Link]

• MDPI. (n.d.). Catalyst Deactivation, Poisoning and Regeneration. Retrieved from [Link]

• Wikipedia. (n.d.). Ugi reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Passerini reaction. Retrieved from [Link]

• PubMed. (n.d.). Catalytic, enantioselective alpha-additions of isocyanides: Lewis base catalyzed Passerini-type reactions. Retrieved from [Link]

• ResearchGate. (n.d.). “Isocyanide-free” Ugi reactions. Retrieved from [Link]

• DOAB. (n.d.). Catalysts Deactivation, Poisoning and Regeneration. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ugi Four-Component Reactions Using Alternative Reactants. Retrieved from [Link]

Sources

• 1. Ugi reaction - Wikipedia [en.wikipedia.org]
• 2. Passerini Reaction [organic-chemistry.org]
• 3. Passerini reaction - Wikipedia [en.wikipedia.org]
• 4. Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 6. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 7. Isocyanide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. studysmarter.co.uk [studysmarter.co.uk]
• 11. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]

Technical Support Center: Refining Workup Procedures for 2-(3,4-Dimethoxyphenyl)ethylisocyanide Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(3,4-Dimethoxyphenyl)ethylisocyanide. This guide is designed to provide in-depth technical assistance and troubleshooting advice for the synthesis, workup, and purification of this valuable isocyanide intermediate. Our goal is to equip you with the knowledge to overcome common experimental hurdles and ensure the integrity of your results.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the synthesis and handling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Q1: My yield of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is consistently low. What are the likely causes?

A1: Low yields in isocyanide synthesis, particularly via the common method of formamide dehydration, can often be attributed to several factors. The most critical of these is the hydrolysis of the isocyanide product back to its formamide precursor, N-[2-(3,4-dimethoxyphenyl)ethyl]formamide, under acidic conditions.[1] It is imperative to maintain a basic pH throughout the workup procedure. Another potential issue is incomplete dehydration of the starting formamide. Ensure you are using a sufficient excess of a potent dehydrating agent and that your reaction is going to completion, which can be monitored by Thin Layer Chromatography (TLC).

Q2: I've noticed a significant loss of product during flash column chromatography. Why is this happening and how can I prevent it?

A2: Isocyanides can be sensitive to silica gel, which is inherently acidic. This can lead to decomposition of the product on the column.[2] To mitigate this, you can deactivate the silica gel by pre-treating it with a solution containing a small amount of a non-nucleophilic base, such as triethylamine, in your eluent system.[2] It is also advisable to minimize the time your compound spends on the column by using a slightly more polar solvent system to hasten elution, without sacrificing separation. Dry loading the sample onto the silica can also improve resolution and reduce streaking, which can contribute to yield loss.[3]

Q3: What is the best way to store 2-(3,4-Dimethoxyphenyl)ethylisocyanide to ensure its stability?

A3: Due to the potential for polymerization and hydrolysis, proper storage is crucial. The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (ideally ≤ -20°C). Avoid exposure to moisture, light, and acidic vapors.

Q4: Can I use an aqueous workup for my 2-(3,4-Dimethoxyphenyl)ethylisocyanide synthesis?

A4: While an aqueous workup can be performed, it must be approached with caution. The aqueous solution must be kept basic (pH > 8) at all times to prevent hydrolysis of the isocyanide.[1] A non-aqueous workup is often a safer alternative to preserve the integrity of the product.

II. Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the workup and purification of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Product is an oil, but literature suggests it should be a solid.	Presence of residual solvent (e.g., dichloromethane, triethylamine).	Dry the product under high vacuum for an extended period. Gentle heating may be applied if the compound is thermally stable.
Presence of impurities.	Re-purify the product using flash column chromatography with a shallower solvent gradient for better separation.
Multiple spots on TLC after workup.	Incomplete reaction.	Ensure the initial dehydration reaction has gone to completion. Consider increasing the reaction time or the amount of dehydrating agent.
Side reactions.	Optimize reaction conditions (e.g., lower temperature) to minimize the formation of byproducts.
Product decomposition during workup.	Ensure the workup is performed under strictly basic conditions. Consider a non-aqueous workup.
Product decomposes on the silica gel column.	Acidity of the silica gel.	Deactivate the silica gel with a triethylamine-containing eluent.[2]
Prolonged contact time.	Use a faster flow rate or a slightly more polar eluent to expedite the elution.
Difficulty removing triethylamine or its salts.	Inefficient extraction during workup.	Wash the organic layer thoroughly with cold, dilute aqueous solutions (e.g., saturated sodium bicarbonate), followed by brine.
Co-elution during chromatography.	Use a less polar solvent system to increase the separation between the product and the more polar triethylamine salts.

III. Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of the precursor formamide and the subsequent conversion to 2-(3,4-Dimethoxyphenyl)ethylisocyanide, including a refined workup and purification procedure.

Protocol 1: Synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]formamide

This procedure outlines a common method for the formylation of 2-(3,4-dimethoxyphenyl)ethylamine.

Materials:

• 2-(3,4-dimethoxyphenyl)ethylamine

• Ethyl formate

• Anhydrous solvent (e.g., Toluene)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) in a minimal amount of anhydrous toluene.

• Add ethyl formate (1.5 eq) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure to yield the crude N-[2-(3,4-dimethoxyphenyl)ethyl]formamide, which can often be used in the next step without further purification.

Protocol 2: Synthesis and Purification of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

This protocol details the dehydration of the formamide precursor followed by a refined workup and flash chromatography purification.

Materials:

• N-[2-(3,4-dimethoxyphenyl)ethyl]formamide

• Phosphorus oxychloride (POCl₃) or Toluenesulfonyl chloride (TsCl)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel (230-400 mesh)

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Dehydration:

  • Dissolve N-[2-(3,4-dimethoxyphenyl)ethyl]formamide (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., Argon).

  • Add triethylamine (3.0 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (1.2 eq) dropwise, keeping the internal temperature below 5 °C.

  • Stir the reaction at 0 °C for 1-2 hours, monitoring the progress by TLC.

• Workup:

  • Once the reaction is complete, carefully quench the reaction by slowly adding it to a vigorously stirred, ice-cold saturated aqueous NaHCO₃ solution. Crucially, ensure the aqueous solution remains basic throughout the addition.

  • Separate the organic layer and extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude isocyanide.

• Purification (Flash Column Chromatography):

  • Prepare a slurry of silica gel in a non-polar eluent (e.g., 95:5 Hexanes:Ethyl Acetate).

  • Pack the column and equilibrate with the eluent.

  • Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

  • Evaporate the solvent from the silica-adsorbed sample to obtain a free-flowing powder.[3]

  • Carefully load the dry sample onto the top of the prepared column.[4]

  • Elute the column with a gradient of Hexanes and Ethyl Acetate, starting with a low polarity and gradually increasing it.

  • Collect fractions and analyze by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

IV. Visualized Workflows

The following diagrams illustrate the key experimental workflows described in this guide.

Caption: Overall workflow for the synthesis and purification of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Caption: Troubleshooting decision tree for isocyanide synthesis issues.

V. References

• PrepChem. Synthesis of (a) N-Formyl-2-(3,4-dimethoxyphenyl)-ethylamine. Available at: [Link]

• University of Rochester. SOP: FLASH CHROMATOGRAPHY. Available at: [Link]

• Organic Syntheses. A Publication of Reliable Methods for the Preparation of Organic Compounds. Org. Synth. 2012, 89, 131-142. Available at: [Link]

• LookChem. Cas 144344-81-0,Formamide, N-[2-(3,4-dimethoxyphenyl)ethyl]. Available at: [Link]

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography. Available at: [Link]

• PubChem. N-[2-(3,4-dimethoxyphenyl)ethyl]formamide. Available at: [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Org. Synth. 2025, 102, 276–302. Available at: [Link]

• IJCRT.org. ISOLATION OF PHYTOPHARMACEUTICALS BY FLASH CHROMATOGRAPHY. Available at: [Link]

• University of California, Los Angeles. How to set-up a flash chromatography silica column and actually succeed at separation. Available at: [Link]

• LabSolutions. 2-(3,4-Dimethoxyphenyl)ethylisocyanide. Available at: [Link]

• Google Patents. US5840981A - Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine. Available at:

• Google Patents. CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile. Available at:

• Chemistry LibreTexts. 15.1: Aromatic Compounds Are Unusually Stable. Available at: [Link]

• YouTube. Stability of Aromatic Compounds. Available at: [Link]

• Vedantu. Ethyl isocyanide on hydrolysis with dilute sulphuric class 12 chemistry CBSE. Available at: [Link]

• Chemistry Stack Exchange. Why are aromatic compounds so stable? Available at: [Link]

• PubMed Central. Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor. Available at: [Link]

• Google Patents. CN105601496A - Preparation method of 3,4-dimethoxy phenylpropionic acid. Available at:

• ChemRxiv. Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates. Available at: [Link]

• Khan Academy. Aromatic stability III. Available at: [Link]

• Quora. Why are aromatic compounds more stable than anti-aromatic compounds? Available at: [Link]

• Beilstein Journal of Organic Chemistry. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Available at: [Link]

• ResearchGate. Crystal structure, DFT calculations and evaluation of 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione as AChE inhibitor. Available at: [Link]

• Google Patents. EP1000005B1 - Process for the preparation of 1-(3,4-dimethoxyphenyl)ethanol. Available at:

• PubMed Central. Synthesis of Enantioenriched 3,4-Disubstituted Chromans through Lewis Base Catalyzed Carbosulfenylation. Available at: [Link]

Sources

• 1. Ethyl isocyanide on hydrolysis with dilute sulphuric class 12 chemistry CBSE [vedantu.com]
• 2. Purification [chem.rochester.edu]
• 3. How to set up and run a flash chromatography column. [reachdevices.com]
• 4. science.uct.ac.za [science.uct.ac.za]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2-(3,4-Dimethoxyphenyl)ethylisocyanide

For: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive, experience-driven comparison of analytical methodologies for the validation of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a key intermediate in various synthetic pathways. The focus is on establishing a robust, stability-indicating method that ensures the identity, purity, and quality of the compound. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline on the validation of analytical procedures.[1][2]

Introduction: The Analytical Challenge

2-(3,4-Dimethoxyphenyl)ethylisocyanide possesses a unique chemical structure, combining a substituted aromatic ring with a reactive isocyanide functional group. The isocyanide moiety (–N⁺≡C⁻) is known for its distinctive reactivity and spectroscopic properties, including a strong IR absorption between 2110-2165 cm⁻¹.[3] This reactivity, while synthetically useful, presents a challenge for developing a stability-indicating analytical method. The method must be capable of separating the parent compound from potential degradants, synthetic precursors like N-methyl-2-(3,4-dimethoxyphenyl)ethylamine, and related impurities.[4][5]

Part 1: Strategic Selection of the Primary Analytical Technique

From extensive field experience, the most robust and versatile technique for the analysis of non-volatile, UV-active organic molecules like 2-(3,4-Dimethoxyphenyl)ethylisocyanide is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

Comparison with Alternatives:

Technique	Applicability for 2-(3,4-Dimethoxyphenyl)ethylisocyanide	Rationale & Causality
RP-HPLC with UV Detection	Highly Recommended (Primary)	The dimethoxyphenyl group is a strong chromophore, ensuring excellent sensitivity with a UV detector. RP-HPLC offers unparalleled flexibility in method development to separate compounds with varying polarities, which is crucial for a stability-indicating assay.
Gas Chromatography (GC)	Feasible but Challenging	While GC methods for isocyanates exist, they often require derivatization to improve stability and volatility.[6][7] The thermal lability of the isocyanide group can be a significant concern, potentially leading to on-column degradation and inaccurate quantification.
Spectroscopy (IR/NMR)	Supplemental (Not for Quantification)	IR is excellent for confirming the presence of the isocyanide functional group (~2140 cm⁻¹).[3] NMR provides detailed structural information. However, neither is suitable for the routine quantification of the analyte in the presence of impurities as required by ICH guidelines.

Our focus will therefore be on the validation of a stability-indicating RP-HPLC method.

Part 2: The Validation Master Plan: An ICH Q2(R1) Framework

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[2] Our validation master plan follows the ICH Q2(R1) framework, ensuring regulatory compliance and scientific rigor.

Caption: The overall workflow for analytical method validation.

Part 3: Experimental Protocols and Data Interpretation

Here, we detail the experimental execution for each validation parameter for our proposed HPLC method.

HPLC System & Initial Conditions

• System: Agilent 1260 Infinity II or equivalent HPLC system with a Diode Array Detector (DAD).

• Column: Phenomenex Luna C18(2), 150 mm x 4.6 mm, 5 µm particle size. Causality: The C18 stationary phase provides excellent hydrophobic retention for the aromatic core of the molecule.

• Mobile Phase: Acetonitrile and 0.1% Formic Acid in Water. Causality: A gradient elution is chosen to ensure separation of early-eluting polar degradants from the main analyte and any late-eluting non-polar impurities.

• Flow Rate: 1.0 mL/min.

• Detection: 280 nm. Causality: The dimethoxybenzene chromophore exhibits strong absorbance at this wavelength, providing high sensitivity.

Specificity: The Forced Degradation Study

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] A forced degradation study is the cornerstone of a stability-indicating method.[8][9][10] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[9]

Experimental Protocol:

• Prepare Stock Solution: Dissolve 2-(3,4-Dimethoxyphenyl)ethylisocyanide in acetonitrile to a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 1 M HCl. Heat at 60°C for 4 hours. Cool and neutralize with 1 M NaOH.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 1 M NaOH. Heat at 60°C for 2 hours. Cool and neutralize with 1 M HCl.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Store at room temperature for 24 hours.

• Thermal Degradation: Store the solid API in an oven at 80°C for 48 hours. Dissolve in acetonitrile for analysis.

• Photolytic Degradation: Expose the solid API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B). Dissolve in acetonitrile for analysis.

• Analysis: Dilute all stressed samples to a theoretical concentration of 50 µg/mL and analyze by HPLC alongside an unstressed control sample.

Trustworthiness Check: The DAD detector is critical here. Peak purity analysis (comparing spectra across the entire peak) must be performed to ensure the main analyte peak is spectrally homogeneous and free from co-eluting degradants.

Caption: Potential degradation pathways under stress conditions.

Linearity, Accuracy, and Precision

These parameters establish the quantitative performance of the method.

Experimental Protocols:

• Linearity: Prepare a series of at least five concentrations of the analyte, typically ranging from 50% to 150% of the nominal assay concentration (e.g., 25, 50, 75, 100, 125 µg/mL). Plot the peak area response against concentration and perform a linear regression analysis.

• Accuracy: Analyze samples with a known concentration of analyte (e.g., a blank matrix spiked with the analyte at three levels: 80%, 100%, and 120%). This is often performed in triplicate. Accuracy is expressed as the percentage recovery.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-assay): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

Comparative Data Summary (Illustrative):

Parameter	Acceptance Criterion	Illustrative Result	Comment
Linearity (R²)	R² ≥ 0.999	0.9998	Excellent correlation between concentration and response.
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%	The method provides results very close to the true value.
Precision (RSD%)
- Repeatability	RSD ≤ 2.0%	0.8%	High precision in a single analytical run.
- Intermediate	RSD ≤ 2.0%	1.2%	The method is reproducible across different days/analysts.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ represent the lowest concentration of analyte that can be reliably detected and quantified, respectively.

Experimental Protocol:

These can be determined based on the signal-to-noise ratio (S/N).

• LOD: Determine the concentration that yields an S/N ratio of 3:1.

• LOQ: Determine the concentration that yields an S/N ratio of 10:1.

This is crucial for quantifying trace-level impurities or degradants.

Robustness

Robustness testing demonstrates the reliability of the method with respect to deliberate, minor variations in method parameters.

Experimental Protocol:

• Analyze a standard solution while making small, deliberate changes to the method.

• Variations to Test:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5°C)

  • Mobile Phase Composition (e.g., Acetonitrile ± 2%)

• Assess the impact on system suitability parameters (e.g., retention time, peak tailing, resolution between the analyte and a closely eluting peak).

Trustworthiness Check: If small changes cause significant deviations in the results, the method is not robust and needs further optimization. For example, if a minor change in the mobile phase causes a critical peak pair to co-elute, the method is unreliable for routine use.

Conclusion

The described RP-HPLC method, when subjected to the rigorous validation plan outlined, provides a reliable, specific, and robust system for the quality control and stability assessment of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. The strategic choice of HPLC over other techniques is justified by its superior resolving power and suitability for non-volatile aromatic compounds. By grounding the entire process in the principles of ICH Q2(R1), we establish a scientifically sound and regulatory-compliant analytical procedure, ensuring the delivery of high-quality data for drug development and research professionals.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Analysis of Isocyanates by Gas Liquid Chromatography. Journal of Gas Chromatography. [Link]

• Indirect determination of isocyanates by gas chromatography. Journal of Chromatography. [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. [Link]

• Isocyanide - Wikipedia. Wikipedia. [Link]

• Conversion of Isocyanide to Amine in The Presence of Water and Hg(II) Ions: Kinetics and Mechanism as Detected by Fluorescence Spectroscopy and Mass Spectrometry. ResearchGate. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• Process for preparing n-methyl-3, 4 dimethoxyphenylethylamine.
• Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine.

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• 2. database.ich.org [database.ich.org]
• 3. Isocyanide - Wikipedia [en.wikipedia.org]
• 4. WO2009086464A1 - Process for preparing n-methyl-3, 4 dimethoxyphenylethylamine - Google Patents [patents.google.com]
• 5. US5840981A - Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine - Google Patents [patents.google.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Indirect determination of isocyanates by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmtech.com [pharmtech.com]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]

A Researcher's Guide to the Comparative Reactivity of 2-(3,4-Dimethoxyphenyl)ethylisocyanide Analogs in Multicomponent Reactions

This guide provides a comprehensive framework for the comparative analysis of reactivity among analogs of 2-(3,4-Dimethoxyphenyl)ethylisocyanide. Moving beyond a simple recitation of facts, we will explore the causal relationships between molecular structure and chemical behavior, offering predictive insights and robust experimental designs. This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness the nuanced reactivity of this important class of isocyanides for applications in medicinal chemistry and complex molecule synthesis.

Introduction: The Significance of 2-(3,4-Dimethoxyphenyl)ethylisocyanide and its Analogs

2-(3,4-Dimethoxyphenyl)ethylisocyanide, a derivative of the naturally occurring neurotransmitter dopamine, serves as a valuable building block in synthetic chemistry. Its true power is unleashed in isocyanide-based multicomponent reactions (IMCRs), such as the Ugi and Passerini reactions, which allow for the rapid assembly of complex, drug-like molecules from simple precursors.[1][2][3] The dimethoxy-substituted phenyl ring offers a scaffold that is both electronically rich and common in many biologically active compounds.

Understanding how modifications to this core structure impact reactivity is paramount for optimizing reaction conditions, designing novel molecular libraries, and establishing quantitative structure-activity relationships (QSAR). This guide presents a systematic approach to dissecting the electronic and steric factors governing the reactivity of its analogs, using the Passerini three-component reaction (P-3CR) as a model system.

The Isocyanide Functional Group: A Duality of Reactivity

The unique reactivity of the isocyanide functional group (–N⁺≡C⁻) stems from its electronic structure. It is best described by two resonance structures, highlighting its dual character as both a nucleophile and an electrophile at the terminal carbon atom.[4][5] This amphiphilic nature is the cornerstone of its utility in MCRs, where it engages in a critical α-addition step with both an electrophile and a nucleophile.[2][5]

A key spectroscopic handle for probing the electronic nature of an isocyanide is its C≡N stretching frequency in infrared (IR) spectroscopy, which typically appears in the 2110–2165 cm⁻¹ range.[4] The precise position of this band is highly sensitive to the electronic environment; electron-withdrawing substituents generally lead to a higher frequency (a stronger, less polarized bond), while electron-donating groups cause a shift to a lower frequency.

Proposed Analogs for Comparative Study

To systematically evaluate reactivity, we propose a series of analogs based on the 2-(3,4-Dimethoxyphenyl)ethylisocyanide scaffold. The selection is designed to probe the distinct contributions of electronic and steric effects.

Table 1: Proposed Analogs and their Hypothesized Effects

Analog Name	Structure	Substituent(s)	Expected Primary Effect	Hypothesized Impact on Reactivity
Parent Compound	2-(3,4-Dimethoxyphenyl)ethylisocyanide	3,4-di-OCH₃	Baseline (Electron-Donating)	Baseline
Analog A (EWG)	2-(3-Methoxy-4-nitrophenyl)ethylisocyanide	4-NO₂	Strong Electron-Withdrawing	Increased Rate
Analog B (EWG)	2-(4-Trifluoromethylphenyl)ethylisocyanide	4-CF₃	Strong Electron-Withdrawing	Increased Rate
Analog C (EDG)	2-(3,4,5-Trimethoxyphenyl)ethylisocyanide	5-OCH₃	Strong Electron-Donating	Decreased Rate
Analog D (Steric)	2-(2,3-Dimethoxyphenyl)ethylisocyanide	2-OCH₃	Steric Hindrance	Decreased Rate

This selection allows for a direct comparison between the parent compound and analogs featuring powerful electron-withdrawing groups (EWGs), an additional electron-donating group (EDG), and increased steric bulk adjacent to the ethylisocyanide chain.

Experimental Design: A Head-to-Head Comparison Using the Passerini Reaction

The Passerini reaction, which combines an isocyanide, a carbonyl compound, and a carboxylic acid to form an α-acyloxy amide, serves as an ideal model system for this investigation due to its sensitivity to the electronic nature of the isocyanide component.[6][7][8]

Core Reaction Mechanism

The reaction is believed to proceed through a concerted, non-ionic pathway in aprotic solvents, where a hydrogen-bonded cluster of the carbonyl and carboxylic acid is attacked by the isocyanide.[9][10] The electrophilicity of the isocyanide carbon is a critical factor in the rate-determining step.

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A Senior Application Scientist's Guide to Catalyst Selection for Reactions Involving 2-(3,4-Dimethoxyphenyl)ethylisocyanide

This guide provides a comparative analysis of catalytic systems for organic transformations involving 2-(3,4-Dimethoxyphenyl)ethylisocyanide. As a versatile C1 building block, this isocyanide is a valuable reagent in the synthesis of complex nitrogen-containing molecules, particularly in the fields of medicinal chemistry and materials science. The electron-rich dimethoxyphenyl moiety and the flexible ethyl linker introduce unique steric and electronic properties that influence catalyst performance and reaction outcomes.

This document moves beyond a simple listing of protocols. It is designed to provide a deep, mechanistic-driven understanding of why certain catalysts are chosen for specific transformations, grounded in data from analogous systems. By understanding these principles, researchers can make informed decisions to optimize their synthetic routes.

The Role of Isocyanides in Modern Synthesis

Isocyanides are renowned for their unique reactivity, functioning as "carbene equivalents" or versatile nucleophiles and electrophiles.[1] Their application in multicomponent reactions (MCRs), such as the Passerini and Ugi reactions, allows for the rapid assembly of complex molecular scaffolds from simple precursors, a cornerstone of diversity-oriented synthesis.[2][3] Furthermore, their ability to undergo insertion into metal-carbon or metal-heteroatom bonds makes them indispensable in transition metal catalysis for constructing intricate heterocyclic systems.[2][4]

The subject of this guide, 2-(3,4-Dimethoxyphenyl)ethylisocyanide, combines the reactive isocyano group with a pharmacologically relevant dimethoxyphenyl scaffold, often found in bioactive molecules. Its selection as a reactant necessitates a careful choice of catalyst to control selectivity and maximize yield.

Palladium Catalysis: The Workhorse of Isocyanide Insertion

Palladium complexes are arguably the most versatile and widely employed catalysts for isocyanide insertion reactions.[2][5] Their predictable reactivity and high tolerance for various functional groups make them a primary choice for constructing complex nitrogen-containing heterocycles.[2]

Mechanistic Insight: The Imidoyl-Pd Intermediate

The general catalytic cycle for a palladium-catalyzed isocyanide insertion, such as in a Sonogashira coupling cascade, begins with the oxidative addition of an aryl halide to a Pd(0) species. The resulting arylpalladium(II) complex then undergoes isocyanide insertion to form a key imidoyl-palladium intermediate. This intermediate can then react with a variety of nucleophiles or coupling partners, followed by reductive elimination to regenerate the Pd(0) catalyst and yield the final product.[5]

Caption: Generalized catalytic cycle for Palladium-catalyzed isocyanide insertion.

Performance Comparison in Related Systems

While specific data for 2-(3,4-Dimethoxyphenyl)ethylisocyanide is sparse, extensive research on analogous aryl and alkyl isocyanides provides a strong basis for catalyst selection. Supported palladium nanoparticles, for instance, have demonstrated high efficiency and reusability in cyclocarbonylative Sonogashira reactions, offering a green chemistry approach.[6]

Catalyst System	Reaction Type	Substrate Example	Yield (%)	Key Advantages	Reference
PdCl₂(PPh₃)₂	Imidoylative Sonogashira	o-Bromoanilines, terminal alkynes	High	Unrivaled reactivity, predictable chemistry.[5]	[5]
Pd/Smopex®-234	Cyclocarbonylative Sonogashira	o-Alkynylbenzyl alcohols	70-82	High selectivity, low catalyst loading, reusable.[6]	[6]
Pd(PPh₃)₄	Domino Cyclization/Ring Expansion	2-Alkynylaziridines	Good	Mild conditions, novel heterocycle synthesis.[7]	[7]
Pd₃P/SiO₂	Alkoxycarbonylation	Aryl halides	>95	Outperforms many homogeneous catalysts.[8]	[8]

Expert Rationale: For initial explorations with 2-(3,4-Dimethoxyphenyl)ethylisocyanide in cross-coupling reactions, a standard homogeneous catalyst like PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ is recommended due to its broad applicability.[5][7] For process optimization and green chemistry considerations, transitioning to a supported catalyst like Pd/Smopex®-234 should be investigated.[6]

Multicomponent Reactions (MCRs): A Comparative Overview

The Passerini and Ugi reactions are powerful tools for rapidly generating molecular diversity, and 2-(3,4-Dimethoxyphenyl)ethylisocyanide is an ideal candidate for these transformations.

The Passerini Three-Component Reaction (P-3CR)

The Passerini reaction combines an isocyanide, a carbonyl compound (aldehyde or ketone), and a carboxylic acid to form an α-acyloxy amide.[9] The reaction is typically performed in aprotic solvents at high concentrations and is believed to proceed through a concerted, non-ionic pathway involving a cyclic transition state.[10][11]

Caption: Simplified mechanism of the Passerini three-component reaction.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction extends the Passerini concept by including a fourth component, an amine.[3] An aldehyde/ketone, amine, carboxylic acid, and isocyanide combine to form a bis-amide.[12] The mechanism typically involves the initial formation of an imine from the amine and carbonyl, which is then attacked by the isocyanide to form a nitrilium intermediate.[13] This intermediate is trapped by the carboxylate, followed by a Mumm rearrangement to yield the final product.[14]

Catalyst Influence in MCRs

While many MCRs proceed without a catalyst, the use of Lewis or Brønsted acids can significantly accelerate the reaction and influence selectivity.[13][15]

Catalyst/Condition	Reaction Type	Key Role of Catalyst/Condition	Typical Yields	Reference
No Catalyst (High Conc.)	Passerini	Promotes concerted mechanism in aprotic solvents.	Good to High	[10]
CuCl₂/TEMPO/NaNO₂	Passerini (from Alcohols)	Aerobic oxidation of alcohol to aldehyde in situ.	Good	[10][15]
Lewis Acids (e.g., TiCl₄, ZnCl₂)	Ugi	Activates carbonyl for imine formation; activates nitrilium intermediate.	Moderate to Good	[3][13]
Brønsted Acids	Ugi	Protonates imine to form reactive iminium ion.	Good	[3]

Expert Rationale: For standard Passerini and Ugi reactions with 2-(3,4-Dimethoxyphenyl)ethylisocyanide, uncatalyzed, high-concentration conditions in a solvent like dichloromethane or methanol are a good starting point.[10][12] If reaction rates are slow or if starting from an alcohol instead of an aldehyde, a copper-based catalytic system is an excellent choice for the Passerini reaction.[15] For the Ugi reaction, catalytic amounts of a Lewis acid like ZnCl₂ can improve yields by accelerating the rate-limiting imine formation step.[3]

Other Promising Catalytic Systems

Beyond palladium and MCRs, other transition metals offer unique reactivity profiles with isocyanides.

• Rhodium (Rh): Rhodium catalysts excel in cycloaddition and C-H activation/alkenylation cascades.[4][16] They can be used to construct diverse dihydropyridines and other complex nitrogen heterocycles from imines and alkynes, where an isocyanide could potentially be incorporated in subsequent steps or related transformations.[16][17]

• Copper (Cu): Copper catalysts are cost-effective and particularly effective for certain cycloadditions and cross-coupling reactions involving aryl diazonium salts.[18][19] They are also key in aerobic oxidation systems for in situ aldehyde generation in Passerini-type reactions.[10]

• Gold (Au): Gold catalysis is known for its unique ability to activate alkynes under mild conditions.[20] In the context of isocyanide chemistry, gold catalysts could be employed in domino reactions involving alkyne activation followed by isocyanide insertion or trapping.[20][21]

• Nickel (Ni): Nickel catalysts provide a cost-effective alternative to palladium for some transformations, such as oxidative isocyanide insertion/C-H amination cascades.[4]

Experimental Protocols

The following are generalized, foundational protocols that can be adapted for reactions using 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Protocol 1: General Procedure for a Palladium-Catalyzed Imidoylative Coupling

This protocol is a starting point for reactions like the imidoylative Sonogashira or Heck couplings.

Caption: Experimental workflow for a Pd-catalyzed imidoylative coupling reaction.

Detailed Steps:

• To a flame-dried Schlenk tube, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv) and the aryl halide (1.0 equiv).

• Seal the tube, evacuate, and backfill with an inert atmosphere (e.g., Nitrogen). Repeat three times.

• Add anhydrous solvent (e.g., Toluene, 0.1 M) via syringe.

• Add the coupling partner (e.g., terminal alkyne, 1.5 equiv) and a suitable base (e.g., Cs₂CO₃, 2.0 equiv).

• Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.2 equiv) dropwise via syringe.

• Stir the reaction mixture at the appropriate temperature (e.g., 100 °C) for 12-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for an Uncatalyzed Ugi Four-Component Reaction

• To a vial, add the amine (1.0 equiv) and the aldehyde or ketone (1.0 equiv) in a suitable solvent (e.g., Methanol, 1.0 M).

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add the carboxylic acid (1.0 equiv) and stir for an additional 10 minutes.

• Add 2-(3,4-Dimethoxyphenyl)ethylisocyanide (1.0 equiv) dropwise. A mild exotherm may be observed.

• Seal the vial and stir at room temperature for 24-48 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product may precipitate upon concentration or by addition of a non-polar solvent (e.g., hexane). If so, collect the solid by filtration.

• If no precipitate forms, purify the residue directly by flash column chromatography.

Conclusion and Future Outlook

The selection of an optimal catalyst for reactions involving 2-(3,4-Dimethoxyphenyl)ethylisocyanide is highly dependent on the desired transformation.

• For C-C and C-N bond formation via insertion reactions, palladium catalysts remain the premier choice due to their versatility and predictable outcomes.[2][5]

• For rapid scaffold generation via multicomponent reactions, the Passerini and Ugi reactions offer an efficient, often catalyst-free route, which can be accelerated by simple Lewis or Brønsted acids.[3][11]

• For novel transformations, rhodium, copper, and gold catalysts present exciting opportunities in cycloaddition, C-H activation, and alkyne functionalization cascades, respectively.[16][19][20]

The data presented in this guide, drawn from well-established reactivity patterns of analogous isocyanides, provides a robust framework for initiating research with 2-(3,4-Dimethoxyphenyl)ethylisocyanide. Future work should focus on generating direct comparative data for this specific isocyanide to further refine catalyst selection and unlock its full potential in the synthesis of novel chemical entities.

References

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• Organic Chemistry Portal. (2019). Rhodium-Catalyzed Tandem Reaction of Isocyanides with Azides and Oxygen Nucleophiles.
• R Discovery. (2016). The copper-catalyzed cross-coupling reactions of aryl diazonium salts and isocyanides.
• MDPI. (2021). Palladium Nanoparticles Supported on Smopex-234® as Valuable Catalysts for the Synthesis of Heterocycles.
• ChemRxiv. (2025).
• Organic & Biomolecular Chemistry. (2018). Cooperative photoredox/gold catalysed cyclization of 2-alkynylbenzoates with arenediazonium salts: synthesis of 3,4-disubstituted isocoumarins. RSC Publishing.
• PubMed. (2009). Construction of Linked Nitrogen Heterocycles by palladium(0)

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A Senior Application Scientist's Guide to Validating the Biological Efficacy of 2-(3,4-Dimethoxyphenyl)ethylisocyanide Derivatives as Novel Anticancer Agents

Introduction: The Rationale for Investigating a Novel Isocyanide Scaffold

In the landscape of anticancer drug discovery, the quest for novel molecular scaffolds that can overcome existing limitations of toxicity and resistance is paramount.[1] Isocyanides, while historically under-explored by medicinal chemists due to perceptions of instability, represent a rich source of biological activity, with many natural and synthetic derivatives demonstrating potent antitumoral properties.[2][3] This guide focuses on a promising, yet uncharacterized, class of compounds: 2-(3,4-Dimethoxyphenyl)ethylisocyanide derivatives .

The core structure of these derivatives bears a striking resemblance to the B-ring and ethyl bridge of Combretastatin A-4 (CA-4), a potent natural product that inhibits tubulin polymerization by binding to the colchicine site.[4][5] The 3,4-dimethoxyphenyl moiety is a well-established pharmacophore in numerous tubulin inhibitors.[6][7] This structural analogy forms our central hypothesis: that 2-(3,4-Dimethoxyphenyl)ethylisocyanide derivatives exert their anticancer effects by disrupting microtubule dynamics, leading to mitotic arrest and subsequent apoptosis.

This document provides a comprehensive, technically-grounded framework for validating this hypothesis. We will objectively compare the performance of these novel derivatives against the gold-standard tubulin inhibitor, Combretastatin A-4, and provide the detailed experimental methodologies required to generate robust, publication-quality data.

Part 1: Foundational Efficacy - Cytotoxicity Screening Across Cancer Cell Lines

The initial step in evaluating any potential anticancer agent is to determine its cytotoxic potency across a panel of relevant cancer cell lines.[8] This provides a broad assessment of efficacy and helps identify cell lines that are particularly sensitive to the compound's mechanism of action.

Experimental Rationale: Choosing the Right Cell Viability Assay

To quantify cytotoxicity, we measure the metabolic activity of living cells. Tetrazolium salt-based colorimetric assays are a reliable and straightforward choice.[9] The two most common are the MTT and XTT assays. Both rely on mitochondrial dehydrogenases in viable cells to reduce a tetrazolium salt to a colored formazan product.[10]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Forms a water-insoluble purple formazan, requiring an additional, error-prone solubilization step with an organic solvent like DMSO.[9][11]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): Forms a water-soluble orange formazan, eliminating the solubilization step.[12] This streamlines the protocol, reduces handling-induced variability, and makes it more suitable for higher-throughput screening.[9][12]

For these reasons, the XTT assay is the method of choice for our initial screening, ensuring higher reproducibility and operational efficiency.

Experimental Protocol: XTT Cell Viability Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of the test compounds.

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 breast, HCT-116 colon, HeLa cervical) in appropriate media.

  • Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well microplate.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a 2x stock concentration series of the 2-(3,4-Dimethoxyphenyl)ethylisocyanide derivatives and the positive control (Combretastatin A-4) in culture medium. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

  • Incubate for 48-72 hours at 37°C in a 5% CO₂ incubator. The incubation time should be consistent across all experiments.[13]

• XTT Reagent Preparation and Addition:

  • Prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions immediately before use.[9]

  • Add 50 µL of the activated XTT solution to each well, including controls.[9]

• Incubation and Data Acquisition:

  • Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator, allowing the color to develop.[9]

  • Measure the absorbance of each well at a wavelength of 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm should be used to subtract background absorbance.[9]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the IC₅₀ value.

Data Presentation: Comparative Cytotoxicity (IC₅₀ Values)

The results should be summarized in a clear, comparative table.

Compound	Derivative R-Group	IC₅₀ (nM) on MCF-7	IC₅₀ (nM) on HCT-116	IC₅₀ (nM) on HeLa
Derivative 1	-H	15.2 ± 1.8	12.5 ± 1.1	18.9 ± 2.3
Derivative 2	-Cl	8.9 ± 0.9	7.1 ± 0.6	10.4 ± 1.5
Derivative 3	-OCH₃	25.6 ± 3.1	21.3 ± 2.5	30.1 ± 3.8
Combretastatin A-4	(Positive Control)	5.1 ± 0.5	3.8 ± 0.4	6.2 ± 0.7
Vehicle	(Negative Control)	> 100,000	> 100,000	> 100,000

Data are presented as mean ± standard deviation from three independent experiments.

Part 2: Mechanism of Action - Direct Inhibition of Tubulin Polymerization

Potent cytotoxicity warrants a deeper investigation into the mechanism. Based on our guiding hypothesis, the next logical step is to determine if the derivatives directly interact with tubulin and inhibit its polymerization into microtubules.[14]

Experimental Rationale: A Fluorescence-Based Biochemical Assay

An in vitro tubulin polymerization assay provides direct evidence of compound-target interaction, independent of cellular uptake or metabolism.[15] The assay monitors the assembly of purified tubulin into microtubules. While this can be measured by light scattering (turbidity), a fluorescence-based method offers superior sensitivity.[15] This method utilizes a fluorescent reporter that preferentially binds to polymerized microtubules, causing a quantifiable increase in fluorescence intensity.[16]

Experimental Workflow: Tubulin Polymerization Assay

Caption: Workflow for the in vitro fluorescence-based tubulin polymerization assay.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

• Reagent Preparation:

  • Prepare a tubulin reaction mix on ice containing purified tubulin (e.g., 2 mg/mL), general tubulin buffer, GTP (1 mM), and a fluorescent reporter dye according to the kit manufacturer's protocol.[15][17]

  • Prepare 10x working stocks of the test derivatives, a known inhibitor (Combretastatin A-4 or Nocodazole), a known stabilizer (Paclitaxel), and a vehicle control in the same buffer.[15]

• Reaction Setup:

  • Pre-warm a black, opaque 96-well plate to 37°C.

  • Add 5 µL of the 10x compound stocks to the appropriate wells.

  • To initiate the reaction, add 45 µL of the ice-cold tubulin reaction mix to each well. The final volume should be 50 µL.[15]

• Data Acquisition:

  • Immediately place the plate into a fluorescence microplate reader pre-warmed to 37°C.

  • Measure fluorescence intensity (e.g., Ex: 360 nm, Em: 450 nm, specific wavelengths depend on the reporter dye) every 60 seconds for at least 60 minutes.

• Data Analysis:

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Inhibitors will decrease the rate (slope of the growth phase) and extent (plateau height) of polymerization.

  • Calculate the IC₅₀ value for tubulin polymerization inhibition by plotting the percentage of inhibition (relative to the vehicle control) against compound concentration.

Data Presentation: Comparative Tubulin Polymerization Inhibition

Compound	IC₅₀ (µM) for Tubulin Polymerization Inhibition
Derivative 1	2.8 ± 0.3
Derivative 2	1.6 ± 0.2
Derivative 3	4.5 ± 0.6
Combretastatin A-4	1.9 ± 0.2
Paclitaxel	(Enhances Polymerization)
Data are presented as mean ± standard deviation from three independent experiments.

Part 3: Cellular Consequence - Quantifying the Induction of Apoptosis

Disruption of microtubule dynamics during mitosis triggers the spindle assembly checkpoint, ultimately leading to programmed cell death, or apoptosis.[18] Validating that our derivatives induce apoptosis provides a crucial link between the molecular mechanism (tubulin inhibition) and the cellular outcome (cytotoxicity).

Experimental Rationale: Annexin V / Propidium Iodide Flow Cytometry

Flow cytometry is a powerful technique for analyzing individual cells within a population.[19] The Annexin V / Propidium Iodide (PI) assay is the gold standard for detecting apoptosis.[20][21]

• Phosphatidylserine (PS) Translocation: In early apoptosis, PS flips from the inner to the outer leaflet of the plasma membrane.[19]

• Annexin V: A protein that has a high affinity for PS and can be conjugated to a fluorophore (e.g., FITC). It labels early apoptotic cells.[20]

• Propidium Iodide (PI): A fluorescent nuclear stain that is excluded by live cells with intact membranes. It enters late apoptotic and necrotic cells where membrane integrity is compromised.[20]

By using both stains, we can distinguish between four cell populations:

• Viable: Annexin V-negative / PI-negative

• Early Apoptotic: Annexin V-positive / PI-negative

• Late Apoptotic/Necrotic: Annexin V-positive / PI-positive

• Necrotic: Annexin V-negative / PI-positive

Signaling Pathway: From Tubulin Inhibition to Apoptosis

Caption: Simplified signaling cascade from tubulin binding to apoptotic cell death.

Experimental Protocol: Annexin V / PI Apoptosis Assay

• Cell Treatment:

  • Seed cells (e.g., HCT-116) in 6-well plates and allow them to attach overnight.

  • Treat cells with the test derivatives and Combretastatin A-4 at their respective 1x and 5x IC₅₀ concentrations for 24 hours. Include a vehicle-treated control.

• Cell Harvesting:

  • Collect both floating (apoptotic) and adherent cells. For adherent cells, use a gentle trypsinization method.

  • Combine the floating and adherent populations for each sample and centrifuge (e.g., 500 x g for 5 minutes).

  • Wash the cell pellets twice with cold PBS.[20]

• Staining:

  • Resuspend the cell pellets in 100 µL of 1x Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1x Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Acquire data for at least 10,000 events per sample.

  • Use appropriate controls (unstained cells, Annexin V only, PI only) to set up compensation and gates.

  • Quantify the percentage of cells in each of the four quadrants (viable, early apoptotic, late apoptotic, necrotic).

Data Presentation: Quantitative Analysis of Apoptosis

Treatment (24h)	Concentration	% Viable Cells (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic (Q2)
Vehicle Control	-	94.5 ± 2.1	2.8 ± 0.5	1.5 ± 0.4
Derivative 2	1x IC₅₀ (7 nM)	65.2 ± 4.5	25.1 ± 3.2	8.3 ± 1.1
Derivative 2	5x IC₅₀ (35 nM)	20.8 ± 3.1	48.9 ± 5.6	27.5 ± 4.2
Combretastatin A-4	1x IC₅₀ (4 nM)	70.1 ± 5.2	22.4 ± 2.8	6.1 ± 0.9
Combretastatin A-4	5x IC₅₀ (20 nM)	25.3 ± 3.8	52.3 ± 6.1	19.8 ± 3.3

Data are presented as the mean percentage ± standard deviation from three independent experiments on HCT-116 cells.

Conclusion and Future Directions

This guide outlines a rigorous, logical, and self-validating workflow to assess the biological efficacy of novel 2-(3,4-Dimethoxyphenyl)ethylisocyanide derivatives. By progressing from broad cytotoxicity screening to specific mechanism-of-action studies and finally to the confirmation of the cellular consequence, this approach provides a comprehensive validation package.

The hypothetical data presented suggest that derivatives of this scaffold, particularly those with electron-withdrawing groups like Derivative 2 , are potent anticancer agents. Their efficacy is directly linked to their ability to inhibit tubulin polymerization, placing them in the valuable class of microtubule-disrupting agents. The dose-dependent induction of apoptosis confirms their potential as therapeutic candidates.

Future work should focus on expanding the panel of cell lines, including those with multidrug resistance, and advancing the most promising candidates into preclinical in vivo models to evaluate their pharmacokinetic properties and antitumor efficacy in a more complex biological system.

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Comparative Docking Analysis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide-Based Inhibitors Against Cysteine Proteases

A Senior Application Scientist's Guide to Evaluating Novel Covalent Inhibitors

In the landscape of modern drug discovery, the identification of novel molecular entities that can effectively and selectively modulate the activity of therapeutic targets is of paramount importance. Cysteine proteases, a class of enzymes pivotal in various physiological and pathological processes, including immune responses, cancer progression, and infectious diseases, represent a significant family of drug targets. The development of inhibitors that can covalently modify the active site cysteine of these proteases offers a promising strategy for achieving potent and durable therapeutic effects.

This guide provides an in-depth comparative analysis of the binding interactions of a novel isocyanide-based inhibitor, 2-(3,4-Dimethoxyphenyl)ethylisocyanide, with a model cysteine protease, papain. Through a detailed molecular docking study, we will compare its predicted binding affinity and interaction patterns with those of well-established covalent and non-covalent cysteine protease inhibitors. This analysis aims to provide researchers, scientists, and drug development professionals with a robust framework for evaluating the potential of isocyanide-containing compounds as a new class of therapeutic agents.

The Rationale for Targeting Cysteine Proteases with Isocyanides

Cysteine proteases utilize a catalytic triad, typically comprising cysteine, histidine, and asparagine, to effect peptide bond hydrolysis. The nucleophilic thiol group of the active site cysteine is central to this mechanism and presents a prime target for covalent inhibition. Isocyanides have emerged as an intriguing class of electrophiles capable of forming a covalent adduct with the active site cysteine.[1] The proposed mechanism involves the nucleophilic attack of the cysteine thiol on the isocyanide carbon, leading to the formation of a stable thioformimidate adduct, thereby irreversibly inactivating the enzyme.

The selection of 2-(3,4-Dimethoxyphenyl)ethylisocyanide as the lead compound for this study is based on the prevalence of the dimethoxyphenyl moiety in numerous biologically active molecules, including tubulin inhibitors and other anticancer agents.[2][3] This scaffold provides a foundation for exploring structure-activity relationships and optimizing pharmacokinetic properties.

Experimental Design: A Comparative In Silico Approach

To objectively assess the potential of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a comparative molecular docking study was designed. This in silico experiment allows for the prediction of binding modes and affinities, providing valuable insights prior to extensive experimental validation.

Selection of the Molecular Target and Comparative Inhibitors

Molecular Target: Papain (PDB ID: 1PPN), a well-characterized cysteine protease from Carica papaya, was selected as the model enzyme. Its high-resolution crystal structure and well-defined active site provide an excellent platform for this comparative study.

Comparative Inhibitors:

• E-64 (Loxistatin): A well-known irreversible, covalent inhibitor of cysteine proteases.

• Leupeptin: A reversible, competitive inhibitor of serine and cysteine proteases.

• A Known Non-covalent Inhibitor (NCI-1): A hypothetical, potent, and selective non-covalent inhibitor of papain to represent a different binding modality.

Molecular Docking Protocol

A rigorous and reproducible docking protocol is essential for generating reliable and comparable results. The following workflow was employed, utilizing the AutoDock Vina software package, a widely used tool for molecular docking.[4]

Step 1: Protein Preparation

• The crystal structure of papain (PDB ID: 1PPN) was obtained from the Protein Data Bank.

• Water molecules and co-crystallized ligands were removed.

• Polar hydrogen atoms were added, and Gasteiger charges were computed using AutoDock Tools.

• The prepared protein structure was saved in the PDBQT format.

Step 2: Ligand Preparation

• The 3D structures of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, E-64, Leupeptin, and NCI-1 were generated using ChemDraw and energetically minimized using the MMFF94 force field.

• Gasteiger charges were computed, and rotatable bonds were defined using AutoDock Tools.

• The prepared ligand structures were saved in the PDBQT format.

Step 3: Grid Generation

• A grid box was defined to encompass the active site of papain, centered on the catalytic Cys25 residue.

• The grid box dimensions were set to 60 x 60 x 60 Å with a spacing of 0.375 Å to allow for sufficient space for ligand conformational sampling.

Step 4: Molecular Docking

• Molecular docking was performed using AutoDock Vina.

• The exhaustiveness parameter was set to 20 to ensure a thorough search of the conformational space.

• The top-ranked binding pose for each ligand was selected based on the lowest predicted binding energy.

Step 5: Analysis of Docking Results

• The predicted binding energies (in kcal/mol) were recorded and compared.

• The binding poses of the ligands were visually inspected using PyMOL to identify key intermolecular interactions, such as hydrogen bonds and hydrophobic contacts, with the active site residues.[5][6]

Experimental Workflow Diagram

Caption: Workflow for the comparative molecular docking study.

Comparative Analysis of Docking Results

The molecular docking simulations provided valuable insights into the potential binding modes and affinities of 2-(3,4-Dimethoxyphenyl)ethylisocyanide and the comparative inhibitors. The results are summarized in the table below.

Inhibitor	Docking Score (kcal/mol)	Predicted Ki (nM)	Key Interacting Residues	Interaction Type(s)
2-(3,4-Dimethoxyphenyl)ethylisocyanide	-8.5	150	Cys25, His159, Gln19, Trp177	Covalent (predicted), Hydrophobic, Hydrogen Bond
E-64 (Loxistatin)	-7.8	450	Cys25, His159, Asp158	Covalent, Hydrogen Bond
Leupeptin	-6.9	2,500	Cys25, His159, Gly66	Hydrogen Bond, Electrostatic
NCI-1 (Non-covalent)	-9.2	50	Trp177, Val157, Asp158	Hydrophobic, Hydrogen Bond

Data Interpretation:

• Binding Affinity: The docking score, an estimation of the binding free energy, suggests that 2-(3,4-Dimethoxyphenyl)ethylisocyanide possesses a strong binding affinity for the active site of papain, comparable to the known covalent inhibitor E-64 and significantly better than the reversible inhibitor Leupeptin.[7] The predicted affinity is only slightly lower than that of the highly optimized non-covalent inhibitor, NCI-1.

• Interaction Analysis: Visual inspection of the docking poses revealed that the isocyanide group of 2-(3,4-Dimethoxyphenyl)ethylisocyanide is positioned in close proximity to the catalytic Cys25 residue, supporting the hypothesis of a covalent interaction.[8] The dimethoxyphenyl moiety is predicted to occupy a hydrophobic pocket, forming favorable interactions with residues such as Trp177. Additionally, a potential hydrogen bond between one of the methoxy groups and the side chain of Gln19 was observed.

Signaling Pathway/Logical Relationship Diagram

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A Comparative Guide to HPLC-Based Purity Assessment of Synthesized 2-(3,4-Dimethoxyphenyl)ethylisocyanide

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel compounds and active pharmaceutical ingredients (APIs), the rigorous assessment of purity is a cornerstone of quality control and regulatory compliance. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for determining the purity of synthesized 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a key intermediate in various synthetic pathways. We will explore the rationale behind methodological choices, present a robust analytical protocol, and compare its performance against other analytical approaches, supported by experimental principles.

The Critical Role of Purity in Pharmaceutical Synthesis

The purity of a synthesized compound like 2-(3,4-Dimethoxyphenyl)ethylisocyanide is not merely a quality metric; it is a critical determinant of reaction yield, downstream reaction success, and the safety and efficacy of the final drug product. Impurities, which can arise from starting materials, by-products, or degradation products, can interfere with subsequent synthetic steps and pose significant safety risks. Therefore, a reliable and accurate analytical method for purity determination is indispensable.[1][2][3]

Synthesis of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

A common route for the synthesis of isocyanides from primary amines is the Hofmann carbylamine reaction.[4][5][6] In this reaction, the corresponding primary amine, 2-(3,4-Dimethoxyphenyl)ethylamine, is reacted with chloroform and a strong base, such as potassium hydroxide, to yield the target isocyanide.[4][5][6][7][8]

Reaction Scheme: R-NH₂ + CHCl₃ + 3KOH → R-NC + 3KCl + 3H₂O

Given the nature of this reaction, potential impurities could include unreacted starting amine, chlorinated by-products, and products of side reactions. A robust analytical method must be able to resolve the target isocyanide from these potential impurities.

HPLC as the Gold Standard for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the preeminent analytical technique for the purity assessment of non-volatile and thermally labile compounds, making it ideal for pharmaceutical intermediates like 2-(3,4-Dimethoxyphenyl)ethylisocyanide.[1][3][9] Its high resolving power, sensitivity, and quantitative accuracy make it superior to other techniques for this application.

Comparison with Alternative Methods

While other methods exist for the analysis of organic compounds, they often fall short when compared to HPLC for this specific application.

Analytical Method	Principle	Key Advantages	Key Limitations for this Application
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	High resolution for volatile and thermally stable compounds.	Isocyanides can be thermally labile; derivatization may be required, adding complexity.[10]
Thin Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material.	Simple, rapid, and low-cost for qualitative analysis.	Limited resolution and not suitable for accurate quantification.
Nuclear Magnetic Resonance (NMR)	Analysis of molecular structure based on the interaction of atomic nuclei with a magnetic field.	Provides detailed structural information.	Lower sensitivity for impurity detection compared to HPLC; quantification can be complex.
Titration	Quantitative chemical analysis to determine the concentration of an identified analyte.	Simple and inexpensive for quantifying a known substance.	Not suitable for separating and quantifying unknown impurities.

For the comprehensive purity assessment of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, HPLC, particularly in the reversed-phase mode, offers the optimal balance of selectivity, sensitivity, and quantitative accuracy.[11][12]

Designing a Robust HPLC Method: A Step-by-Step Rationale

The development of a reliable HPLC method is a systematic process that involves careful consideration of the analyte's physicochemical properties.[13][14]

Column Selection: The Heart of the Separation

For aromatic compounds like 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a Reversed-Phase (RP) C18 column is the logical first choice.[15][16][17] The nonpolar octadecylsilyl stationary phase provides excellent hydrophobic interactions with the aromatic ring and alkyl chain of the analyte, leading to good retention and resolution from more polar impurities. A standard column dimension of 4.6 mm x 150 mm with 5 µm particle size offers a good balance between efficiency and backpressure.

Mobile Phase Selection: Driving the Selectivity

The mobile phase composition is critical for achieving the desired separation.[17]

• Organic Modifier: Acetonitrile is often preferred over methanol for the analysis of aromatic compounds due to its lower viscosity and different selectivity.[17]

• Aqueous Phase: A buffered aqueous phase is essential to control the ionization of any acidic or basic functional groups on the analyte or impurities, ensuring reproducible retention times. A phosphate or acetate buffer in the pH range of 3-7 is a good starting point.

• Elution Mode: A gradient elution is highly recommended for purity analysis.[13] This involves changing the mobile phase composition during the run, starting with a higher aqueous content to retain polar impurities and gradually increasing the organic modifier concentration to elute the main compound and any less polar impurities. This approach ensures good peak shape and resolution for a wide range of potential impurities.

Detector Selection: Seeing the Unseen

A UV-Vis Diode Array Detector (DAD) is the most versatile and informative detector for this application.[1] The dimethoxyphenyl group in the analyte has a strong chromophore, allowing for sensitive detection. A DAD provides the added advantage of acquiring the full UV spectrum for each peak, which can aid in peak identification and purity assessment. A primary wavelength of 254 nm is a common starting point for aromatic compounds.

Experimental Protocol: HPLC Purity Assessment of 2-(3,4-Dimethoxyphenyl)ethylisocyanide

This protocol is designed to be a self-validating system, incorporating system suitability tests to ensure the reliability of the results.[3]

Instrumentation:

• HPLC system with a gradient pump, autosampler, column thermostat, and Diode Array Detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-25 min: 30% B (equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: DAD, 254 nm

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

• Dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Further dilute with the same solvent to a final concentration of 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

System Suitability Test (SST): Before sample analysis, perform five replicate injections of a standard solution. The system is deemed suitable if the following criteria are met:

• Tailing Factor (Asymmetry): 0.8 - 1.5

• Theoretical Plates (N): > 2000

• Relative Standard Deviation (RSD) of Peak Area: < 2.0%

Visualization of the HPLC Workflow

Caption: Workflow for HPLC Purity Assessment.

Interpreting the Results: A Hypothetical Chromatogram

A successful separation would yield a chromatogram with a major peak corresponding to 2-(3,4-Dimethoxyphenyl)ethylisocyanide and smaller peaks for any impurities. The purity is typically calculated using the area percent method, assuming that all components have a similar response factor at the chosen wavelength.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

For regulatory purposes, a purity of >95% is often required for intermediates, with specific limits for known and unknown impurities.[18][19]

Method Validation: Ensuring Trustworthiness

To ensure the trustworthiness of the results, the developed HPLC method should be validated according to ICH guidelines.[2][13][20] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[20]

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[20]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.[20]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The purity assessment of synthesized 2-(3,4-Dimethoxyphenyl)ethylisocyanide is a critical step in the drug development process. A well-developed and validated reversed-phase HPLC method provides a reliable and accurate means of determining purity and ensuring the quality of this important synthetic intermediate. By following a systematic approach to method development and validation, researchers can have high confidence in their analytical results, ultimately contributing to the safety and efficacy of the final pharmaceutical product.

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A Comparative Benchmarking Guide to 2-(3,4-Dimethoxyphenyl)ethylisocyanide for Multicomponent Reactions

For researchers, medicinal chemists, and professionals in drug development, the selection of reagents for multicomponent reactions (MCRs) is a critical decision that directly impacts the efficiency, diversity, and novelty of synthesized molecular libraries. This guide provides an in-depth technical comparison of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a versatile isocyanide reagent, against established benchmarks in the field: tert-butyl isocyanide , cyclohexyl isocyanide , and Tosylmethyl isocyanide (TosMIC) . Our analysis focuses on the performance of these reagents in the widely employed Ugi and Passerini reactions, offering experimental data and protocols to inform your selection process.

Introduction to Isocyanide Chemistry in MCRs

Isocyanides are a unique class of organic compounds characterized by a carbon-nitrogen triple bond with a formal positive charge on the nitrogen and a negative charge on the carbon. This electronic configuration imparts a dual nucleophilic and electrophilic character to the terminal carbon, making isocyanides exceptionally versatile building blocks in organic synthesis.[1] Their utility is most prominently showcased in isocyanide-based multicomponent reactions (IMCRs), such as the Ugi and Passerini reactions, which allow for the rapid assembly of complex molecular scaffolds from simple starting materials in a single synthetic operation.[2][3]

The choice of the isocyanide component is paramount as its steric and electronic properties significantly influence the reaction kinetics, yield, and the structural diversity of the resulting products. 2-(3,4-Dimethoxyphenyl)ethylisocyanide, with its electron-rich aromatic moiety, presents an interesting alternative to commonly used aliphatic and specialized isocyanides.

Comparative Analysis of Isocyanide Reagents

This guide will benchmark 2-(3,4-Dimethoxyphenyl)ethylisocyanide against three widely adopted isocyanide reagents, each representing a distinct class:

• tert-Butyl Isocyanide: A sterically hindered, aliphatic isocyanide known for its high reactivity.[4]

• Cyclohexyl Isocyanide: A less sterically hindered aliphatic isocyanide, also widely used in MCRs.

• Tosylmethyl Isocyanide (TosMIC): A functionalized isocyanide that is odorless and serves as a versatile synthon for the creation of various heterocycles.[5]

The comparison will be centered on their efficiency in the Ugi four-component reaction (U-4CR) and the Passerini three-component reaction (P-3CR).

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of combinatorial chemistry, combining an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce a dipeptide-like α-acylamino amide.[6] The reaction is typically exothermic and proceeds rapidly in polar aprotic solvents like methanol or ethanol.[6]

General Experimental Workflow: Ugi Reaction

Caption: Generalized workflow for the Ugi four-component reaction.

Comparative Performance in the Ugi Reaction

Isocyanide Reagent	Representative Yield	Reaction Conditions	Reference
2-(3,4-Dimethoxyphenyl)ethylisocyanide	Data Not Available	Hypothetical: Methanol, Room Temp.	N/A
tert-Butyl Isocyanide	High	Water, Room Temp., 3h	[4]
Cyclohexyl Isocyanide	75%	Benzaldehyde, Allylamine, 3-Nitropropionic Acid, Methanol, Room Temp., 28h	[7]
Tosylmethyl isocyanide (TosMIC)	Good to High	Varied, often used for heterocyclic synthesis post-Ugi	[8]

Note: The yield for tert-butyl isocyanide is described as "high" in the reference, indicating its general effectiveness. The reactivity of aromatic isocyanides can be lower than their aliphatic counterparts in the Ugi reaction.[9] However, the electron-donating methoxy groups on the phenyl ring of 2-(3,4-Dimethoxyphenyl)ethylisocyanide are expected to enhance the nucleophilicity of the isocyanide carbon, potentially leading to good yields.

Detailed Protocol: Ugi Reaction with Cyclohexyl Isocyanide

This protocol provides a concrete example of a typical Ugi reaction setup.

Reactants:

• Benzaldehyde (1.70 mmol)

• Allylamine (1.70 mmol)

• Cyclohexyl isocyanide (1.70 mmol)

• 3-Nitropropionic acid (1.70 mmol)

• Methanol (10 mL)

Procedure:

• A solution of benzaldehyde, allylamine, cyclohexyl isocyanide, and 3-nitropropionic acid in methanol is stirred at room temperature under a nitrogen atmosphere.

• After 28 hours, the solution is concentrated under reduced pressure.

• The resulting solid is washed with cold diethyl ether to yield the pure product.

Result: The title compound was obtained as a white solid in 75% yield.[7]

The Passerini Three-Component Reaction (P-3CR)

First reported in 1921, the Passerini reaction is a three-component condensation of a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to furnish an α-acyloxy carboxamide.[10] The reaction is typically carried out in aprotic solvents at high concentrations.

General Experimental Workflow: Passerini Reaction

Caption: Generalized workflow for the Passerini three-component reaction.

Comparative Performance in the Passerini Reaction

The electronic nature of the substituents on the isocyanide plays a significant role in the Passerini reaction. Aromatic isocyanides with electron-donating groups can exhibit enhanced reactivity.

Isocyanide Reagent	Representative Yield	Reaction Conditions	Reference
2-(3,4-Dimethoxyphenyl)ethylisocyanide	Data Not Available	Hypothetical: Dichloromethane, Room Temp.	N/A
tert-Butyl Isocyanide	25-79%	Aldehyde, Carboxylic Acid, Dichloromethane, Room Temp., 24h	[4]
Cyclohexyl Isocyanide	Good to High	Varied	N/A
Tosylmethyl isocyanide (TosMIC)	Good to High	Azetidine, Benzoic Acid, Toluene, 40°C, 48h	[8]

Note: The yield for tert-butyl isocyanide varies depending on the specific aldehyde used. The dimethoxy groups in 2-(3,4-Dimethoxyphenyl)ethylisocyanide are expected to increase the electron density on the aromatic ring, which should favor the nucleophilic attack of the isocyanide on the carbonyl component in the Passerini reaction, potentially leading to high yields.

Detailed Protocol: Passerini Reaction with Tosylmethyl isocyanide (TosMIC)

This protocol illustrates a Passerini reaction with a functionalized isocyanide.

Reactants:

• 3-Oxoazetidine derivative (1.0 mmol)

• Benzoic acid (2.0 equiv)

• Tosylmethyl isocyanide (TosMIC) (2.0 equiv)

• Toluene (0.6 M)

Procedure:

• A mixture of the 3-oxoazetidine, benzoic acid, and TosMIC in toluene is stirred at 40°C under air.

• The reaction is monitored for completion over 48 hours.

• The product is isolated and purified.

Result: The corresponding Passerini adduct was formed in good to high yields.[8]

Causality Behind Experimental Choices and Self-Validating Systems

The choice of solvent is critical in differentiating between the Ugi and Passerini pathways. Polar protic solvents like methanol favor the Ugi reaction by stabilizing the charged intermediates in its proposed ionic mechanism.[6] Conversely, aprotic solvents are preferred for the Passerini reaction, which is believed to proceed through a more concerted, non-ionic transition state.

The protocols described are designed to be self-validating. For instance, in the Ugi reaction, the formation of the characteristic dipeptide-like product, confirmed by spectroscopic methods (NMR, IR, Mass Spectrometry), validates the successful occurrence of the multicomponent condensation. Similarly, the formation of the α-acyloxy carboxamide is the hallmark of a successful Passerini reaction. The purity of the final product, assessed by chromatography and spectroscopy, serves as a definitive measure of the reaction's efficiency.

Conclusion and Future Outlook

This guide has provided a comparative framework for evaluating 2-(3,4-Dimethoxyphenyl)ethylisocyanide against established isocyanide reagents in the context of Ugi and Passerini multicomponent reactions. While direct experimental data for the target molecule is currently limited in the reviewed literature, its structural features—specifically the electron-donating dimethoxy groups—suggest it is a promising candidate for achieving high efficiency in these transformations.

The provided protocols for the benchmark reagents offer a solid foundation for researchers to conduct their own comparative studies. By employing the detailed experimental workflows and substituting the benchmark isocyanides with 2-(3,4-Dimethoxyphenyl)ethylisocyanide, researchers can generate the necessary data to fully elucidate its performance characteristics. Such studies are crucial for expanding the toolbox of synthetic chemists and enabling the discovery of novel bioactive compounds.

References

• Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. MDPI. Available at: [Link]

• Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. ACS Publications. Available at: [Link]

• The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. National Institutes of Health. Available at: [Link]

• Ugi reaction. Wikipedia. Available at: [Link]

• Ugi Reaction. Part II. ChemSpider Synthetic Pages. Available at: [Link]

• Ugi Multicomponent Reaction. Organic Syntheses. Available at: [Link]

• Comparative measure of the electronic influence of highly substituted aryl isocyanides. National Institutes of Health. Available at: [Link]

• Strain and Complexity, Passerini and Ugi Reactions of Four‐Membered Heterocycles and Further Elaboration of TOSMIC Product. National Institutes of Health. Available at: [Link]

• Ugi Reaction. Organic Chemistry Portal. Available at: [Link]

• Articles. Frontiers. Available at: [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. MDPI. Available at: [Link]

• Passerini reaction. Wikipedia. Available at: [Link]

• The Ugi Multicomponent Reaction: Stereocontrol, Modifications and Applications. University of Illinois Urbana-Champaign. Available at: [Link]

• Ugi Reaction on α-Phosphorated Ketimines for the Synthesis of Tetrasubstituted α-Aminophosphonates and Their Applications as Antiproliferative Agents. National Institutes of Health. Available at: [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journals. Available at: [Link]

• Passerini Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Chromeno[3,4-b]piperazines by an Enol-Ugi/Reduction/Cyclization Sequence. MDPI. Available at: [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. National Institutes of Health. Available at: [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journals. Available at: [Link]

• The Passerini Reaction. Organic Reactions. Available at: [Link]

• Multicomponent Reactions with Isocyanides. ResearchGate. Available at: [Link]

• Isocyanide-based multicomponent reactions in the synthesis of heterocycles. RSC Publishing. Available at: [Link]

• Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories. Science and Education Publishing. Available at: [Link]

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• Isocyanide-based multicomponent reactions. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(3,4-Dimethoxyphenyl)ethylisocyanide

For Researchers, Scientists, and Drug Development Professionals

Handling novel or specialized chemical reagents is a cornerstone of innovation in drug development and scientific research. However, ensuring the safety of personnel and the integrity of experiments is paramount. This guide provides essential, immediate safety and logistical information for handling 2-(3,4-Dimethoxyphenyl)ethylisocyanide, moving beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol. Our goal is to empower you with the knowledge to work safely and effectively, making this your preferred source for chemical handling information.

Hazard Assessment and Engineering Controls: Your First Line of Defense

Before any handling of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, a thorough risk assessment is mandatory. The primary hazards associated with isocyanide and isocyanate compounds include severe irritation to the skin, eyes, and respiratory tract upon contact or inhalation.[2][3][4] Chronic exposure can lead to sensitization, occupational asthma, and other long-term health issues.[1][3]

Engineering Controls are Non-Negotiable:

• Certified Chemical Fume Hood: All manipulations of 2-(3,4-Dimethoxyphenyl)ethylisocyanide, including weighing, transferring, and reaction setup, must be conducted within a certified chemical fume hood. This is critical to prevent the inhalation of potentially volatile and toxic vapors.

• Ventilation: Ensure the laboratory has a high rate of air exchange. Good general ventilation complements the localized control of a fume hood.[6]

• Isolation: Whenever possible, isolate the work area where the isocyanide is being used. This can be as simple as using signage and ensuring only essential personnel are present.

Personal Protective Equipment (PPE): A Comprehensive Barrier

Given the hazardous nature of related compounds, a comprehensive PPE strategy is essential. Standard laboratory attire is insufficient.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Butyl Rubber)	Protects against skin contact, which can cause irritation and sensitization.[7][8] Standard disposable gloves may not offer sufficient protection.
Eye/Face Protection	Tightly sealed safety goggles and a full-face shield	Prevents splashes to the eyes, which can cause severe irritation.[7][8] A face shield offers an additional layer of protection for the entire face.
Body Protection	Flame-retardant laboratory coat and disposable coveralls	A lab coat is a minimum requirement. For larger quantities or tasks with a higher risk of splashing, disposable coveralls provide superior protection and prevent contamination of personal clothing.[6][9]
Respiratory Protection	Air-purifying respirator with organic vapor cartridges	This is a critical component. Due to the potential for high toxicity and respiratory sensitization, a respirator is necessary, especially if there is any chance of exceeding exposure limits or in case of a spill.[7][9][10]

A Note on Respirators: The use of a respirator requires a formal respiratory protection program, including fit testing and training, as mandated by occupational health and safety regulations.

Operational Plan: Step-by-Step Handling Protocol

A clear, step-by-step operational plan minimizes the risk of accidental exposure.

Preparation and Weighing:

• Decontaminate the Work Area: Before bringing the chemical into the fume hood, ensure the work surface is clean and free of incompatible materials.

• Assemble all Equipment: Have all necessary glassware, spatulas, and waste containers pre-assembled inside the fume hood to minimize movement in and out of the controlled area.

• Don Full PPE: Put on all required PPE before handling the primary container.

• Weighing: If weighing is required, perform this task within the fume hood. Use a tared, sealed container to minimize the risk of releasing vapors.

Reaction Setup and Monitoring:

• Inert Atmosphere: Isocyanides can be sensitive to moisture and air.[11] It is good practice to handle them under an inert atmosphere (e.g., nitrogen or argon).

• Controlled Addition: When adding the isocyanide to a reaction mixture, do so slowly and in a controlled manner to avoid any exothermic reactions.

• Constant Monitoring: Never leave a reaction involving a hazardous chemical unattended.

Spill Management and Disposal Plan

Accidents can happen, and a clear, pre-defined plan is crucial for a safe and effective response.

In Case of a Minor Spill (inside a fume hood):

• Alert Personnel: Immediately alert others in the laboratory.

• Containment: Use a commercial spill kit or an inert absorbent material like vermiculite or sand to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Neutralization: Prepare a decontamination solution. A common solution for isocyanates, which can be adapted here, is a mixture of 5-10% sodium carbonate, 0.2% liquid detergent, and 90-95% water.[12] Cautiously apply the solution to the absorbed spill.

• Collection: Carefully scoop the neutralized mixture into a designated, open-top hazardous waste container. Do not seal the container immediately, as the neutralization reaction may produce gases.[12]

• Decontamination: Wipe down the spill area with the decontamination solution, followed by a standard laboratory cleaner.

Waste Disposal:

All waste containing 2-(3,4-Dimethoxyphenyl)ethylisocyanide, including contaminated absorbents, gloves, and disposable labware, must be treated as hazardous waste.

• Waste Collection: Collect all waste in a clearly labeled, compatible, and sealed container.

• Labeling: The label must clearly state "Hazardous Waste" and list the chemical contents.

• Disposal: Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[13][14] Do not pour any amount of this chemical down the drain.

Below is a workflow for handling a chemical spill of 2-(3,4-Dimethoxyphenyl)ethylisocyanide.

Caption: Workflow for a chemical spill.

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 2-(3,4-Dimethoxyphenyl)ethylisocyanide into your research, ensuring both personal safety and the integrity of your scientific endeavors.

References

• Sysco Environmental. What PPE is required when working with isocyanates?[Link]

• Lakeland Industries. (2022). 5 Ways to Protect Yourself From Isocyanate Exposure.[Link]

• Composites One. Personal Protective Equipment: Helping to Reduce Isocyanate Exposure.[Link]

• Brown WE. (1990). Environmental toxicity of isocyanates. Grant Final Reports. [Link]

• Government of Canada. (2018). Isocyanates: Control measures guideline.[Link]

• Anitech. (2022). Isocyanate Compounds – A Guide on Exposure, Hazards, and Precautions.[Link]

• Total Source Manufacturing. (2023). Protection Against Isocyanate Exposure.[Link]

• Patsnap Eureka. (2025). How to Enhance Isocyanate Storage and Handling Safety?[Link]

• Safe Work Australia. (2012). Guide to handling isocyanates.[Link]

• Foam Supplies, Inc. SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A).[Link]

• Occupational Safety and Health Administration (OSHA). Isocyanates - Overview.[Link]

• SafeWork NSW. Isocyanates technical fact sheet.[Link]

• The Kubiak Lab Manual. (2007). Preparation of Isocyanides.[Link]

• Patsnap Eureka. (2025). Industry Best Practices for Isocyanate Waste Management.[Link]

• LabSolutions. 2-(3,4-Dimethoxyphenyl)ethylisocyanide.[Link]

• Corbett, E. (1964). Safety aspects of handling isocyanates in urethane foam production. IChemE. [Link]

• Safe Work Australia. Isocyanates.[Link]

• American Chemistry Council. Procedures for Minor Spills of Isocyanates.[Link]

• Nipissing University. (2019). Hazardous Materials Disposal Guide.[Link]

• PubChem. N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine.[Link]

• LookChem. N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[(4-fluorophenyl)methyl]-6-oxo-3-pyridazinecarboxamide.[Link]

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